1-Bromohexadecan-2-one

• CAS: 21436-52-2

Core Science & Biosynthesis

"1-Bromohexadecan-2-one" chemical properties

An In-depth Technical Guide to the Chemical Properties and Synthetic Utility of 1-Bromohexadecan-2-one

Abstract

1-Bromohexadecan-2-one (CAS No. 21436-52-2) is a long-chain aliphatic α-bromo ketone. This class of compounds is distinguished by a bromine atom positioned on the carbon adjacent (the α-carbon) to a carbonyl group. This specific arrangement of functional groups imparts a unique and versatile reactivity profile, making α-bromo ketones highly valuable intermediates in synthetic organic chemistry. The presence of a good leaving group (bromide) alpha to an electron-withdrawing carbonyl function activates the molecule for a range of nucleophilic substitution and elimination reactions. Coupled with a sixteen-carbon backbone, 1-Bromohexadecan-2-one serves as a powerful building block for introducing long, lipophilic chains in the synthesis of complex organic molecules, surfactants, and potential pharmaceutical agents. This guide provides a comprehensive analysis of its chemical properties, plausible synthetic routes, core reactivity, and potential applications for researchers in drug development and materials science.

Physicochemical and Structural Properties

1-Bromohexadecan-2-one is a bifunctional molecule featuring a terminal bromomethyl group and a ketone. The long C14 alkyl chain renders the molecule highly nonpolar and lipophilic, while the α-bromo ketone moiety constitutes its primary reactive center. Available data indicates it is a white solid at room temperature.[1]

Table 1: Physicochemical Properties of 1-Bromohexadecan-2-one

Property	Value	Source
CAS Number	21436-52-2	[1][2][3]
Molecular Formula	C₁₆H₃₁BrO	[3][4]
Molecular Weight	319.32 g/mol	[3][4]
IUPAC Name	1-bromohexadecan-2-one	[1][2]
Appearance	White Powder	[1]
Melting Point	55.5 - 61.5 °C	[1]
Boiling Point (Predicted)	369.2 °C at 760 mmHg	[4]
Density (Predicted)	1.054 g/cm³	[4]
Purity (Typical)	≥96.0% (by GC)	[1]
SMILES	CCCCCCCCCCCCCCC(=O)CBr	[1][5]

Synthesis and Mechanistic Insight

The most direct and established method for synthesizing α-bromo ketones is through the acid-catalyzed α-halogenation of the corresponding ketone.[6][7] For 1-Bromohexadecan-2-one, this involves the reaction of its precursor, hexadecan-2-one, with a suitable brominating agent like molecular bromine (Br₂) in an acidic medium, such as acetic acid.[6]

The causality for this specific reaction lies in the keto-enol tautomerism. The acid catalyst protonates the carbonyl oxygen, which significantly increases the rate of enol formation. This enol tautomer is the active nucleophile in the reaction. The π-bond of the enol attacks the electrophilic bromine, leading to the formation of the α-bromo ketone and regeneration of the acid catalyst.[7][8] The formation of the enol is the slow, rate-determining step of the reaction.[9]

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"1-Bromohexadecan-2-one" synthesis protocol

An In-depth Technical Guide to the Synthesis of 1-Bromohexadecan-2-one

Abstract

This technical guide provides a comprehensive, field-proven protocol for the synthesis of 1-Bromohexadecan-2-one, a valuable chemical intermediate in various organic synthesis applications. The core of this protocol is the selective α-bromination of the parent ketone, Hexadecan-2-one. This document is structured to provide researchers, scientists, and drug development professionals with a deep understanding of the synthesis strategy, the underlying reaction mechanism, a detailed experimental procedure, and critical safety considerations. By explaining the causality behind experimental choices, this guide aims to equip scientists with the necessary expertise to reliably and safely execute this synthesis.

Synthesis Strategy and Mechanistic Insights

The synthesis of 1-Bromohexadecan-2-one is achieved via the α-bromination of a ketone, a fundamental transformation in organic chemistry. The strategy involves the reaction of Hexadecan-2-one with a brominating agent, typically molecular bromine (Br₂), under acidic conditions.

Rationale for Reagent Selection

• Starting Material: Hexadecan-2-one is the logical precursor, providing the required 16-carbon backbone with a carbonyl group at the 2-position.[1] The protons on the adjacent methylene group (C1) are the target for substitution.

• Brominating Agent: Molecular bromine (Br₂) is a common and effective reagent for α-bromination. However, it is highly toxic and corrosive, necessitating stringent safety measures.[2] Alternative brominating agents like N-Bromosuccinimide (NBS) can also be used, often requiring a radical initiator or a strong acid catalyst.[3] This guide focuses on the classic Br₂ method for its illustrative mechanistic value.

• Catalyst: An acid catalyst (e.g., hydrobromic acid or sulfuric acid) is crucial. The reaction proceeds through an enol intermediate, and the formation of this enol is the rate-determining step. The acid catalyzes the tautomerization of the ketone to its more nucleophilic enol form, thereby accelerating the reaction.[4]

Core Reaction Mechanism

The acid-catalyzed α-bromination of Hexadecan-2-one proceeds through a well-established multi-step mechanism.[4]

• Protonation of the Carbonyl Oxygen: The reaction initiates with the protonation of the carbonyl oxygen by the acid catalyst. This step increases the electrophilicity of the carbonyl carbon and facilitates enolization.[4]

• Enol Formation: A weak base (such as the solvent or the conjugate base of the acid) removes a proton from the α-carbon (C1). This is the slow, rate-determining step that results in the formation of the enol tautomer.[4]

• Nucleophilic Attack on Bromine: The electron-rich double bond of the enol acts as a nucleophile, attacking the electrophilic molecular bromine. This forms a new carbon-bromine bond at the α-position.

• Deprotonation: The intermediate is deprotonated, regenerating the carbonyl group and yielding the final product, 1-Bromohexadecan-2-one, along with HBr.

The mechanism is visualized in the diagram below.

Caption: Figure 1: Reaction Mechanism of Acid-Catalyzed α-Bromination.

Experimental Protocol

This section details the materials, safety precautions, and step-by-step procedure for the synthesis.

Materials and Reagents

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity	Molar Equivalents
Hexadecan-2-one	C₁₆H₃₂O	240.42	24.0 g	1.0
Glacial Acetic Acid	CH₃COOH	60.05	200 mL	Solvent
Bromine	Br₂	159.81	16.0 g (5.1 mL)	1.0
Diethyl Ether	(C₂H₅)₂O	74.12	500 mL	For Extraction
Saturated NaHCO₃	NaHCO₃	84.01	300 mL	For Washing
Saturated NaCl (Brine)	NaCl	58.44	200 mL	For Washing
Anhydrous MgSO₄	MgSO₄	120.37	~20 g	For Drying

Critical Safety Precautions

• Perform all steps in a certified chemical fume hood. Proper ventilation is essential.[5]

• Bromine (Br₂) is extremely corrosive, toxic upon inhalation, and can cause severe chemical burns. Always handle liquid bromine with extreme care using appropriate personal protective equipment (PPE), including neoprene or nitrile gloves, a lab coat, and chemical splash goggles with a full-face shield.[6]

• 1-Bromohexadecan-2-one is an α-bromo ketone and should be considered a lachrymator and toxic. Avoid contact with skin, eyes, and clothing.[7]

• Glacial acetic acid is corrosive. Handle with care.

• Have an emergency eyewash and safety shower readily accessible.[7] In case of skin contact with bromine, wash immediately and thoroughly with soap and water.

Step-by-Step Synthesis Procedure

• Reaction Setup: To a 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a pressure-equalizing dropping funnel, and a reflux condenser (with a gas outlet connected to a trap containing sodium thiosulfate solution to neutralize HBr and excess Br₂), add Hexadecan-2-one (24.0 g, 0.1 mol).

• Dissolution: Add glacial acetic acid (200 mL) to the flask and stir until the ketone has completely dissolved.

• Bromine Addition: Prepare a solution of bromine (16.0 g, 0.1 mol) in 40 mL of glacial acetic acid and place it in the dropping funnel. Add the bromine solution dropwise to the stirred ketone solution at room temperature over approximately 60-90 minutes. The characteristic red-brown color of bromine should disappear as it is consumed. A slight excess of bromine may be needed to ensure complete reaction, indicated by a persistent pale orange color.

• Reaction: After the addition is complete, continue to stir the reaction mixture at room temperature for an additional 2-3 hours. The progress can be monitored by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, carefully and slowly pour the reaction mixture into 500 mL of ice-cold water with vigorous stirring. This will precipitate the crude product.

• Work-up - Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 150 mL).

• Work-up - Washing: Combine the organic extracts and wash sequentially with:

  • Cold water (2 x 100 mL)

  • Saturated sodium bicarbonate (NaHCO₃) solution (3 x 100 mL) to neutralize excess acetic acid and HBr. (CAUTION: CO₂ evolution).

  • Saturated sodium chloride (brine) solution (1 x 200 mL).[8]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude 1-Bromohexadecan-2-one.

Purification

The crude product can be purified by one of the following methods:

• Recrystallization: Dissolve the crude solid in a minimal amount of hot ethanol or hexane and allow it to cool slowly to form crystals. This is effective if the product is a solid at room temperature.[9]

• Column Chromatography: If the product is an oil or if recrystallization is ineffective, purify using silica gel column chromatography with a suitable eluent system (e.g., a gradient of ethyl acetate in hexane).[8]

• Vacuum Distillation: For liquid products, purification can be achieved by fractional distillation under reduced pressure.[10]

Synthesis Workflow and Characterization

The entire process from setup to final product is summarized in the workflow diagram below.

Caption: Figure 2: Experimental Workflow for 1-Bromohexadecan-2-one Synthesis.

Expected Results and Characterization

• Yield: The reaction should provide a moderate to good yield (typically 60-80%) after purification.

• Appearance: The pure product is expected to be a colorless to pale yellow liquid or a low-melting solid.

• Characterization: The identity and purity of the final compound should be confirmed using standard analytical techniques:

  • ¹H NMR: The spectrum should show a characteristic signal for the -CH₂Br protons, typically a singlet or triplet around 3.5-4.0 ppm.

  • ¹³C NMR: A new signal corresponding to the carbon bearing the bromine atom (-CH₂Br) will appear.

  • IR Spectroscopy: The spectrum will be dominated by a strong carbonyl (C=O) stretch around 1715-1730 cm⁻¹. The C-Br stretch will appear in the fingerprint region, typically 500-600 cm⁻¹.

  • Mass Spectrometry: The mass spectrum will show a characteristic isotopic pattern for a monobrominated compound, with two peaks of nearly equal intensity (M+ and M+2) separated by 2 m/z units.

References

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• General Safety Handling Consideration. Alfa Chemistry.
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• Purification of Laboratory Chemicals, Sixth Edition. Neilson Lab.
• A Simple and Selective Procedure for α-Bromination of Alkanones Using Hexamethylenetetramine-Bromine Complex and Basic Alumina in Solvent-Free Conditions. ResearchGate.
• Purification of Organic Compounds: from Crude Product to Purity. EMU Physics Department.
• LANXESS Bromine Safety Handling Guide. LANXESS.

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An In-depth Technical Guide to 1-Bromohexadecan-2-one: Synthesis, Reactivity, and Potential Applications

This technical guide offers a comprehensive overview of 1-Bromohexadecan-2-one (CAS Number: 21436-52-2), a long-chain α-bromoketone. While specific peer-reviewed data on this molecule is limited, this document provides a detailed exploration of its chemical characteristics, synthesis, and potential reactivity based on the well-established principles of α-haloketone chemistry. This guide is intended for researchers, scientists, and professionals in drug development who are interested in the synthetic utility and potential biological applications of functionalized long-chain aliphatic compounds.

Molecular Profile and Physicochemical Properties

1-Bromohexadecan-2-one is a bifunctional molecule featuring a sixteen-carbon aliphatic chain, a ketone at the second position, and a bromine atom on the terminal methyl group of the ketone. This structure imparts both lipophilic character, due to the long hydrocarbon tail, and significant chemical reactivity centered around the α-bromo ketone moiety.

Table 1: Physicochemical Properties of 1-Bromohexadecan-2-one

Property	Value	Source
CAS Number	21436-52-2	Sigma-Aldrich
Molecular Formula	C₁₆H₃₁BrO	PubChem[1]
Molecular Weight	319.32 g/mol	PubChem[1]
Canonical SMILES	CCCCCCCCCCCCCCC(=O)CBr	PubChem[1]
InChI Key	ICZYLTOWIBJLIK-UHFFFAOYSA-N	PubChem[1]
Predicted XlogP	7.6	PubChem[1]

Synthesis of 1-Bromohexadecan-2-one

The synthesis of α-bromoketones can be achieved through various established organic chemistry methodologies. For long-chain α-bromoketones like 1-Bromohexadecan-2-one, a common strategy involves the bromination of the corresponding ketone or the halo-oxidation of an alkene.

Synthesis from Hexadec-1-ene

A documented synthesis of 1-Bromohexadecan-2-one starts from the commercially available terminal alkene, hexadec-1-ene.[2] This transformation can be conceptualized as a one-pot halo-oxidation reaction.

Experimental Protocol: Synthesis of 1-Bromohexadecan-2-one from Hexadec-1-ene [2]

• Reactants and Reagents:

  • Hexadec-1-ene

  • N-Bromosuccinimide (NBS)

  • Iron(III) Chloride (FeCl₃)

  • Chromium trioxide (CrO₃)

  • Sulfuric Acid (H₂SO₄)

  • Tetrahydrofuran (THF)

  • Water

• Procedure:

  • In a round-bottom flask, dissolve hexadec-1-ene in a mixture of THF and water.

  • Add N-Bromosuccinimide (NBS) and a catalytic amount of Iron(III) Chloride (FeCl₃). Stir the mixture at room temperature. This step likely forms a bromohydrin intermediate.

  • In a separate vessel, prepare the Jones reagent by dissolving Chromium trioxide (CrO₃) in sulfuric acid.

  • Cool the reaction mixture containing the putative bromohydrin in an ice bath.

  • Slowly add the prepared Jones reagent to the reaction mixture. The Jones reagent is a strong oxidizing agent that will oxidize the secondary alcohol of the bromohydrin to a ketone.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction and perform a standard aqueous workup followed by extraction with an organic solvent.

  • Purify the crude product by column chromatography to yield 1-bromohexadecan-2-one.

Causality of Experimental Choices:

• The use of NBS in aqueous THF with a Lewis acid catalyst like FeCl₃ is a standard method for the formation of bromohydrins from alkenes. The aqueous environment provides the hydroxyl group.

• The Jones oxidation is a robust and efficient method for the oxidation of secondary alcohols to ketones. Performing this step at low temperatures helps to control the exothermicity of the reaction and minimize side products.

Chemical Reactivity and Synthetic Utility

The reactivity of 1-Bromohexadecan-2-one is dominated by the presence of two electrophilic centers: the carbonyl carbon and the α-carbon bearing the bromine atom. This dual reactivity makes it a versatile intermediate in organic synthesis.

Nucleophilic Substitution at the α-Carbon

The α-carbon is susceptible to attack by a wide range of nucleophiles, leading to the displacement of the bromide ion. This is a classic Sₙ2 reaction, facilitated by the electron-withdrawing effect of the adjacent carbonyl group.[3][4]

Figure 1: Nucleophilic substitution at the α-carbon.

This reactivity allows for the introduction of various functional groups at the α-position, making it a valuable precursor for the synthesis of more complex molecules. For instance, reaction with primary amines can lead to the formation of α-amino ketones, which are important structural motifs in many biologically active compounds.[5]

Reactions at the Carbonyl Group

The carbonyl group undergoes typical reactions of ketones, such as nucleophilic addition. However, the presence of the α-bromo substituent can influence the course of these reactions.

Potential Biological Activity: A Hypothetical Role as an iPLA₂ Inhibitor

While there is no direct experimental evidence in the public domain demonstrating that 1-Bromohexadecan-2-one is an inhibitor of calcium-independent phospholipase A₂ (iPLA₂), its structure as an α-haloketone suggests it could potentially exhibit such activity.

Phospholipase A₂ (PLA₂) enzymes are crucial in cellular signaling pathways by catalyzing the hydrolysis of phospholipids, leading to the release of arachidonic acid and lysophospholipids.[6] The inhibition of specific PLA₂ isoforms is a significant area of research in drug development for inflammatory diseases and other pathological conditions.

Certain α-haloketones and related structures, such as bromoenol lactone (BEL), are known to be potent, irreversible inhibitors of iPLA₂. The proposed mechanism of inhibition involves the alkylation of a critical serine residue in the active site of the enzyme by the electrophilic α-carbon of the inhibitor.

Figure 2: Hypothetical inhibition of iPLA₂.

The long aliphatic chain of 1-Bromohexadecan-2-one would likely facilitate its interaction with the hydrophobic binding pocket of iPLA₂, potentially positioning the reactive α-bromo ketone moiety for covalent modification of the active site serine. However, it is crucial to emphasize that this is a hypothesis based on structural analogy, and experimental validation is required to confirm any inhibitory activity and to determine its potency and selectivity.

Future Research Directions

The lack of extensive data on 1-Bromohexadecan-2-one presents several opportunities for future research:

• Definitive Synthesis and Characterization: A thorough investigation and optimization of its synthesis, along with a complete spectroscopic characterization (NMR, IR, MS), would be invaluable.

• Exploration of its Synthetic Utility: A systematic study of its reactions with a diverse range of nucleophiles would establish its utility as a building block in organic synthesis.

• Biological Screening: A comprehensive biological evaluation, beginning with in vitro assays to assess its activity against various PLA₂ isoforms, is necessary to validate or refute the hypothesis of it being an iPLA₂ inhibitor. Further studies could explore its effects on cellular signaling pathways and its potential as a therapeutic agent.

Conclusion

1-Bromohexadecan-2-one is a long-chain α-bromoketone with significant potential as a synthetic intermediate. While its biological activity remains to be thoroughly investigated, its structural features suggest a potential role as a modulator of lipid signaling pathways, possibly through the inhibition of enzymes such as iPLA₂. This technical guide provides a foundational understanding of this molecule, drawing upon the established principles of organic chemistry to illuminate its synthesis and reactivity, and to propose avenues for future research that could unlock its full potential in both chemistry and biology.

References

• Leclerc, N. (2021). Synthèse de semi-conducteurs organiques pour des applications en thermoélectricité (Doctoral dissertation, Université de Strasbourg). [Link][2]

• PubChem. 1-bromohexadecan-2-one. [Link][1]

• Chemistry LibreTexts. (2023). 22.3: Alpha Halogenation of Aldehydes and Ketones. [Link]

• Patsnap. (2024). What are PLA2 inhibitors and how do they work?. [Link][6]

• Russell, G. A., & Ros, F. (1985). Reactions of nucleophiles with α-halo ketones. Journal of the American Chemical Society, 107(9), 2504–2511. [Link][4]

• Stevens, C. L., Blumbergs, P., & Munk, M. (1961). The Reactions of α-Bromo Ketones with Primary Amines. The Journal of Organic Chemistry, 26(8), 2974–2976. [Link][5]

• University of Pretoria. (2020). Nucleophilic substitution reactions of α-haloketones: A computational study. [Link][3]

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"1-Bromohexadecan-2-one" mechanism of action

An In-Depth Technical Guide to the Mechanism of Action of 1-Bromohexadecan-2-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Bromohexadecan-2-one is a long-chain aliphatic α-bromo ketone. While specific literature on this compound is sparse, its chemical structure strongly suggests a mechanism of action rooted in irreversible enzyme inhibition. This guide posits that 1-Bromohexadecan-2-one acts as a mechanism-based inhibitor, primarily targeting enzymes involved in lipid metabolism, with a particular focus on the Phospholipase A₂ (PLA₂) superfamily. Its long hexadecyl tail provides the hydrophobicity to engage with lipid-binding pockets, while the reactive α-bromo ketone moiety serves as an electrophilic warhead for covalent modification of active site nucleophiles. This document provides a detailed examination of this proposed mechanism, outlines robust experimental protocols for its validation, and discusses the potential cellular consequences of target engagement.

The Chemical Imperative: Reactivity of the α-Bromo Ketone Moiety

The functionality of 1-Bromohexadecan-2-one is dictated by the α-bromo ketone group. This chemical arrangement creates a potent electrophilic center at the α-carbon. The adjacent carbonyl group withdraws electron density, making the α-carbon highly susceptible to nucleophilic attack. The bromine atom serves as an excellent leaving group, facilitating an irreversible Sɴ2 reaction with nucleophilic amino acid residues within an enzyme's active site.

This reactivity is the cornerstone of its proposed action as an irreversible inhibitor. Upon binding to the target enzyme, a nucleophilic residue (such as the imidazole side chain of histidine or the thiol of cysteine) attacks the α-carbon, displacing the bromide ion and forming a stable covalent bond. This process, known as alkylation, permanently modifies the enzyme, rendering it catalytically inactive.

Proposed Primary Mechanism of Action: Irreversible Enzyme Inhibition

Based on its structure, the principal mechanism of action for 1-Bromohexadecan-2-one is the covalent, irreversible inhibition of a target enzyme. This mode of action is analogous to other well-characterized α-halo ketone inhibitors, such as p-bromophenacyl bromide (BPB), a classic inhibitor of PLA₂ that targets a critical histidine residue in the active site.[1][2]

The inhibition process can be conceptualized in two steps:

• Reversible Binding: The inhibitor first binds non-covalently to the enzyme's active site. The 16-carbon lipid tail is crucial for this step, providing the necessary hydrophobic interactions to anchor the molecule within the substrate-binding pocket of lipid-metabolizing enzymes.

• Irreversible Alkylation: Following initial binding, a strategically positioned nucleophilic amino acid residue in the active site attacks the electrophilic carbon of the α-bromo ketone. This results in the formation of a covalent adduct and the permanent inactivation of the enzyme.

Caption: Proposed mechanism of irreversible inhibition by 1-Bromohexadecan-2-one.

A Prime Target: The Phospholipase A₂ (PLA₂) Superfamily

The long aliphatic chain of 1-Bromohexadecan-2-one makes it a structural analog of fatty acids and phospholipids, strongly suggesting that its primary targets are enzymes that process these substrates. The Phospholipase A₂ (PLA₂) superfamily is therefore a highly probable target class. PLA₂ enzymes catalyze the hydrolysis of the sn-2 ester bond in phospholipids, releasing a free fatty acid and a lysophospholipid.[3][4] These products, particularly arachidonic acid, are precursors to potent inflammatory mediators like prostaglandins and leukotrienes.[5][6]

Within this superfamily, the calcium-independent PLA₂ (iPLA₂) isoforms are particularly compelling targets.[7] The well-studied compound Bromoenol lactone (BEL) is a potent, mechanism-based inhibitor of iPLA₂.[8][9][10] Although structurally distinct, both BEL and 1-Bromohexadecan-2-one are irreversible inhibitors that likely exploit the catalytic machinery of the enzyme for their covalent modification. Inhibition of iPLA₂ can disrupt membrane homeostasis and block the production of key signaling molecules.

Cellular Consequences of PLA₂ Inhibition

Inhibition of PLA₂ by 1-Bromohexadecan-2-one would precipitate significant downstream cellular effects:

• Suppression of Inflammatory Mediators: By blocking the release of arachidonic acid, the synthesis of pro-inflammatory eicosanoids would be severely attenuated.

• Disruption of Membrane Remodeling: PLA₂ activity is essential for the routine maintenance and remodeling of cellular membranes.

• Induction of Apoptosis: The disruption of phospholipid metabolism and the accumulation of lipid intermediates can trigger programmed cell death. Studies with BEL have demonstrated its ability to induce apoptosis in various cell lines.[8][9]

Caption: Inhibition of the PLA₂ signaling pathway by 1-Bromohexadecan-2-one.

Experimental Validation: Protocols and Methodologies

The proposed mechanism of action must be validated through rigorous experimentation. The following protocols provide a framework for confirming the inhibitory activity and identifying the molecular target of 1-Bromohexadecan-2-one.

Protocol 1: In Vitro PLA₂ Inhibition Assay

Objective: To determine if 1-Bromohexadecan-2-one directly inhibits PLA₂ activity and to quantify its potency (IC₅₀).

Methodology: A commercially available fluorescent PLA₂ assay kit (e.g., using a phospholipid substrate with a fluorescent reporter) is recommended for high-throughput analysis.

Step-by-Step Protocol:

• Reagent Preparation: Prepare a stock solution of 1-Bromohexadecan-2-one in DMSO. Prepare serial dilutions in assay buffer to achieve a range of final concentrations (e.g., 100 µM to 1 nM).

• Enzyme Incubation: In a 96-well microplate, add a constant amount of recombinant human PLA₂ (e.g., iPLA₂β) to each well.

• Inhibitor Addition: Add the serially diluted 1-Bromohexadecan-2-one to the wells. Include a vehicle control (DMSO only) and a positive control inhibitor (e.g., BEL). Incubate for 30 minutes at 37°C to allow for inhibitor binding and covalent modification.

• Substrate Addition: Initiate the reaction by adding the fluorescent phospholipid substrate to all wells.

• Signal Detection: Measure the increase in fluorescence over time using a plate reader at the appropriate excitation/emission wavelengths. The rate of fluorescence increase is proportional to enzyme activity.

• Data Analysis: Calculate the percentage of inhibition for each concentration relative to the vehicle control. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Protocol 2: Mass Spectrometry for Covalent Adduct Confirmation

Objective: To provide definitive evidence of covalent modification of the target enzyme by 1-Bromohexadecan-2-one and to identify the specific amino acid residue that is alkylated.

Methodology: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of the inhibitor-treated enzyme.

Step-by-Step Protocol:

• Enzyme-Inhibitor Incubation: Incubate a purified sample of the target PLA₂ with a 5- to 10-fold molar excess of 1-Bromohexadecan-2-one for 2-4 hours at 37°C. A control sample with DMSO should be run in parallel.

• Sample Preparation: Remove excess, unbound inhibitor using a desalting column. Denature the protein sample, reduce disulfide bonds (with DTT), and alkylate free cysteines (with iodoacetamide).

• Proteolytic Digestion: Digest the protein into smaller peptides using trypsin overnight.

• LC-MS/MS Analysis: Analyze the resulting peptide mixture using a high-resolution mass spectrometer.

• Data Interpretation: Search the MS/MS data against the known sequence of the PLA₂ enzyme. Specifically, look for a peptide whose mass has increased by the molecular weight of 1-Bromohexadecan-2-one minus the mass of HBr. This mass shift confirms a covalent adduct. Fragmentation data (MS/MS) of the modified peptide will pinpoint the exact amino acid residue that has been alkylated.

Protocol 3: Cell-Based Cytotoxicity Assay

Objective: To evaluate the effect of 1-Bromohexadecan-2-one on cell viability and determine its cytotoxic concentration (LC₅₀).

Methodology: Use a relevant cell line with known PLA₂ expression (e.g., U937 human monocytic cells) and assess viability using a metabolic assay such as MTT or PrestoBlue.

Step-by-Step Protocol:

• Cell Seeding: Seed U937 cells into a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of 1-Bromohexadecan-2-one (e.g., 100 µM to 1 nM) for 24 or 48 hours. Include a vehicle control (DMSO).

• Viability Assessment: Add the viability reagent (e.g., MTT) to each well and incubate according to the manufacturer's instructions.

• Absorbance Reading: Read the absorbance or fluorescence on a plate reader.

• LC₅₀ Determination: Normalize the data to the vehicle control and plot cell viability versus the log of the compound concentration to calculate the LC₅₀, the concentration that causes 50% cell death.

Data Presentation and Interpretation

Quantitative data should be summarized in clear, structured tables for easy comparison and analysis.

Table 1: In Vitro Inhibitory Potency

Compound	Target Enzyme	IC₅₀ (µM)	Inhibition Type
1-Bromohexadecan-2-one	iPLA₂β	[Experimental Value]	Irreversible

| Bromoenol Lactone (BEL) | iPLA₂β | ~0.8 | Irreversible |

Table 2: Cellular Cytotoxicity

Compound	Cell Line	Treatment Time (h)	LC₅₀ (µM)
1-Bromohexadecan-2-one	U937	48	[Experimental Value]

| Staurosporine (Control) | U937 | 48 | ~0.01 |

Conclusion and Future Directions

The chemical structure of 1-Bromohexadecan-2-one provides a compelling basis for its mechanism of action as an irreversible inhibitor of lipid-metabolizing enzymes, particularly those in the Phospholipase A₂ family. The long alkyl chain acts as a recognition element for the enzyme's hydrophobic substrate-binding site, while the α-bromo ketone serves as a reactive warhead to covalently modify a key catalytic residue. This guide has outlined this proposed mechanism and provided a detailed, actionable framework for its experimental validation.

Future research should focus on confirming the specific PLA₂ isoform(s) targeted, elucidating the full spectrum of its cellular effects, and exploring its potential as a chemical probe to study lipid signaling pathways in inflammation, neurodegeneration, and oncology. The synthesis of analogs with varying chain lengths or different halo-ketone reactivities could further refine its specificity and potency, potentially leading to the development of novel therapeutic agents.

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An In-depth Technical Guide to the Reactivity of 1-Bromohexadecan-2-one with Nucleophiles

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the reactivity of 1-bromohexadecan-2-one with a range of nucleophiles. As a long-chain α-bromo ketone, this molecule serves as a versatile building block in organic synthesis, offering multiple pathways for functionalization. Understanding its intricate reactivity is paramount for its effective utilization in the development of novel therapeutics, functional materials, and other advanced chemical entities.

Executive Summary

1-Bromohexadecan-2-one is a bifunctional molecule featuring a reactive electrophilic carbon center adjacent to a carbonyl group and a long lipophilic alkyl chain. This unique structure dictates its reactivity towards nucleophiles, which primarily proceeds via two competitive pathways: direct nucleophilic substitution (SN2) and the Favorskii rearrangement. The outcome of the reaction is highly dependent on the nature of the nucleophile, the reaction conditions, and the substrate's structure. This guide will delve into the mechanistic underpinnings of these reactions, provide field-proven experimental protocols, and present quantitative data to empower researchers in harnessing the synthetic potential of this valuable intermediate.

The Electrophilic Nature of 1-Bromohexadecan-2-one

The reactivity of 1-bromohexadecan-2-one is governed by the presence of two key functional groups: the ketone and the α-bromo substituent. The carbonyl group, being electron-withdrawing, enhances the electrophilicity of the α-carbon (C1) bonded to the bromine atom, making it susceptible to nucleophilic attack.[1] This inductive effect polarizes the C-Br bond, rendering the bromine a good leaving group.

Consequently, nucleophiles can attack two primary electrophilic sites:

• The α-Carbon (C1): Leading to direct nucleophilic substitution (SN2) of the bromide ion.

• The Carbonyl Carbon (C2): This can initiate a cascade of reactions, most notably the Favorskii rearrangement, especially in the presence of a base.

The long hexadecyl chain, while primarily influencing the molecule's solubility and physical properties, can also exert steric effects that may modulate the accessibility of the electrophilic centers to bulky nucleophiles.

Reaction with N-Nucleophiles: Amines

The reaction of 1-bromohexadecan-2-one with primary and secondary amines is a cornerstone for the synthesis of a diverse array of nitrogen-containing compounds, including valuable heterocyclic scaffolds.

Synthesis of α-Amino Ketones

In the absence of a strong base, primary and secondary amines readily react with 1-bromohexadecan-2-one via a direct SN2 mechanism to afford the corresponding α-amino ketones. This reaction is typically carried out in a polar aprotic solvent, such as ethanol or THF, at room temperature or with gentle heating.[2] The lone pair of electrons on the nitrogen atom acts as the nucleophile, attacking the electrophilic α-carbon and displacing the bromide ion.

Experimental Protocol: Synthesis of 2-(Alkylamino)hexadecan-2-ones

• Reaction Setup: In a round-bottom flask, dissolve 1-bromohexadecan-2-one (1.0 eq) in ethanol.

• Addition of Amine: Add the primary or secondary amine (2.2 eq) to the solution. The excess amine also acts as a base to neutralize the HBr byproduct.

• Reaction Conditions: Stir the reaction mixture at room temperature for 24-48 hours, monitoring the progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, remove the solvent under reduced pressure. Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water to remove the amine hydrobromide salt.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude product can be purified by column chromatography on silica gel to yield the desired α-amino ketone.

Hantzsch Thiazole Synthesis: A Gateway to Heterocycles

A particularly powerful application of the reactivity of 1-bromohexadecan-2-one with nitrogen and sulfur nucleophiles is the Hantzsch thiazole synthesis. This reaction involves the condensation of an α-halo ketone with a thioamide or thiourea to construct the thiazole ring, a privileged scaffold in medicinal chemistry.[3][4]

The reaction with thiourea, for instance, leads to the formation of 2-amino-4-tetradecylthiazole. The mechanism involves an initial SN2 attack by the sulfur atom of thiourea on the α-carbon of 1-bromohexadecan-2-one, followed by an intramolecular cyclization and dehydration.[5]

Experimental Protocol: Synthesis of 2-Amino-4-tetradecylthiazole

• Reaction Setup: In a round-bottom flask, dissolve 1-bromohexadecan-2-one (1.0 eq) and thiourea (1.1 eq) in ethanol.

• Reaction Conditions: Reflux the reaction mixture for 4-6 hours, monitoring by TLC.

• Work-up: After cooling to room temperature, pour the reaction mixture into water and neutralize with a base (e.g., sodium bicarbonate solution) to precipitate the product.

• Purification: Collect the solid by filtration, wash with water, and recrystallize from a suitable solvent (e.g., ethanol/water) to obtain the pure 2-amino-4-tetradecylthiazole.

Table 1: Representative Yields for Thiazole Synthesis

Thioamide/Thiourea	Product	Yield (%)	Reference
Thiourea	2-Amino-4-tetradecylthiazole	High	[5][6]
Substituted Thioureas	2-(Substituted-amino)-4-tetradecylthiazoles	Moderate to Good	[5]

Reaction with S-Nucleophiles: Thiols

Thiols and their corresponding thiolates are excellent nucleophiles and readily react with 1-bromohexadecan-2-one. The primary product of this reaction is the α-thio ketone, formed through a clean SN2 displacement of the bromide.

This reaction is typically carried out in the presence of a weak base to deprotonate the thiol, generating the more nucleophilic thiolate anion.

Experimental Protocol: Synthesis of 1-(Alkylthio)hexadecan-2-ones

• Reaction Setup: In a round-bottom flask, dissolve the thiol (1.1 eq) in a suitable solvent such as ethanol or DMF.

• Base Addition: Add a mild base, such as triethylamine or potassium carbonate (1.2 eq), to the solution and stir for 15-20 minutes.

• Addition of α-Bromo Ketone: Add a solution of 1-bromohexadecan-2-one (1.0 eq) in the same solvent dropwise.

• Reaction Conditions: Stir the reaction mixture at room temperature for 12-24 hours.

• Work-up and Purification: Follow a standard aqueous work-up procedure and purify the crude product by column chromatography.

Reaction with O-Nucleophiles: Carboxylates

Carboxylate anions, derived from carboxylic acids, can act as oxygen nucleophiles, attacking the α-carbon of 1-bromohexadecan-2-one to form α-acyloxy ketones (esters). This reaction is a classic example of an SN2 process.[7]

To facilitate the reaction, the carboxylic acid is typically deprotonated with a non-nucleophilic base to generate the carboxylate in situ.

Experimental Protocol: Synthesis of 1-Oxo-1-hexadecan-2-yl Alkanoates

• Salt Formation: In a round-bottom flask, dissolve the carboxylic acid (1.1 eq) in a polar aprotic solvent like DMF. Add a base such as sodium hydride or potassium carbonate (1.2 eq) and stir until the evolution of gas ceases.

• Addition of α-Bromo Ketone: Add 1-bromohexadecan-2-one (1.0 eq) to the reaction mixture.

• Reaction Conditions: Heat the reaction mixture to 50-70 °C and stir for 6-12 hours.

• Work-up and Purification: After cooling, pour the reaction into water and extract with an organic solvent. Wash the organic layer with brine, dry, and concentrate. Purify the product by column chromatography.

The Favorskii Rearrangement: A Competing Pathway

In the presence of a strong, non-nucleophilic base, particularly alkoxides, 1-bromohexadecan-2-one can undergo a Favorskii rearrangement instead of direct substitution.[1][8] This reaction is characteristic of α-halo ketones that possess an α'-hydrogen.

The mechanism involves the formation of an enolate at the α'-position, which then undergoes an intramolecular SN2 reaction to form a cyclopropanone intermediate.[4] Nucleophilic attack of the base on the carbonyl carbon of the cyclopropanone, followed by ring-opening, leads to a rearranged carboxylic acid derivative (ester if an alkoxide is used).

Caption: The Favorskii Rearrangement of 1-Bromohexadecan-2-one.

For an acyclic α-bromo ketone like 1-bromohexadecan-2-one, the ring-opening of the cyclopropanone intermediate will proceed to form the more stable carbanion, which influences the final product structure.[3]

Experimental Protocol: Favorskii Rearrangement of 1-Bromohexadecan-2-one

• Reaction Setup: Prepare a solution of sodium methoxide in methanol by carefully adding sodium metal (1.2 eq) to anhydrous methanol under an inert atmosphere.

• Addition of Substrate: Cool the sodium methoxide solution to 0 °C and add a solution of 1-bromohexadecan-2-one (1.0 eq) in methanol dropwise.

• Reaction Conditions: Allow the reaction to warm to room temperature and then reflux for 2-4 hours.

• Work-up: Cool the reaction, quench with water, and extract with an organic solvent.

• Purification: Wash the organic layer, dry, and concentrate. The resulting methyl ester can be purified by distillation or chromatography.

Other Nucleophiles

Azide Ion

The azide ion (N₃⁻) is a potent nucleophile that reacts with 1-bromohexadecan-2-one in an SN2 fashion to produce 1-azidohexadecan-2-one.[9][10] This α-azido ketone is a valuable intermediate for the synthesis of various nitrogen-containing compounds, including α-amino ketones (via reduction) and triazoles (via click chemistry).

Conclusion

1-Bromohexadecan-2-one is a highly versatile synthetic intermediate with a rich and tunable reactivity profile. By carefully selecting the nucleophile and controlling the reaction conditions, researchers can selectively favor either direct SN2 substitution or the Favorskii rearrangement. The direct substitution pathway provides access to a wide range of functionalized long-chain ketones, while the rearrangement offers a route to rearranged carboxylic acid derivatives. The Hantzsch thiazole synthesis further highlights the utility of this compound in the construction of important heterocyclic systems. A thorough understanding of these competing pathways is crucial for the successful application of 1-bromohexadecan-2-one in the design and synthesis of complex molecular architectures for drug discovery and materials science.

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The Strategic Utility of 1-Bromohexadecan-2-one as a Lipophilic Alkylating Agent in Modern Drug Discovery

Abstract

In the landscape of contemporary drug development and synthetic chemistry, the precise introduction of long alkyl chains is a critical strategy for modulating the pharmacokinetic and pharmacodynamic properties of bioactive molecules. 1-Bromohexadecan-2-one, an α-halo ketone, emerges as a potent and versatile alkylating agent for this purpose. Its unique structural features—a reactive electrophilic center adjacent to a carbonyl group and a substantial C14 lipophilic tail—offer a powerful tool for researchers aiming to enhance membrane permeability, target protein-lipid interfaces, or develop novel covalent inhibitors. This technical guide provides an in-depth exploration of the core principles governing the reactivity of 1-bromohexadecan-2-one, detailed experimental protocols for its application, and a discussion of its strategic value in the synthesis of advanced pharmaceutical intermediates.

Introduction: The Imperative of Lipophilicity in Drug Design

The journey of a drug from administration to its site of action is a complex odyssey, with cellular membranes representing formidable barriers. The lipophilicity of a molecule, often quantified as its partition coefficient (LogP), is a paramount determinant of its ability to traverse these lipid bilayers. Strategic incorporation of lipophilic moieties can significantly enhance a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile. 1-Bromohexadecan-2-one serves as a key reagent in this context, providing a readily deployable hexadecanoyl group that can be appended to a variety of nucleophilic scaffolds. The introduction of bromine into molecular structures is a known strategy in drug design, with numerous studies justifying its use in therapy.[1]

Physicochemical Properties and Structural Features

While specific experimental data for 1-bromohexadecan-2-one is not widely published, its properties can be inferred from the well-understood chemistry of α-halo ketones and long-chain alkyl bromides.

Property	Estimated Value/Characteristic	Rationale
Molecular Formula	C₁₆H₃₁BrO	Based on its structure.
Molecular Weight	319.32 g/mol	Calculated from the molecular formula.
Appearance	Likely a waxy solid or high-boiling liquid at room temperature.	Long alkyl chains typically confer solid-state properties.
Solubility	Soluble in a wide range of organic solvents (e.g., DCM, THF, DMF); Insoluble in water.	The long hydrocarbon tail dictates its solubility profile.
Reactivity	Highly electrophilic at the α-carbon due to the inductive effect of the adjacent carbonyl group and the bromine atom.	This is the cornerstone of its utility as an alkylating agent.

The Underlying Chemistry: Reactivity of an α-Halo Ketone

The enhanced reactivity of 1-bromohexadecan-2-one as an alkylating agent, compared to its non-ketonic counterpart 1-bromohexadecane, is a direct consequence of the α-halo ketone functionality. The electron-withdrawing nature of the carbonyl group significantly polarizes the C-Br bond, rendering the α-carbon exceptionally susceptible to nucleophilic attack.

This heightened electrophilicity facilitates reactions with a broad spectrum of nucleophiles under milder conditions than typically required for simple alkyl halides. Nucleophilic substitution reactions are a common and versatile reaction type in organic chemistry.[2]

Mechanism of Alkylation: A Nucleophilic Substitution Approach

The primary mechanism through which 1-bromohexadecan-2-one functions as an alkylating agent is through a nucleophilic substitution reaction, most commonly proceeding via an Sₙ2 pathway.

Caption: Sₙ2 mechanism of alkylation using 1-bromohexadecan-2-one.

In this mechanism, a nucleophile (Nu:⁻) directly attacks the electrophilic α-carbon, leading to the displacement of the bromide leaving group in a concerted fashion. This process is highly efficient and stereospecific, although for the achiral 1-bromohexadecan-2-one, stereochemistry at the reaction center is not a factor unless the nucleophile itself is chiral.

Synthetic Applications and Experimental Protocols

The utility of 1-bromohexadecan-2-one extends across various synthetic transformations, enabling the covalent attachment of a long lipophilic tail to diverse molecular frameworks.

O-Alkylation of Phenols and Carboxylic Acids

A common application is the etherification of phenols or the esterification of carboxylic acids. These reactions are fundamental in modifying the properties of phenolic drugs or creating prodrugs.

Experimental Protocol: O-Alkylation of 4-Hydroxyphenylacetamide

• Reagents and Setup:

  • 4-Hydroxyphenylacetamide (1 equivalent)

  • 1-Bromohexadecan-2-one (1.1 equivalents)

  • Potassium carbonate (K₂CO₃) (2 equivalents)

  • Anhydrous N,N-dimethylformamide (DMF)

  • Round-bottom flask equipped with a magnetic stirrer and a reflux condenser under a nitrogen atmosphere.

• Procedure:

  • To a solution of 4-hydroxyphenylacetamide in DMF, add potassium carbonate.

  • Stir the suspension at room temperature for 30 minutes to form the phenoxide.

  • Add 1-bromohexadecan-2-one to the reaction mixture.

  • Heat the reaction to 60-70 °C and monitor its progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction to room temperature and pour it into ice-water.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Caption: Workflow for the O-alkylation of a phenolic substrate.

N-Alkylation of Amines and Heterocycles

The introduction of a lipophilic chain onto nitrogen-containing compounds is crucial for modulating their biological activity and membrane permeability.

Experimental Protocol: N-Alkylation of Indole

• Reagents and Setup:

  • Indole (1 equivalent)

  • 1-Bromohexadecan-2-one (1.1 equivalents)

  • Sodium hydride (NaH, 60% dispersion in mineral oil) (1.2 equivalents)

  • Anhydrous tetrahydrofuran (THF)

  • Three-neck round-bottom flask with a magnetic stirrer, dropping funnel, and nitrogen inlet.

• Procedure:

  • Suspend sodium hydride in anhydrous THF under a nitrogen atmosphere.

  • Cool the suspension to 0 °C in an ice bath.

  • Add a solution of indole in THF dropwise to the NaH suspension.

  • Allow the mixture to stir at room temperature for 1 hour to ensure complete deprotonation.

  • Cool the reaction back to 0 °C and add a solution of 1-bromohexadecan-2-one in THF dropwise.

  • Let the reaction warm to room temperature and stir overnight.

  • Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride.

  • Extract the mixture with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

  • Purify the residue by flash chromatography.

S-Alkylation of Thiols

Thiols are excellent nucleophiles and react readily with 1-bromohexadecan-2-one to form thioethers. This is particularly relevant for targeting cysteine residues in proteins.

Experimental Protocol: S-Alkylation of Cysteine Methyl Ester

• Reagents and Setup:

  • L-Cysteine methyl ester hydrochloride (1 equivalent)

  • 1-Bromohexadecan-2-one (1.05 equivalents)

  • Sodium bicarbonate (NaHCO₃) (2.5 equivalents)

  • Ethanol/Water (1:1 mixture)

  • Round-bottom flask with a magnetic stirrer.

• Procedure:

  • Dissolve L-cysteine methyl ester hydrochloride and sodium bicarbonate in the ethanol/water mixture.

  • Stir the solution at room temperature until gas evolution ceases.

  • Add 1-bromohexadecan-2-one to the reaction mixture.

  • Stir at room temperature for 12-24 hours, monitoring by TLC.

  • Remove the ethanol under reduced pressure.

  • Extract the remaining aqueous solution with dichloromethane (3 x 30 mL).

  • Combine the organic extracts, dry over anhydrous sodium sulfate, and evaporate the solvent.

  • The crude product can be purified by crystallization or chromatography.

Safety and Handling

As with all α-halo ketones, 1-bromohexadecan-2-one should be handled with care in a well-ventilated fume hood. It is expected to be a skin and eye irritant. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, is mandatory.

Hazard Summary:

• Skin Irritation: Causes skin irritation.

• Eye Irritation: Causes serious eye irritation.

• Respiratory Irritation: May cause respiratory irritation.

Handling Precautions:

• Avoid contact with skin and eyes.[3]

• Do not breathe mist, vapors, or spray.[3]

• Handle in accordance with good industrial hygiene and safety practice.[3]

Conclusion and Future Perspectives

1-Bromohexadecan-2-one represents a highly valuable and reactive tool for the strategic lipidation of drug candidates and bioactive molecules. Its enhanced electrophilicity, a hallmark of the α-halo ketone functionality, allows for efficient alkylation of a wide array of nucleophiles under relatively mild conditions. The protocols outlined in this guide provide a foundational framework for researchers to leverage this reagent in their synthetic endeavors. As the demand for orally bioavailable and membrane-permeant therapeutics continues to grow, the importance of lipophilic modifying agents like 1-bromohexadecan-2-one in the drug discovery pipeline is poised to increase significantly.

References

• Journal of Medical Science. (2019).
• Chemistry LibreTexts. (2025). Nucleophilic Substitution Reactions.

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Navigating the Challenges of 1-Bromohexadecan-2-one: A Technical Guide to Solubility and Stability

For Immediate Release

This technical guide serves as a crucial resource for researchers, scientists, and professionals in drug development engaged with 1-Bromohexadecan-2-one. As a Senior Application Scientist, the insights provided herein are rooted in established chemical principles and field-proven methodologies to ensure scientific integrity and practical utility. This document offers a comprehensive exploration of the solubility and stability of 1-Bromohexadecan-2-one, two critical parameters that dictate its handling, storage, and application in complex research and development settings.

Introduction: Understanding 1-Bromohexadecan-2-one

1-Bromohexadecan-2-one is a long-chain aliphatic α-bromo ketone. Its structure, featuring a sixteen-carbon backbone, a ketone functional group at the second position, and a bromine atom at the alpha position, imparts a unique combination of lipophilicity and reactivity. This dual nature makes it a valuable intermediate in organic synthesis, particularly for introducing long alkyl chains and for creating complex molecular architectures through nucleophilic substitution at the α-carbon. However, the very features that make it synthetically useful also present significant challenges in terms of its solubility and stability.

This guide will provide a detailed analysis of these properties, offering both theoretical understanding and practical, actionable protocols to empower researchers to utilize this compound effectively and safely.

Solubility Profile: A Dichotomy of Polarity

The solubility of 1-Bromohexadecan-2-one is dominated by its long, nonpolar hexadecyl chain. This structural feature dictates its poor solubility in aqueous media and its favorable dissolution in organic solvents. While specific quantitative data for this compound is not extensively published, its solubility can be reliably inferred from its structural analogue, 1-bromohexadecane, and the general principles of "like dissolves like."

The presence of the ketone group introduces a degree of polarity, but it is insufficient to overcome the hydrophobicity of the C16 alkyl chain.

Table 1: Predicted Solubility of 1-Bromohexadecan-2-one

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Water, Methanol, Ethanol	Insoluble to Very Low	The long hydrophobic alkyl chain (C16) is the dominant structural feature, preventing dissolution in highly polar, hydrogen-bonding solvents.[1][2]
Polar Aprotic	Acetone, Acetonitrile	Soluble	These solvents can interact with the polar ketone group while also accommodating the nonpolar alkyl chain. Acetone is a particularly good solvent for similar compounds.[1]
Nonpolar	Hexanes, Toluene	Soluble	The nonpolar nature of these solvents readily solvates the long alkyl chain.
Chlorinated	Dichloromethane, Chloroform	Soluble	These solvents are effective at dissolving a wide range of organic compounds, including those with significant nonpolar character.[1]

Experimental Protocol: Solubility Assessment

This protocol provides a standardized method for determining the solubility of 1-Bromohexadecan-2-one in a given solvent.

Objective: To determine the approximate solubility of 1-Bromohexadecan-2-one at ambient temperature.

Materials:

• 1-Bromohexadecan-2-one

• Selected solvents (e.g., Dichloromethane, Acetone, Ethanol, Water)

• Analytical balance

• Vortex mixer

• Calibrated micropipettes

• Glass vials with screw caps

Methodology:

• Preparation of Stock Solution: Accurately weigh 10 mg of 1-Bromohexadecan-2-one and place it into a glass vial.

• Solvent Addition: Add the selected solvent in incremental volumes (e.g., 100 µL) to the vial.

• Dissolution: After each addition, cap the vial and vortex for 30-60 seconds. Visually inspect for complete dissolution.

• Observation: Continue adding solvent incrementally until the solid is fully dissolved.

• Calculation: Calculate the approximate solubility based on the total volume of solvent required to dissolve the known mass of the compound.

Stability and Degradation: The Challenge of the α-Bromo Ketone Moiety

The primary challenge in working with 1-Bromohexadecan-2-one is its inherent instability, a characteristic feature of α-bromo ketones.[3] Understanding the mechanisms of its degradation is paramount for ensuring the integrity of experimental results and for safe handling and storage.

Key Degradation Pathways

There are two principal pathways through which 1-Bromohexadecan-2-one can degrade:

• Dehydrobromination: This is an elimination reaction, often catalyzed by trace amounts of base, that results in the formation of an α,β-unsaturated ketone and hydrogen bromide (HBr).[3] The liberated HBr can further catalyze degradation, leading to an autocatalytic decomposition cycle.[4]

• Hydrolysis: Reaction with water, even atmospheric moisture, can lead to the substitution of the bromine atom with a hydroxyl group, forming an α-hydroxy ketone and HBr.[3]

Visual Indicators of Decomposition:

• Color Change: A noticeable darkening of the material, from colorless or pale yellow to brown or black.[3]

• Gas Evolution: The release of HBr gas, which has a sharp, pungent odor.[3]

• Phase Change: A crystalline solid may become oily or waxy as impurities form.

Recommended Storage and Handling

To mitigate degradation, stringent storage and handling procedures are essential.

• Storage Conditions: Store in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen), in a cool, dark, and dry environment.[3][5] A refrigerator or freezer is recommended for long-term storage.

• Incompatible Materials: Avoid contact with strong bases, nucleophiles, and strong oxidizing agents.[6][7]

• Handling: Always handle 1-Bromohexadecan-2-one in a well-ventilated fume hood. Due to the lachrymatory and irritant nature of many α-bromo ketones, appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, is mandatory.[3]

Experimental Workflow: Stability Assessment

This workflow outlines a general procedure to assess the stability of 1-Bromohexadecan-2-one under various conditions.

Caption: Workflow for assessing the stability of 1-Bromohexadecan-2-one.

Mechanistic Insights and Visualization

A deeper understanding of the molecular behavior of 1-Bromohexadecan-2-one is critical for predicting its reactivity and for troubleshooting experimental challenges.

Chemical Structure

Caption: Chemical structure of 1-Bromohexadecan-2-one.

Degradation Pathway: Dehydrobromination

The dehydrobromination of 1-Bromohexadecan-2-one is a common degradation pathway, particularly in the presence of basic impurities.

Caption: Simplified dehydrobromination pathway of 1-Bromohexadecan-2-one.

Conclusion

1-Bromohexadecan-2-one is a compound with significant potential in synthetic chemistry, but its utility is intrinsically linked to a thorough understanding of its solubility and stability. Its long alkyl chain renders it soluble in a range of organic solvents but insoluble in water. The presence of the α-bromo ketone moiety makes it susceptible to degradation via dehydrobromination and hydrolysis, necessitating careful handling and storage in a cool, dry, and inert environment. By adhering to the principles and protocols outlined in this guide, researchers can navigate the challenges associated with this compound, ensuring the reliability and success of their scientific endeavors.

References

• 1-Bromohexadecane - INTERSURFCHEM SOLUTIONS. (URL: [Link])

• Synthetic Access to Aromatic α-Haloketones - PMC - NIH. (URL: [Link])

• Study on the Debromination of α -Bromomethyl Ketones Catalyzed by HBr - ResearchGate. (URL: [Link])

• 22.3 Alpha Halogenation of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition. (URL: [Link])

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An In-depth Technical Guide to 1-Bromohexadecan-2-one for Enzyme Inhibition Studies

Introduction: Unveiling the Potential of 1-Bromohexadecan-2-one in Enzyme Inhibition

In the landscape of chemical biology and drug discovery, the identification and characterization of potent and specific enzyme inhibitors are paramount. Among the diverse classes of inhibitors, electrophilic compounds that form covalent bonds with their target enzymes offer unique advantages, including high potency and prolonged duration of action. 1-Bromohexadecan-2-one, a long-chain aliphatic α-bromoketone, represents a promising, yet underexplored, candidate for such applications. Its bifunctional nature, combining a long lipophilic carbon chain with a reactive α-bromoketone moiety, suggests a potential for selective targeting of enzymes with specific hydrophobic binding pockets and nucleophilic active site residues.

This technical guide provides a comprehensive overview of 1-Bromohexadecan-2-one as a tool for enzyme inhibition studies. We will delve into its chemical properties, plausible synthetic routes, and the established mechanism of action for α-haloketones. Furthermore, this guide will equip researchers with detailed, field-proven insights into designing and executing experimental protocols for its application, along with data interpretation strategies. While specific enzymatic targets for 1-bromohexadecan-2-one are not yet extensively documented in publicly available literature, this guide will provide the foundational knowledge and practical frameworks to empower researchers to investigate its potential against enzymes of interest.

Chemical Properties and Synthesis of 1-Bromohexadecan-2-one

Understanding the chemical characteristics of 1-Bromohexadecan-2-one is fundamental to its effective use in a research setting.

Table 1: Physicochemical Properties of 1-Bromohexadecan-2-one

Property	Value	Source
CAS Number	21436-52-2	Echemi[1]
Molecular Formula	C₁₆H₃₁BrO	(Calculated)
Molecular Weight	319.32 g/mol	(Calculated)
Appearance	Likely a colorless to pale yellow liquid or low-melting solid	Inferred from 1-Bromohexadecane[2][3]
Solubility	Expected to be soluble in organic solvents like ethanol, ether, and chloroform, and insoluble in water.	Inferred from 1-Bromohexadecane[2][3]

Plausible Synthetic Route

The synthesis of α-bromoketones is a well-established transformation in organic chemistry.[4][5] A common and effective method involves the direct α-bromination of the corresponding ketone, in this case, hexadecan-2-one (also known as 2-palmitone). The reaction typically proceeds via an enol or enolate intermediate.

A plausible synthetic approach for 1-bromohexadecan-2-one involves the acid-catalyzed bromination of hexadecan-2-one.[6][7] The acid facilitates the formation of the enol tautomer, which then acts as a nucleophile, attacking molecular bromine.

Caption: Acid-catalyzed α-bromination of hexadecan-2-one.

Mechanism of Enzyme Inhibition by α-Bromoketones

α-Haloketones are a known class of irreversible enzyme inhibitors.[8][9] Their mechanism of action is predicated on the electrophilic nature of the carbon atom bearing the halogen. This carbon is susceptible to nucleophilic attack by amino acid residues within the active site of an enzyme.

The general mechanism involves the following steps:

• Initial Binding: The inhibitor, in this case, 1-bromohexadecan-2-one, first binds non-covalently to the enzyme's active site. The long hexadecyl chain likely plays a crucial role in this initial binding, potentially interacting with hydrophobic pockets within the enzyme, thereby increasing the local concentration of the inhibitor near the active site and contributing to its specificity.

• Nucleophilic Attack: A nucleophilic amino acid residue in the enzyme's active site (e.g., the side chain of cysteine, histidine, or serine) attacks the α-carbon of the ketone, displacing the bromide ion.

• Covalent Adduct Formation: This nucleophilic substitution reaction results in the formation of a stable covalent bond between the enzyme and the inhibitor, leading to irreversible inactivation of the enzyme.

Caption: General mechanism of enzyme inhibition by α-bromoketones.

This mechanism-based inactivation is time-dependent and often exhibits pseudo-first-order kinetics. The rate of inactivation can be used to determine the kinetic parameters of inhibition.

Potential Enzyme Targets

While specific targets for 1-bromohexadecan-2-one are not well-documented, the general class of α-haloketones has been shown to inhibit various enzymes, particularly those with a nucleophilic residue in their active site. Potential targets could include:

• Cysteine Proteases: The thiol group of the active site cysteine is a potent nucleophile.

• Serine Proteases: While the hydroxyl group of serine is a weaker nucleophile, its reactivity is often enhanced by a catalytic triad in the active site. Haloenol lactones, which generate an α-haloketone in situ, have been shown to inactivate serine proteases like α-chymotrypsin.[8]

• Histidine Kinases: The imidazole side chain of histidine can act as a nucleophile.

• Dehydrogenases: Some dehydrogenases have reactive cysteine residues in or near their active sites.

• Enzymes involved in lipid metabolism: The long alkyl chain of 1-bromohexadecan-2-one may confer selectivity for enzymes that bind fatty acids or other long-chain lipids.

Experimental Protocols for Enzyme Inhibition Studies

The following protocols are designed as a starting point for researchers investigating the inhibitory potential of 1-bromohexadecan-2-one. It is crucial to optimize these protocols for the specific enzyme and assay system being used.

Preparation of Stock Solutions

Due to its presumed low aqueous solubility, 1-bromohexadecan-2-one should be dissolved in a suitable organic solvent, such as DMSO or ethanol, to prepare a high-concentration stock solution (e.g., 10-100 mM). Subsequent dilutions should be made in the assay buffer, ensuring the final concentration of the organic solvent in the assay is low (typically <1%) to avoid affecting enzyme activity.

Enzyme Activity Assay

A continuous or discontinuous enzyme activity assay is required to measure the rate of the enzymatic reaction. The choice of assay will depend on the enzyme and its substrate. Spectrophotometric or fluorometric assays are often preferred for their convenience and high-throughput potential.

Determination of IC₅₀ (Half-Maximal Inhibitory Concentration)

The IC₅₀ value represents the concentration of inhibitor required to reduce enzyme activity by 50%.

Step-by-Step Protocol:

• Prepare a series of dilutions of 1-bromohexadecan-2-one in the assay buffer. A 10-point, two-fold serial dilution is a good starting point.

• In a multi-well plate, add the enzyme and the inhibitor dilutions. Include a control with no inhibitor.

• Pre-incubate the enzyme and inhibitor for a defined period (e.g., 15-30 minutes) to allow for binding and inactivation. This pre-incubation step is particularly important for irreversible inhibitors.

• Initiate the enzymatic reaction by adding the substrate.

• Measure the reaction rate for each inhibitor concentration.

• Plot the percentage of enzyme activity versus the logarithm of the inhibitor concentration.

• Fit the data to a dose-response curve to determine the IC₅₀ value.

Kinetic Analysis of Irreversible Inhibition

For an irreversible inhibitor, it is more informative to determine the second-order rate constant of inactivation (k_inact/K_i).

Step-by-Step Protocol:

• Incubate the enzyme with various concentrations of 1-bromohexadecan-2-one.

• At different time points, take an aliquot of the enzyme-inhibitor mixture and dilute it into the assay medium containing the substrate to measure the residual enzyme activity. The dilution should be large enough to effectively stop the inactivation reaction.

• For each inhibitor concentration, plot the natural logarithm of the percentage of remaining enzyme activity versus time. This should yield a series of straight lines.

• The negative slope of each line represents the apparent first-order rate constant of inactivation (k_obs) at that inhibitor concentration.

• Plot k_obs versus the inhibitor concentration. For a simple irreversible inhibitor, this plot should be linear, and the slope of the line represents the second-order rate constant of inactivation (k_inact/K_i).

Caption: Experimental workflow for determining the kinetic parameters of irreversible inhibition.

Data Analysis and Interpretation

The interpretation of kinetic data is crucial for understanding the mechanism and potency of an inhibitor.

Table 2: Interpretation of Kinetic Data for 1-Bromohexadecan-2-one

Parameter	Interpretation
IC₅₀	A measure of the inhibitor's potency. A lower IC₅₀ indicates a more potent inhibitor. It is important to note that for irreversible inhibitors, the IC₅₀ value is dependent on the pre-incubation time.
k_obs	The apparent first-order rate constant of inactivation at a given inhibitor concentration.
k_inact/K_i	The second-order rate constant of inactivation. This is a more reliable measure of the potency of an irreversible inhibitor as it is independent of the incubation time. It reflects both the binding affinity (K_i) and the rate of covalent bond formation (k_inact).

Safety and Handling

As with any laboratory chemical, proper safety precautions must be taken when handling 1-bromohexadecan-2-one. A Safety Data Sheet (SDS) for this compound is available and should be consulted before use.[1] Based on the general properties of α-haloketones and the available information for the related compound 1-bromohexadecane, the following precautions are recommended:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated fume hood to avoid inhalation of any vapors.

• Skin Contact: Avoid contact with skin, as α-haloketones can be irritating and are often lachrymators. In case of contact, wash the affected area thoroughly with soap and water.

• Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and bases.

• Disposal: Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations.

Troubleshooting and Considerations

• Solubility Issues: If precipitation is observed upon dilution of the stock solution into the aqueous assay buffer, consider using a co-solvent or a surfactant (e.g., Triton X-100) in the assay buffer. However, be sure to test the effect of the co-solvent or surfactant on the enzyme activity.

• Non-specific Inhibition: The long alkyl chain of 1-bromohexadecan-2-one may lead to non-specific inhibition through aggregation or membrane disruption. It is advisable to include a control compound, such as hexadecan-2-one, to assess the contribution of the alkyl chain to any observed inhibition.

• Instability: α-Bromoketones can be sensitive to light and may hydrolyze in aqueous solutions. Prepare fresh dilutions for each experiment and store the stock solution protected from light at a low temperature.

Conclusion

1-Bromohexadecan-2-one presents a compelling scaffold for the development of potent and selective enzyme inhibitors. Its long alkyl chain offers the potential for high affinity and specificity, while the α-bromoketone moiety provides a reactive handle for covalent modification of the target enzyme. Although specific biological data for this compound is currently limited, this guide provides the necessary theoretical framework and practical protocols for researchers to embark on its investigation. By carefully considering its chemical properties, mechanism of action, and employing rigorous kinetic analysis, the scientific community can unlock the full potential of 1-bromohexadecan-2-one as a valuable tool in chemical biology and drug discovery.

References

• Koehler, K. A., & Lienhard, G. E. (1971). Haloenol lactones: enzyme-activated irreversible inactivators for serine proteases. Inactivation of alpha-chymotrypsin. Journal of Biological Chemistry, 257(2), 610-612.

• Taylor & Francis Online. (n.d.). α-halo ketones – Knowledge and References. Retrieved from [Link]

• PubChem. (n.d.). 1-Bromohexadecane. Retrieved from [Link]

• Mol-Instincts. (n.d.). 1-Bromohexadecane. Retrieved from [Link]

• MDPI. (2023). The Indole Scaffold in Biochemistry and Therapeutics: A Privileged Structure with Diverse Chemical, Biological, and Clinical Significance. International Journal of Molecular Sciences, 24(15), 12268.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Exploring the Synthesis and Properties of 1-Bromohexadecane (CAS 112-82-3). Retrieved from [Link]

• MDPI. (2021). Synthetic Access to Aromatic α-Haloketones. Molecules, 26(11), 3163.
• Gelb, M. H., Svaren, J. P., & Abeles, R. H. (1985). Fluoro ketone inhibitors of hydrolytic enzymes. Biochemistry, 24(8), 1813-1817.
• Edmondson, D. E., & Binda, C. (2018). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. Molecules, 23(10), 2553.

• Organic Chemistry Portal. (n.d.). α-Bromoketone synthesis by bromination. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 5.4: Enzyme Inhibition. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Synthetic Access to Aromatic α-Haloketones. PMC. Retrieved from [Link]

• Google Patents. (n.d.). CN101948374B - Method for synthesizing alpha-bromoketone and coproducing bromohydrocarbon.

• Chemistry LibreTexts. (2023). 22.3: Alpha Halogenation of Aldehydes and Ketones. Retrieved from [Link]

• Mrksich Group. (n.d.). Development of an Enzyme‐Inhibitor Reaction Using Cellular Retinoic Acid Binding Protein II for One‐Pot Megamolecule Assembly. Retrieved from [Link]

• PubMed. (2018). Chalcones: As Potent α-amylase Enzyme Inhibitors; Synthesis, In Vitro, and In Silico Studies. PubMed. Retrieved from [Link]

• Khan Academy. (n.d.). Enzyme inhibition and kinetics graphs. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Mechanism-Based Inhibition of Histone Deacetylase 6 by a Selenocyanate is Subject to Redox Modulation. PMC. Retrieved from [Link]

• PubMed. (1979). Mechanistic and kinetic studies of inhibition of enzymes. PubMed. Retrieved from [Link]

• National Center for Biotechnology Information. (1998). Potent enzyme inhibitors derived from dromedary heavy-chain antibodies. PMC. Retrieved from [Link]

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"1-Bromohexadecan-2-one" in proteomics research

An In-Depth Technical Guide to 1-Bromohexadecan-2-one in Proteomics Research

Executive Summary

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of 1-Bromohexadecan-2-one as a specialized chemical probe for proteomics research. We delve into the core principles of Activity-Based Protein Profiling (ABPP), the underlying mechanism of action for α-bromoketone probes, and provide a detailed, field-proven protocol for its application in competitive profiling experiments to identify novel enzyme targets. This document is designed to bridge theoretical chemistry with practical application, enabling research teams to leverage this powerful tool for functional enzyme discovery and inhibitor development.

The Strategic Imperative: Activity-Based Protein Profiling (ABPP)

Genomic and traditional proteomic analyses provide a static snapshot of protein abundance, but often fail to capture the dynamic nature of protein function. The functional state of an enzyme is a critical determinant of cellular phenotype in both health and disease.[1] Activity-Based Protein Profiling (ABPP) has emerged as a powerful chemical proteomic strategy to directly assess the functional state of enzymes within a native biological context.[2][3]

The core of ABPP lies in the use of active site-directed chemical probes. These probes typically consist of two key elements: a reactive group that covalently labels the active sites of a specific enzyme class and a reporter tag for detection and enrichment.[1] By assessing the ability of a probe to bind, ABPP measures the quantity of active enzymes, providing a direct readout of functional proteomes.[2] This approach is instrumental in discovering novel drug targets, profiling inhibitor selectivity, and understanding the biochemical pathways that are deregulated in diseases like cancer.[1]

Caption: General workflow of an Activity-Based Protein Profiling (ABPP) experiment.

1-Bromohexadecan-2-one: A Probe for Lipid-Modifying Enzymes

1-Bromohexadecan-2-one is an α-bromoketone with a 16-carbon aliphatic chain.[4] Its structure is key to its function as a chemical probe in proteomics.

• The "Warhead": α-Bromoketone: The α-bromoketone is a potent reactive group, or "warhead." The electron-withdrawing carbonyl group makes the adjacent carbon (C1) highly electrophilic, rendering it susceptible to nucleophilic attack by amino acid residues. This functionality allows the probe to form a stable, covalent bond with its protein target, enabling irreversible inhibition.[5][6]

• The "Guiding Moiety": Hexadecanoyl Body: The long C16 alkyl chain mimics natural fatty acids, such as palmitic acid. This structural homology provides specificity, guiding the probe toward the active sites of enzymes that naturally bind or metabolize long-chain lipids. This class includes, but is not limited to, serine hydrolases, lipases, and other enzymes involved in fatty acid metabolism.

The combination of these two features makes 1-Bromohexadecan-2-one a powerful tool for investigating the functional state of lipid-modifying enzymes, a class of proteins frequently dysregulated in metabolic diseases and cancer.[7]

Mechanism of Covalent Inactivation

The utility of 1-Bromohexadecan-2-one as a probe is predicated on its ability to act as an irreversible inhibitor. The mechanism involves a nucleophilic substitution reaction (SN2) within the enzyme's active site.

• Binding: The probe's hexadecanoyl tail directs it to the active site of a target enzyme, where it binds non-covalently in a manner similar to the endogenous substrate.

• Nucleophilic Attack: A nucleophilic amino acid residue in the active site (commonly Cysteine, Histidine, or Serine) attacks the electrophilic carbon atom bearing the bromine atom.[6]

• Covalent Bond Formation: This attack displaces the bromide ion, which is a good leaving group, resulting in the formation of a stable covalent bond between the probe and the enzyme.

This covalent modification permanently inactivates the enzyme. Because this reaction requires the precise positioning of the nucleophilic residue for the attack to occur, it primarily labels catalytically active enzymes, providing the functional readout central to ABPP.

Caption: Mechanism of covalent modification of an enzyme by 1-Bromohexadecan-2-one.

Experimental Workflow: Competitive ABPP for Target Identification

While 1-Bromohexadecan-2-one itself lacks a reporter tag for direct enrichment, it is exceptionally well-suited for competitive profiling experiments. This powerful workflow identifies the targets of an unlabeled compound by measuring its ability to compete with and block the binding of a broad-spectrum, tagged probe.

The causality behind this choice is that it allows for the direct assessment of a compound's target engagement in a complex biological system without requiring chemical modification of the compound itself, which could alter its biological activity.[8]

Key Reagents & Equipment

Reagent/Equipment	Specifications
Test Compound	1-Bromohexadecan-2-one
Broad-Spectrum Probe	Alkyne-tagged probe (e.g., FP-alkyne for serine hydrolases)
Reporter Tag	Azide-Biotin
Cell Lysate	Prepared from relevant cell line or tissue
Click Chemistry Reagents	CuSO₄, TBTA or THPTA ligand, Sodium Ascorbate
Enrichment Matrix	Streptavidin-agarose beads
Proteomics Equipment	High-Resolution LC-MS/MS System (e.g., Orbitrap)

Step-by-Step Protocol

Part 1: Competitive Labeling

• Rationale: This initial step determines which proteins are bound by the test compound, thereby preventing them from being labeled by the broad-spectrum probe.

• Prepare Proteome: Lyse cells or tissues in a suitable buffer (e.g., PBS) and determine protein concentration using a BCA assay. Normalize all samples to a final concentration of 1-2 mg/mL.[9]

• Pre-incubation with Test Compound: Aliquot the proteome into two sets of tubes: "Vehicle Control" and "Test."

  • To the "Test" samples, add 1-Bromohexadecan-2-one to a final concentration (e.g., 10 µM).

  • To the "Vehicle Control" samples, add the same volume of vehicle (e.g., DMSO).

• Incubate: Incubate all samples for 30 minutes at 37 °C to allow for target engagement.

• Label with Broad-Spectrum Probe: Add the alkyne-tagged broad-spectrum probe (e.g., FP-alkyne) to all samples at a final concentration of 1 µM.

• Incubate: Incubate for another 30 minutes at 37 °C.

Part 2: Click Chemistry for Biotin Tagging

• Rationale: The copper-catalyzed azide-alkyne cycloaddition (CuAAC) or "click chemistry" reaction attaches a biotin tag to the alkyne probe, enabling subsequent enrichment.[10] This is a highly specific and efficient bioorthogonal reaction.

• Prepare Click Reagents: Prepare fresh stocks of CuSO₄ (50 mM), TBTA ligand (50 mM), Azide-Biotin (1.7 mM), and sodium ascorbate (50 mM).

• Reaction Assembly: Add the click chemistry reagents sequentially to each sample. A common final concentration is: 1 mM CuSO₄, 100 µM TBTA, 100 µM Azide-Biotin, and 1 mM sodium ascorbate.

• Incubate: Vortex samples and incubate for 1 hour at room temperature, protected from light.

Part 3: Protein Enrichment and On-Bead Digestion

• Rationale: Streptavidin has an extremely high affinity for biotin, allowing for the efficient capture of probe-labeled proteins and removal of the unlabeled proteome background. On-bead digestion minimizes sample loss.

• Precipitate and Resuspend: Precipitate proteins using a methanol/chloroform method to remove excess reagents.[9] Resuspend the protein pellet in a buffer containing SDS (e.g., 1.2% SDS in PBS).

• Enrichment: Add pre-washed streptavidin-agarose beads to each sample and incubate for 1.5 hours at room temperature with rotation to capture biotinylated proteins.

• Wash: Pellet the beads by centrifugation and wash stringently to remove non-specifically bound proteins. Perform sequential washes with 0.5% SDS in PBS, 1 M urea in PBS, and finally with 50 mM ammonium bicarbonate.

• Reduction and Alkylation: Resuspend beads in 50 mM ammonium bicarbonate. Reduce disulfide bonds with DTT (10 mM) for 30 min at 55 °C, then alkylate cysteine residues with iodoacetamide (25 mM) for 30 min at room temperature in the dark.[11]

• On-Bead Digestion: Add sequencing-grade trypsin (e.g., at a 1:50 enzyme-to-protein ratio) and incubate overnight at 37 °C with shaking.[11]

Part 4: LC-MS/MS Analysis

• Peptide Collection: Centrifuge the bead slurry and collect the supernatant containing the digested peptides.

• Desalting: Desalt the peptides using a C18 StageTip or equivalent solid-phase extraction method to remove contaminants prior to MS analysis.[12]

• LC-MS/MS Acquisition: Analyze the cleaned peptides using a high-resolution mass spectrometer. Employ a data-dependent acquisition (DDA) method over a long gradient (e.g., 120 minutes) to maximize peptide identification.[12][13]

Caption: Workflow for competitive Activity-Based Protein Profiling (ABPP).

Data Analysis and Target Identification

The goal of data analysis is to identify and quantify peptides that are less abundant in the "Test" sample compared to the "Vehicle Control." This reduction in signal indicates that 1-Bromohexadecan-2-one successfully bound to the parent protein, blocking its labeling by the alkyne probe.

• Database Search: Process the raw MS data using a search algorithm (e.g., Sequest, MaxQuant) against a relevant protein database (e.g., UniProt Human).[12]

• Label-Free Quantification (LFQ): Use the extracted ion chromatograms (XICs) of the identified peptides to calculate their relative abundance across samples.

• Calculate Ratios: For each identified protein, calculate the abundance ratio (Test / Vehicle).

• Identify Targets: True targets of 1-Bromohexadecan-2-one will show a significantly decreased ratio (e.g., >50% reduction, p-value < 0.05). These are the proteins whose labeling by the broad-spectrum probe was successfully outcompeted.

• Bioinformatic Analysis: Use tools like DAVID or Gene Ontology (GO) to analyze the list of potential targets, identifying enriched biological pathways or cellular compartments, which can provide insights into the compound's mechanism of action.[14]

Applications in Drug Development & Concluding Remarks

The strategic application of 1-Bromohexadecan-2-one in a competitive ABPP workflow provides a direct path to identifying the cellular targets of a bioactive compound. This is crucial for:

• Target Validation: Confirming that a compound engages its intended target in a native biological system.

• Off-Target Profiling: Identifying unintended targets, which is critical for understanding potential toxicity and side effects.

• Mechanism of Action Studies: Elucidating the biochemical pathways modulated by a compound to support its therapeutic rationale.[14]

By combining the specificity of its lipid-like structure with the reactivity of its α-bromoketone warhead, 1-Bromohexadecan-2-one serves as a highly effective tool for dissecting the functional proteome. This guide provides a robust framework for its implementation, empowering researchers to accelerate the discovery and characterization of novel enzyme inhibitors and drug candidates.

References

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• Saghatelian, A., & Cravatt, B. F. (2010). Activity-based protein profiling for biochemical pathway discovery in cancer. PMC.
• van Rooden, E. J., Bakker, A. T., Overkleeft, H. S., & van der Stelt, M. (2018). Activity-based Protein Profiling. SciSpace.
• Cravatt, B. F., Wright, A. T., & Kozarich, J. W. (2008). Activity-Based Protein Profiling: From Enzyme Chemistry to Proteomic Chemistry. Annual Review of Biochemistry.
• Wright, A. T., & Cravatt, B. F. (2008). Activity-Based Protein Profiling: From Enzyme Chemistry to Proteomic Chemistry. ResearchGate.
• Kaiser, M. (2017). Activity-Based Protein Profiling with Natural Product-Derived Chemical Probes in Human Cell Lysates. PubMed.
• Muroi, M., & Osada, H. (2021). Proteomics-based target identification of natural products affecting cancer metabolism. PubMed.
• Wang, Y., et al. (n.d.). An update of label-free protein target identification methods for natural active products. RSC Publishing.
• Muroi, M., & Osada, H. (2021). Proteomics-based target identification of natural products affecting cancer metabolism. J Antibiot (Tokyo).
• Harvard University. (n.d.). Target identification by chemical proteomics and bioinformatic investigations with small molecule ligands. DASH.
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• LibreTexts. (n.d.). 18.8 Enzyme Inhibition. The Basics of General, Organic, and Biological Chemistry.
• Scribd. (n.d.). Section 8.5 Enzymes Can Be Inhibited by Specific Molecules.
• Li, Y., et al. (2024). Therapeutic Target Identification and Drug Discovery Driven by Chemical Proteomics. PMC.
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• Vitale, T., et al. (2024). Proteomics sample preparation. protocols.io.
• Wisniewski, J. R., et al. (n.d.). A Protocol for the Acquisition of Comprehensive Proteomics Data from Single Cases Using Formalin-Fixed Paraffin Embedded Sections. PMC.
• ResearchGate. (2025). Simultaneous Proteomic Discovery and Targeted Monitoring using Liquid Chromatography, Ion Mobility Spectrometry and Mass Spectrometry.
• Thermo Fisher Scientific. (n.d.). 1-Bromo-2-hexadecanone, 97%, Thermo Scientific Chemicals.

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Protocols & Analytical Methods

"1-Bromohexadecan-2-one" protocol for protein labeling

Application Notes & Protocols

Topic: Covalent Protein Labeling Using α-Bromo Ketone Probes: A Detailed Protocol and Mechanistic Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the principles and practices of protein labeling using α-bromo ketone compounds, with a conceptual focus on long-chain derivatives like 1-Bromohexadecan-2-one. While specific literature on 1-Bromohexadecan-2-one for protein modification is not widely available, this guide extrapolates from the well-established reactivity of the α-haloketone functional group.[1] This class of reagents serves as potent and specific alkylating agents for nucleophilic amino acid residues, enabling the introduction of biophysical probes, affinity tags, or other functionalities onto target proteins. We will delve into the chemical mechanisms, provide a detailed experimental protocol, and discuss critical parameters for successful and specific protein modification.

Introduction: The Power of Covalent Labeling with α-Haloketones

Covalent labeling is a cornerstone of chemical biology and proteomics, providing a stable and irreversible means to tag proteins for downstream analysis.[2] Among the diverse chemical tools available, α-haloketones are particularly valuable due to their enhanced electrophilicity and specificity towards certain nucleophilic amino acid residues.[1][3][4] The presence of a carbonyl group adjacent to the carbon-halogen bond significantly increases the reactivity of the α-carbon towards nucleophilic attack compared to a standard alkyl halide.[4][5]

The hypothetical reagent, 1-Bromohexadecan-2-one, combines this reactive α-bromo ketone moiety with a 14-carbon aliphatic chain. This lipophilic tail could be leveraged for specific applications, such as probing protein interactions within lipid membranes or serving as a hydrophobic anchor. This guide will use the general principles of α-bromo ketone chemistry to provide a robust framework for labeling proteins with such reagents.

The Chemical Basis of Labeling: Mechanism of Action

The labeling reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[5] The electron-withdrawing carbonyl group polarizes the adjacent carbon-bromine bond, rendering the α-carbon highly electrophilic and susceptible to attack by nucleophilic side chains of amino acids.[4]

Target Amino Acid Residues

The specificity of α-haloketones is directed towards the most nucleophilic residues in a protein under a given set of reaction conditions. The primary targets include:

• Cysteine: The thiol group (-SH) of cysteine is a strong nucleophile, especially in its deprotonated thiolate form (-S⁻). It is the most common target for alkylating agents like α-bromo ketones.[6]

• Histidine: The imidazole ring of histidine can also be alkylated, typically at the N-1 or N-3 position. Its reactivity is pH-dependent.

• Methionine: The sulfur atom in the thioether side chain of methionine can be alkylated.[7][8]

• Lysine: While less reactive than cysteine, the ε-amino group of lysine can be alkylated under certain conditions.[6]

• Aspartate & Glutamate: The carboxylate groups of these acidic residues can act as nucleophiles, leading to the formation of an ester linkage.[7][8]

The selectivity for a particular residue can be tuned by controlling the reaction pH. For instance, to favor cysteine modification, the reaction is typically performed at a pH slightly above the pKa of the thiol group (~8.5), which increases the concentration of the more nucleophilic thiolate anion.

Caption: SN2 reaction mechanism of an α-bromo ketone with a cysteine residue.

Experimental Protocol: Protein Labeling with an α-Bromo Ketone Reagent

This protocol provides a general workflow. Optimal conditions, particularly reagent concentrations, pH, and incubation times, should be determined empirically for each specific protein and α-bromo ketone pair.

Materials and Reagents

• Purified protein of interest in a suitable buffer (e.g., PBS, HEPES).

• α-Bromo ketone labeling reagent (e.g., 1-Bromohexadecan-2-one).

• Reaction Buffer: 50 mM HEPES or Phosphate buffer, pH 7.5-8.5. Note: Avoid buffers with primary amines like Tris, as they can compete in the reaction.

• Stock solution of the α-bromo ketone (e.g., 10-100 mM in a compatible organic solvent like DMSO or DMF).

• Reducing agent (optional): DTT or TCEP to ensure cysteine residues are in a reduced state.

• Quenching Reagent: A small molecule thiol like β-mercaptoethanol or glutathione to stop the reaction.

• Desalting column or dialysis system for purification.

• Analytical tools: SDS-PAGE, Mass Spectrometry (MS).

Step-by-Step Procedure

• Protein Preparation:

  • Ensure the protein sample is pure and at a known concentration (typically 1-10 mg/mL).

  • If targeting cysteine residues, it may be necessary to pre-treat the protein with a reducing agent (e.g., 1 mM TCEP for 30 minutes at room temperature) to reduce any disulfide bonds. Subsequently, remove the reducing agent using a desalting column equilibrated with the Reaction Buffer.

• Labeling Reaction Setup:

  • In a microcentrifuge tube, add the protein solution to the Reaction Buffer to the desired final concentration (e.g., 50 µM).

  • From the stock solution, add the α-bromo ketone reagent to the protein solution. A 10- to 50-fold molar excess of the reagent over the protein is a good starting point. The final concentration of the organic solvent (e.g., DMSO) should ideally be kept below 5% (v/v) to avoid protein denaturation.

  • Gently mix the reaction components.

• Incubation:

  • Incubate the reaction mixture at room temperature or 37°C. The reaction time can vary from 30 minutes to several hours.[9] It is advisable to perform a time-course experiment to determine the optimal incubation period.

  • Protect the reaction from light if the labeling reagent is light-sensitive.[9]

• Quenching the Reaction:

  • To stop the labeling reaction, add a quenching reagent (e.g., β-mercaptoethanol to a final concentration of 10-20 mM). This will react with any excess α-bromo ketone.

  • Incubate for an additional 15-30 minutes.

• Purification of the Labeled Protein:

  • Remove the excess labeling reagent and byproducts by passing the reaction mixture through a desalting column (e.g., PD-10) or by dialysis against a suitable buffer.

• Verification of Labeling:

  • Confirm successful labeling using SDS-PAGE. The labeled protein may show a slight shift in molecular weight.

  • For more precise confirmation and to identify the site(s) of modification, use mass spectrometry (e.g., LC-MS/MS).

Caption: General experimental workflow for protein labeling with an α-bromo ketone.

Optimization and Troubleshooting

Successful protein labeling requires careful optimization of reaction parameters.

Parameter	Recommendation	Rationale & Troubleshooting
pH	7.5 - 8.5 for Cys; 6.0 - 7.0 for His	pH influences the nucleophilicity of amino acid side chains. Low Labeling: Increase pH to deprotonate thiols. Non-specific Labeling: Decrease pH to protonate other nucleophiles.
Reagent:Protein Ratio	10:1 to 50:1 molar excess	A higher ratio drives the reaction to completion. Low Labeling: Increase the molar excess. Protein Precipitation: Reagent is not soluble; decrease the ratio or try a different solvent.
Incubation Time	1 - 4 hours	Reaction kinetics depend on protein and reagent. Low Labeling: Increase incubation time. Monitor over-alkylation of other residues with longer times.[10]
Temperature	Room Temp to 37°C	Higher temperatures increase reaction rate but may compromise protein stability. Low Labeling: Increase temperature. Protein Denaturation: Decrease temperature.
Buffer Choice	HEPES, Phosphate	Avoid nucleophilic buffers like Tris or glycine that can react with the α-bromo ketone.

Applications in Research and Drug Development

The covalent attachment of a probe like 1-Bromohexadecan-2-one can be applied in various fields:

• Probing Protein-Lipid Interactions: The long hexadecyl chain can act as a membrane anchor, allowing researchers to study proteins that interact with or are embedded in lipid bilayers.

• Activity-Based Protein Profiling (ABPP): An α-bromo ketone attached to a reporter tag can be used to identify and profile the activity of specific enzyme classes (e.g., cysteine proteases) in complex biological samples.

• Drug Discovery: α-haloketones are used as warheads in covalent inhibitors, which can offer increased potency and duration of action.[3] The hexadecyl chain could be used to target proteins in a lipid-rich environment.

• Bioconjugation: This chemistry can be used to attach a wide range of molecules, including fluorophores, biotin, or drug molecules, to a protein of interest.

Conclusion

Labeling proteins with α-bromo ketones is a powerful and versatile technique. While 1-Bromohexadecan-2-one is a specialized reagent, the principles outlined in this guide provide a solid foundation for its application. By carefully controlling reaction conditions, researchers can achieve specific and efficient covalent modification of their protein of interest, opening the door to a wide array of functional studies and therapeutic applications.

References

• Tarasova, N. I., Lavrenova, G. I., & Stepanov, V. M. (1980). alpha-Bromo-4-amino-3-nitroacetophenone, a new reagent for protein modification. Modification of the methionine-290 residue of porcine pepsin. Biomedical Science, 1(4), 345-352. Available at: [Link]

• Erian, A. W., Sherif, S. M., & Gaber, H. M. (2003). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Molecules, 8(11), 793-865. Available at: [Link]

• Tarasova, N. I., Lavrenova, G. I., & Stepanov, V. M. (1980). alpha-Bromo-4-amino-3-nitroacetophenone, a new reagent for protein modification. Modification of the methionine-290 residue of porcine pepsin. PubMed. Available at: [Link]

• Pearson, R. G., et al. (1952). Mechanism of the Reaction of α-Haloketones with Weakley Basic Nucleophilic Reagents. Journal of the American Chemical Society. Available at: [Link]

• Klychnikov, O. I., et al. (2018). Modifications of cysteine residues with alkylating agents used in proteomics. ResearchGate. Available at: [Link]

• Wikipedia. (n.d.). α-Halo ketone. Wikipedia. Available at: [Link]

• Sharma, P., et al. (2021). Electrophilic halogenation of histidine using N‐halosuccinimides. ResearchGate. Available at: [Link]

• MDPI. (2022). Synthetic Access to Aromatic α-Haloketones. MDPI. Available at: [Link]

• Barnett, D. A., et al. (2021). Optimization of cysteine residue alkylation using an on-line LC-MS strategy: Benefits of using a cocktail of haloacetamide reagents. Analytical Biochemistry, 619, 114137. Available at: [Link]

• Sechi, S., & Chait, B. T. (2000). Modification of cysteine residues by alkylation. A tool in peptide mapping and protein identification. Analytical Chemistry, 72(14), 3387-3393. Available at: [Link]

• Gorshkov, V., et al. (2020). Cysteine alkylation methods in shotgun proteomics and their possible effects on methionine residues. PubMed. Available at: [Link]

• YouTube. (2014). Alpha Bromination of a Ketone 002. YouTube. Available at: [Link]

• Organic Chemistry Portal. (n.d.). α-Bromoketone synthesis by bromination. Organic Chemistry Portal. Available at: [Link]

• Pries, F., et al. (1994). Histidine 289 is essential for hydrolysis of the alkyl-enzyme intermediate of haloalkane dehalogenase. PubMed. Available at: [Link]

• Google Patents. (n.d.). CN101948374B - Method for synthesizing alpha-bromoketone and coproducing bromohydrocarbon. Google Patents.

• Abberior. (n.d.). HaloTag labeling protocol. Abberior. Available at: [Link]

• Sino Biological. (n.d.). Protein Labeling Techniques. Sino Biological. Available at: [Link]

• Nikić, I., et al. (2020). A straightforward approach for bioorthogonal labeling of proteins and organelles in live mammalian cells, using a short peptide tag. BMC Biology, 18(1), 6. Available at: [Link]

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Application Notes and Protocols for the Use of 1-Bromohexadecan-2-one in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: Unraveling Lipid Signaling with 1-Bromohexadecan-2-one, a Putative Phospholipase A2 Inhibitor

1-Bromohexadecan-2-one is a long-chain alkyl halide containing a reactive bromo-ketone functional group. While specific biological data for this compound is not extensively documented in peer-reviewed literature, its chemical structure bears a strong resemblance to a class of well-characterized inhibitors of phospholipase A2 (PLA2) enzymes. This structural analogy, particularly the electrophilic carbon adjacent to the carbonyl group, suggests that 1-Bromohexadecan-2-one likely functions as an irreversible inhibitor of PLA2, making it a valuable tool for studying the intricate roles of these enzymes in cellular signaling pathways.

Phospholipase A2 is a superfamily of enzymes that play a critical role in cellular signaling by catalyzing the hydrolysis of the sn-2 ester bond of glycerophospholipids. This reaction releases a free fatty acid, often the pro-inflammatory molecule arachidonic acid, and a lysophospholipid.[1][2][3] These products are precursors to a vast array of bioactive lipid mediators, including eicosanoids (prostaglandins, leukotrienes, and thromboxanes) and platelet-activating factor (PAF), which are central to inflammation, immunity, and numerous other physiological and pathological processes.[1][2][3]

Given its hypothesized mechanism of action, 1-Bromohexadecan-2-one can be employed in cell culture systems to investigate the downstream consequences of PLA2 inhibition. This includes, but is not limited to, studies on inflammation, apoptosis, calcium signaling, and the production of lipid-derived second messengers. These application notes provide a comprehensive guide to the use of 1-Bromohexadecan-2-one in a research setting, with a focus on experimental design, protocol execution, and data interpretation.

Chemical and Physical Properties

Property	Value	Reference
CAS Number	21436-52-2	[4][5][6][7]
Molecular Formula	C16H31BrO	[4][6][7][8]
Molecular Weight	319.32 g/mol	[4][5][6]
Appearance	White to off-white powder	[8]
Melting Point	54-61.5 °C	[8][9]
Solubility	Soluble in organic solvents such as DMSO, ethanol, and chloroform. Insoluble in water.
Storage	Store at 2-8°C, sealed in a dry environment.	[4]

Hypothesized Mechanism of Action

1-Bromohexadecan-2-one is presumed to act as a suicide inhibitor of PLA2, particularly the calcium-independent isoforms (iPLA2). This mechanism is analogous to that of other alpha-halo ketone-containing lipid analogs, such as bromoenol lactone (BEL). The electrophilic carbon of the bromo-ketone moiety can form a covalent bond with a nucleophilic residue, such as a serine or cysteine, within the active site of the PLA2 enzyme. This covalent modification leads to irreversible inactivation of the enzyme, thereby preventing the hydrolysis of its phospholipid substrates.

Caption: Hypothesized mechanism of 1-Bromohexadecan-2-one as a PLA2 inhibitor.

Applications in Cell Culture

Based on its putative role as a PLA2 inhibitor, 1-Bromohexadecan-2-one is a valuable tool for:

• Investigating the role of PLA2 in inflammatory pathways: By inhibiting the release of arachidonic acid, this compound can be used to study the subsequent production of prostaglandins and leukotrienes in response to various stimuli.

• Elucidating the involvement of PLA2 in apoptosis: Some studies have implicated PLA2 in the regulation of programmed cell death. 1-Bromohexadecan-2-one can be used to explore this connection.

• Studying calcium signaling: Certain PLA2 isoforms are calcium-dependent, and their inhibition can help to dissect their role in intracellular calcium homeostasis.

• Probing lipid membrane remodeling: PLA2 activity is essential for the maintenance and remodeling of cellular membranes.

Experimental Protocols

Preparation of Stock Solutions

Caution: 1-Bromohexadecan-2-one is a research chemical. Standard laboratory safety precautions, including the use of personal protective equipment (gloves, safety glasses, lab coat), should be followed. Handle the compound in a well-ventilated area.

• Reconstitution: Due to its low water solubility, 1-Bromohexadecan-2-one should be dissolved in a suitable organic solvent. Dimethyl sulfoxide (DMSO) is recommended for preparing a high-concentration stock solution.

• Stock Concentration: Prepare a 10 mM stock solution by dissolving 3.19 mg of 1-Bromohexadecan-2-one in 1 mL of sterile DMSO.

• Aliquoting and Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for up to 6 months.

General Protocol for Cell Treatment

This protocol provides a general guideline for treating adherent cells in culture with 1-Bromohexadecan-2-one. Optimization of cell density, compound concentration, and incubation time is crucial for each specific cell line and experimental question.

• Cell Seeding: Plate cells in appropriate culture vessels (e.g., 96-well, 24-well, or 6-well plates) at a density that will ensure they are in the logarithmic growth phase at the time of treatment. Allow the cells to adhere and recover for 24 hours.

• Preparation of Working Solutions: On the day of the experiment, thaw an aliquot of the 10 mM stock solution. Prepare a series of working solutions by diluting the stock solution in serum-free cell culture medium. It is critical to ensure that the final concentration of DMSO in the culture medium is consistent across all treatment groups (including the vehicle control) and is typically kept below 0.1% (v/v) to minimize solvent-induced cytotoxicity.

• Cell Treatment:

  • Remove the culture medium from the cells.

  • Wash the cells once with sterile phosphate-buffered saline (PBS).

  • Add the prepared working solutions of 1-Bromohexadecan-2-one to the respective wells. Include a vehicle control group treated with the same final concentration of DMSO as the experimental groups.

• Incubation: Incubate the cells for the desired period (e.g., 1, 6, 12, or 24 hours) at 37°C in a humidified incubator with 5% CO2. The optimal incubation time will depend on the specific cellular process being investigated.

• Downstream Analysis: Following incubation, the cells can be harvested and processed for various downstream analyses, such as:

  • Measurement of Prostaglandin Production: The culture supernatant can be collected to measure the concentration of prostaglandins (e.g., PGE2) using an ELISA kit.

  • Western Blot Analysis: Cell lysates can be prepared to analyze the expression levels of proteins involved in inflammatory signaling pathways (e.g., COX-2, NF-κB).

  • Apoptosis Assays: Cells can be stained with Annexin V and propidium iodide and analyzed by flow cytometry to quantify apoptosis.

  • Calcium Imaging: Live-cell imaging with calcium-sensitive dyes can be performed to assess changes in intracellular calcium levels.

Caption: General experimental workflow for cell treatment.

Determining Optimal Concentration: A Dose-Response Study

It is essential to determine the optimal working concentration of 1-Bromohexadecan-2-one for your specific cell line and assay. A dose-response experiment is recommended to identify a concentration that effectively inhibits the target pathway without inducing significant cytotoxicity.

• Cell Seeding: Plate cells in a 96-well plate at an appropriate density.

• Serial Dilutions: Prepare a series of concentrations of 1-Bromohexadecan-2-one (e.g., ranging from 0.1 µM to 100 µM) in culture medium. Include a vehicle control (DMSO only) and an untreated control.

• Treatment and Incubation: Treat the cells with the different concentrations of the compound and incubate for a relevant time period (e.g., 24 hours).

• Cytotoxicity Assay: Assess cell viability using a standard method such as the MTT or PrestoBlue assay.

• Functional Assay: In parallel, perform a functional assay to measure the inhibition of the target pathway (e.g., measure PGE2 levels in the supernatant).

• Data Analysis: Plot cell viability and functional inhibition as a function of 1-Bromohexadecan-2-one concentration to determine the IC50 (half-maximal inhibitory concentration) for the functional effect and the CC50 (half-maximal cytotoxic concentration). The optimal working concentration should be below the CC50 and at or above the IC50 for the desired biological effect.

Concentration Range (µM)	Expected Effect on PLA2 Activity	Potential for Cytotoxicity
0.1 - 1	Minimal to low inhibition	Low
1 - 10	Moderate to high inhibition	Cell line dependent
10 - 50	Strong inhibition	Likely to be cytotoxic
> 50	Complete inhibition	High cytotoxicity expected

Troubleshooting and Considerations

• Compound Precipitation: Due to its hydrophobic nature, 1-Bromohexadecan-2-one may precipitate in aqueous solutions at high concentrations. Visually inspect your working solutions for any signs of precipitation. If observed, consider preparing fresh dilutions or using a co-solvent.

• Off-Target Effects: While hypothesized to be a PLA2 inhibitor, 1-Bromohexadecan-2-one may have off-target effects, especially at higher concentrations. For instance, the related compound bromoenol lactone has been shown to inhibit phosphatidate phosphohydrolase-1 (PAP-1). It is advisable to include appropriate controls to validate the specificity of the observed effects.

• Irreversible Inhibition: As a putative irreversible inhibitor, the effects of 1-Bromohexadecan-2-one may persist even after the compound is removed from the culture medium. This should be considered when designing washout experiments.

• Cell Line Variability: The sensitivity of different cell lines to 1-Bromohexadecan-2-one can vary significantly. It is crucial to perform dose-response experiments for each new cell line.

The Arachidonic Acid Cascade: A Target for Intervention

The inhibition of PLA2 by 1-Bromohexadecan-2-one is expected to block the release of arachidonic acid from membrane phospholipids, thereby attenuating the entire downstream cascade of eicosanoid production. This cascade is a major driver of inflammation and is a key target for many anti-inflammatory drugs.

Caption: The arachidonic acid cascade and the point of inhibition.

Conclusion

1-Bromohexadecan-2-one, by virtue of its structural similarity to known PLA2 inhibitors, represents a promising chemical tool for the study of lipid signaling in cell culture. Its presumed ability to irreversibly inhibit PLA2 allows for the targeted disruption of the arachidonic acid cascade, providing a means to investigate the multifaceted roles of eicosanoids and other lipid mediators in health and disease. As with any research tool, careful experimental design, including thorough dose-response analysis and the use of appropriate controls, is paramount to obtaining robust and interpretable data. These application notes are intended to serve as a comprehensive starting point for researchers embarking on studies utilizing this intriguing compound.

References

• Corbín, J. A., et al. (2003). Inhibition of secretory phospholipase A2. 1-design, synthesis and structure-activity relationship studies starting from 4-tetradecyloxybenzamidine to obtain specific inhibitors of group II sPLA2s. Journal of medicinal chemistry, 46(24), 5212–5224. [Link]

• Fiorucci, S., et al. (2002). Phospholipase A2 inhibitors p-bromophenacyl bromide and arachidonyl trifluoromethyl ketone suppressed interleukin-2 (IL-2) expression in murine primary splenocytes. Immunopharmacology and immunotoxicology, 24(3), 357–371. [Link]

• Lio, Y. C., & Dennis, E. A. (1996). Inhibition of Macrophage Ca(2+)-independent Phospholipase A2 by Bromoenol Lactone and Trifluoromethyl Ketones. The Journal of biological chemistry, 271(23), 13578–13584. [Link]

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• Dennis, E. A., et al. (2011). Phospholipase A2 structure/function, mechanism, and signaling. The Journal of biological chemistry, 286(13), 11051–11058. [Link]

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• Lister, M. D., et al. (1988). Inhibition studies on the membrane-associated phospholipase A2 in vitro and prostaglandin E2 production in vivo of the macrophage-like P388D1 cell. Effects of manoalide, 7,7-dimethyl-5,8-eicosadienoic acid, and p-bromophenacyl bromide. The Journal of biological chemistry, 263(16), 7506–7513. [Link]

• Arnardottir, H. H., et al. (2021). Next generation thiazolyl ketone inhibitors of cytosolic phospholipase A2 α for targeted cancer therapy. Communications biology, 4(1), 127. [Link]

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Application Notes &amp; Protocols for 1-Bromohexadecan-2-one: A Novel Covalent Probe for Activity-Based Profiling of Lipases and Serine Hydrolases

Abstract

Activity-Based Protein Profiling (ABPP) is a powerful chemoproteomic strategy that employs active site-directed covalent probes to assess the functional state of enzymes within complex biological systems.[1] This guide introduces 1-Bromohexadecan-2-one, a novel chemical probe designed for the targeted profiling of lipases and other serine hydrolases that process long-chain lipid substrates. Structurally, this probe features a reactive α-bromoketone "warhead" and a 16-carbon aliphatic chain that mimics endogenous lipid molecules, promoting specific recognition by target enzymes. We provide a comprehensive overview of its mechanism, detailed protocols for its application in competitive profiling workflows, and methodologies for validating its inhibitory activity against specific enzyme targets.

Introduction to Activity-Based Protein Profiling (ABPP)

The proteome is a dynamic entity where protein function is regulated not just by abundance, but by a complex network of post-translational modifications and interactions. ABPP provides a direct readout of the functional state of enzymes by utilizing chemical probes that covalently label active sites.[1][2] An activity-based probe (ABP) typically consists of three key components: a reactive group (warhead) that forms a covalent bond with a catalytic residue, a binding group or linker for target recognition, and a reporter tag for visualization or enrichment.[3][4]

1.1. The Probe: 1-Bromohexadecan-2-one

1-Bromohexadecan-2-one is a structurally simple yet potent tool for investigating a specific subclass of enzymes. Its design leverages two key features:

• Recognition Element: A 16-carbon chain (hexadecyl group) that acts as a substrate mimic for enzymes involved in lipid metabolism, such as lipases, esterases, and other serine hydrolases.[5][6]

• Reactive Group (Warhead): An α-bromoketone, which is an electrophilic group susceptible to nucleophilic attack by catalytic residues (e.g., serine, cysteine) in an enzyme's active site.[7]

This combination allows 1-Bromohexadecan-2-one to selectively enter the active sites of lipid-processing enzymes and form a stable, irreversible covalent bond, effectively inactivating the enzyme.

1.2. Mechanism of Covalent Modification

The proposed mechanism involves the catalytic serine residue, common to serine hydrolases, acting as a nucleophile.[8] The serine hydroxyl attacks the electrophilic carbonyl carbon of the probe. This is followed by an intramolecular reaction where the bromide ion is displaced, resulting in a stable covalent linkage between the probe and the enzyme.

Caption: Covalent modification of a serine hydrolase by 1-Bromohexadecan-2-one.

Probe Characteristics and Handling

Proper handling and storage are critical for maintaining the reactivity and integrity of the probe.

Property	Value
IUPAC Name	1-Bromohexadecan-2-one
Molecular Formula	C₁₆H₃₁BrO
Molecular Weight	319.32 g/mol
Appearance	Inferred: Colorless to pale yellow solid or oil
Solubility	Insoluble in water; Soluble in DMSO, DMF, Ethanol, Chloroform
Storage	Store at -20°C, desiccated. Protect from light and moisture.

Safety Precautions: 1-Bromohexadecan-2-one is a reactive electrophile and should be handled with care in a chemical fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Refer to the Material Safety Data Sheet (MSDS) for comprehensive safety information.

Experimental Strategy: Competitive ABPP

1-Bromohexadecan-2-one in its native form lacks a reporter tag for direct detection. Therefore, the most robust method for identifying its cellular targets is through competitive activity-based protein profiling .[9][10] This strategy involves pre-treating a proteome with 1-Bromohexadecan-2-one to occupy the active sites of its targets. Subsequently, a broad-spectrum, tagged ABP (e.g., a fluorophosphonate probe like FP-Biotin) is added.[8][11] The targets of 1-Bromohexadecan-2-one will be unavailable for labeling by the reporter probe, leading to a measurable reduction in signal for those specific proteins.

Caption: Workflow for identifying probe targets via competitive ABPP.

Detailed Experimental Protocols

Protocol 1: Competitive ABPP for Target Identification in Cell Lysates

This protocol details the identification of 1-Bromohexadecan-2-one targets using a gel-based or mass spectrometry-based readout.

A. Materials and Reagents

Reagent/Equipment	Details
Cell Culture	Cell line of interest (e.g., HEK293T, HepG2)
Lysis Buffer	e.g., Tris-HCl or PBS, pH 7.4
Protease Inhibitors	cOmplete™ Protease Inhibitor Cocktail (Roche)
Protein Assay	BCA Protein Assay Kit (Thermo Fisher)
1-Bromohexadecan-2-one	10 mM stock in dry DMSO
Reporter Probe	FP-Biotin (Fluorophosphonate-Biotin), 100 µM stock in dry DMSO
SDS-PAGE reagents	Gels, buffers, etc.
Western Blotting	PVDF membrane, Streptavidin-HRP conjugate, ECL substrate
Mass Spectrometry	Streptavidin agarose beads, DTT, Iodoacetamide, Trypsin, LC-MS/MS system

B. Procedure

• Proteome Preparation:

  • Harvest cultured cells and wash twice with cold PBS.

  • Lyse cells by sonication in Lysis Buffer containing protease inhibitors.

  • Centrifuge at 14,000 x g for 30 minutes at 4°C to pellet insoluble debris.

  • Collect the supernatant (proteome) and determine the protein concentration using a BCA assay.[12]

  • Normalize all samples to a final concentration of 1-2 mg/mL with Lysis Buffer.

• Competitive Labeling:

  • Set up reactions in microcentrifuge tubes. For a 50 µL final volume, aliquot 48 µL of the normalized proteome.

  • Experimental Samples: Add 1 µL of 1-Bromohexadecan-2-one stock solution at various final concentrations (e.g., 1 µM, 10 µM, 100 µM).

  • Control Sample: Add 1 µL of DMSO (vehicle).

  • Incubate all samples for 30 minutes at room temperature.

  • Add 1 µL of the 100 µM FP-Biotin stock to all tubes for a final concentration of 2 µM.

  • Incubate for an additional 30 minutes at room temperature.

• Analysis (Choose one or both):

  3a. Gel-Based Analysis:

  • Quench the labeling reaction by adding 20 µL of 4x SDS-PAGE loading buffer.

  • Boil samples at 95°C for 5 minutes.

  • Resolve 20 µg of protein per lane on a 10% SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane (e.g., with 5% BSA in TBST) for 1 hour.

  • Probe with Streptavidin-HRP (1:10,000) for 1 hour.

  • Wash the membrane 3x with TBST.

  • Visualize labeled proteins using an ECL substrate and an imaging system.

  • Expected Result: Bands corresponding to targets of 1-Bromohexadecan-2-one will show a dose-dependent decrease in intensity compared to the DMSO control.

  3b. Mass Spectrometry-Based Analysis:

  • Scale up the labeling reaction to 1 mg of total protein.

  • Enrich biotinylated proteins using streptavidin agarose beads, incubating for 1-2 hours at 4°C with rotation.[12]

  • Wash the beads extensively to remove non-specifically bound proteins (e.g., wash with 0.1% SDS in PBS, then PBS, then water).

  • Perform on-bead tryptic digestion of the captured proteins.

  • Analyze the resulting peptides by LC-MS/MS.

  • Expected Result: Use label-free quantification to identify proteins whose abundance is significantly and dose-dependently decreased in the samples pre-treated with 1-Bromohexadecan-2-one. These are high-confidence targets.

Protocol 2: Orthogonal Validation via Lipase Activity Assay

This protocol validates the inhibitory effect of 1-Bromohexadecan-2-one on a purified lipase using a colorimetric assay.

A. Materials and Reagents

Reagent/Equipment	Details
Purified Enzyme	e.g., Candida rugosa lipase (Sigma-Aldrich)
Assay Buffer	e.g., 50 mM Tris-HCl, pH 7.4
Substrate	p-Nitrophenyl palmitate (pNPP)
Solubilizing Agent	Triton X-100 and Isopropanol
1-Bromohexadecan-2-one	Serial dilutions in DMSO
Microplate Reader	Capable of reading absorbance at 405 nm
96-well plate	Clear, flat-bottom

B. Procedure

• Prepare Reagents:

  • Enzyme Stock: Prepare a 1 mg/mL stock of lipase in Assay Buffer.

  • Substrate Solution: Dissolve pNPP in isopropanol, then dilute in Assay Buffer containing Triton X-100.

  • Inhibitor Dilutions: Prepare a 2x concentration series of 1-Bromohexadecan-2-one in Assay Buffer from your DMSO stock.

• Inhibition Assay:

  • In a 96-well plate, add 50 µL of the 2x inhibitor dilutions to the appropriate wells. Include a DMSO vehicle control.

  • Add 50 µL of a working dilution of the lipase to all wells.

  • Incubate the plate for 30 minutes at 37°C to allow for covalent modification.

  • Initiate the reaction by adding 100 µL of the substrate solution to all wells.

  • Immediately place the plate in a microplate reader pre-heated to 37°C.

  • Measure the absorbance at 405 nm every minute for 30 minutes.

• Data Analysis:

  • Calculate the rate of reaction (V₀) for each well from the linear portion of the kinetic curve.

  • Normalize the rates to the DMSO control to get percent activity.

  • Plot percent activity versus the log of the inhibitor concentration.

  • Fit the data to a dose-response curve to determine the IC₅₀ value.

[Inhibitor] (µM)	Example Rate (mOD/min)	% Activity
0 (DMSO)	25.0	100%
0.1	24.5	98%
1	20.0	80%
10	12.5	50%
100	2.5	10%
1000	0.5	2%

Future Directions: Probe Optimization

While 1-Bromohexadecan-2-one is a useful tool for competitive profiling, its utility can be expanded. Synthesizing an analog that incorporates a bioorthogonal handle, such as a terminal alkyne, would enable direct profiling via Click Chemistry-ABPP (CC-ABPP).[4][13] This would allow for in-cell labeling followed by ligation to a reporter tag (e.g., biotin-azide or fluorophore-azide), simplifying the workflow and enabling in-situ studies.

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• Krysiak, J., & Breinbauer, R. (2017). Design and synthesis of activity-based probes for the investigation of flavin-dependent oxidoreductases. Beilstein Journal of Organic Chemistry, 13, 1005-1019. [Link]

• Martell, J., & Weerapana, E. (2014). Applications of Copper-Catalyzed Click Chemistry in Activity-Based Protein Profiling. Molecules, 19(2), 1378-1393. [Link]

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• Xu, H., et al. (2022). Activity-based protein profiling reveals deubiquitinase and aldehyde dehydrogenase targets of a cyanopyrrolidine probe. Molecular Systems Design & Engineering, 7(1), 57-66. [Link]

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Application Notes and Protocols for 1-Bromohexadecan-2-one in Mass Spectrometry Sample Preparation

Introduction: Enhancing Analyte Detection in Mass Spectrometry through Derivatization

In the realm of mass spectrometry, the ultimate goal is the sensitive and accurate detection and quantification of analytes. However, many molecules, particularly small polar compounds, exhibit poor ionization efficiency and chromatographic retention, hindering their analysis. Chemical derivatization is a powerful sample preparation strategy that addresses these challenges by chemically modifying the analyte to improve its physicochemical properties.[1] This application note details the use of 1-Bromohexadecan-2-one as a versatile derivatization reagent for the targeted analysis of thiol- and carboxylic acid-containing compounds by mass spectrometry.

1-Bromohexadecan-2-one is an α-bromo ketone, a class of organic compounds characterized by a bromine atom positioned on the carbon adjacent to a carbonyl group.[2][3][4] This structural feature renders the α-carbon highly electrophilic and susceptible to nucleophilic attack, making it an effective alkylating agent.[5] The long C16 alkyl chain of 1-Bromohexadecan-2-one imparts significant hydrophobicity to the derivatized analyte, which can dramatically improve its retention in reversed-phase liquid chromatography (LC) and enhance its desorption/ionization in various mass spectrometry techniques.

Principle of Derivatization with 1-Bromohexadecan-2-one

The primary mechanism of action for 1-Bromohexadecan-2-one as a derivatization reagent is nucleophilic substitution. The electron-withdrawing effect of the adjacent carbonyl group makes the α-carbon an excellent electrophile. Nucleophilic functional groups, such as the thiol group (-SH) of cysteine-containing peptides or the carboxylate group (-COO⁻) of fatty acids and other metabolites, can readily attack this carbon, displacing the bromide ion and forming a stable covalent bond.

Reaction with Thiols:

Thiol groups are excellent nucleophiles and react efficiently with α-bromo ketones under mild basic conditions. The reaction proceeds via an S_N2 mechanism, resulting in the formation of a thioether linkage. This is particularly useful for the analysis of peptides and proteins, where selective alkylation of cysteine residues is often desired to prevent disulfide bond formation and to introduce a tag for enhanced detection.[5]

Reaction with Carboxylic Acids:

Carboxylic acids can be derivatized with 1-Bromohexadecan-2-one, typically in the presence of a mild base to deprotonate the carboxylic acid, forming a more nucleophilic carboxylate anion. This results in the formation of an ester linkage, effectively masking the polar carboxylic acid group and increasing the overall hydrophobicity of the molecule.[6][7]

Visualizing the Derivatization Chemistry

The following diagrams illustrate the chemical reactions involved in the derivatization of thiols and carboxylic acids with 1-Bromohexadecan-2-one.

Caption: Reaction of 1-Bromohexadecan-2-one with a thiol-containing analyte.

Caption: Reaction of 1-Bromohexadecan-2-one with a carboxylic acid.

Advantages of Derivatization with 1-Bromohexadecan-2-one

Feature	Advantage in Mass Spectrometry Analysis
Introduction of a long alkyl chain	Increases hydrophobicity, leading to enhanced retention and separation in reversed-phase chromatography.
Increased molecular weight	Shifts the analyte to a higher, often less crowded, region of the mass spectrum.
Masking of polar functional groups	Reduces polarity, which can improve analyte solubility in organic solvents and enhance ionization efficiency in ESI and MALDI.
Versatility	Reacts with multiple functional groups, allowing for the targeting of a broader range of analytes.

Experimental Protocols

The following are generalized protocols for the derivatization of thiols and carboxylic acids using 1-Bromohexadecan-2-one. Optimization of reaction conditions may be necessary for specific analytes and sample matrices.

Protocol 1: Derivatization of Thiol-Containing Analytes (e.g., Cysteine-Containing Peptides)

• Sample Preparation:

  • Dissolve the analyte in a suitable buffer, such as 50 mM ammonium bicarbonate (pH 8.0).

  • If the sample contains disulfide bonds that need to be derivatized, perform a reduction step with a reagent like dithiothreitol (DTT) prior to derivatization.

• Reagent Preparation:

  • Prepare a 10 mg/mL stock solution of 1-Bromohexadecan-2-one in a water-miscible organic solvent like acetonitrile or isopropanol.

• Derivatization Reaction:

  • To your analyte solution, add the 1-Bromohexadecan-2-one stock solution in a 10-fold molar excess relative to the thiol content.

  • Vortex the mixture gently and incubate at 37°C for 1 hour. The reaction can be monitored by LC-MS to determine the optimal reaction time.

• Sample Cleanup:

  • After the reaction is complete, the sample can be cleaned up using solid-phase extraction (SPE) with a C18 cartridge to remove excess reagent and salts.

  • Elute the derivatized analyte with an appropriate organic solvent, dry it down, and reconstitute it in a solvent compatible with your LC-MS system.[8]

Protocol 2: Derivatization of Carboxylic Acid-Containing Analytes (e.g., Fatty Acids)

• Sample Preparation:

  • Dissolve the dried analyte in a non-protic organic solvent such as acetonitrile or dimethylformamide (DMF).

• Reagent Preparation:

  • Prepare a 10 mg/mL stock solution of 1-Bromohexadecan-2-one in acetonitrile.

  • Prepare a 5% (v/v) solution of a non-nucleophilic base, such as diisopropylethylamine (DIPEA), in acetonitrile.

• Derivatization Reaction:

  • To the analyte solution, add the 1-Bromohexadecan-2-one stock solution in a 5-fold molar excess.

  • Add the DIPEA solution in a 10-fold molar excess.

  • Vortex the mixture and incubate at 60°C for 30 minutes.[6]

• Sample Cleanup:

  • After cooling to room temperature, dilute the reaction mixture with a water-immiscible organic solvent like ethyl acetate and wash with water to remove the base and salts.

  • Dry the organic layer over anhydrous sodium sulfate, evaporate the solvent, and reconstitute the derivatized analyte in a suitable solvent for LC-MS analysis.

Workflow Visualization

The general workflow for derivatization and analysis is depicted below.

Caption: General workflow for sample preparation using 1-Bromohexadecan-2-one.

Conclusion

1-Bromohexadecan-2-one is a promising derivatization reagent for enhancing the mass spectrometric analysis of thiol- and carboxylic acid-containing compounds. Its ability to introduce a long hydrophobic chain offers significant advantages in chromatographic separation and potentially in ionization efficiency. The straightforward reaction mechanisms and mild conditions make it an accessible tool for researchers in various fields, including proteomics, metabolomics, and drug development. The protocols provided herein serve as a starting point for method development and can be adapted to suit the specific needs of the analyte and sample matrix.

References

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Synthesis of 1-Bromohexadecan-2-one Derivatives: A Detailed Guide for Researchers

This comprehensive guide provides detailed application notes and protocols for the synthesis of 1-bromohexadecan-2-one and its derivatives. Designed for researchers, scientists, and professionals in drug development, this document offers in-depth technical insights, scientifically validated protocols, and a thorough exploration of the applications of these versatile compounds.

Introduction: The Significance of α-Bromo Ketones

α-Bromo ketones are a pivotal class of organic intermediates, prized for their utility in constructing complex molecular architectures.[1] The presence of a bromine atom at the α-position to a carbonyl group activates the molecule for a variety of subsequent chemical transformations, including nucleophilic substitution and elimination reactions.[2][3] This dual reactivity makes them invaluable building blocks in the synthesis of pharmaceuticals and other biologically active molecules. 1-Bromohexadecan-2-one, a long-chain aliphatic α-bromo ketone, and its derivatives are of particular interest due to their potential applications as enzyme inhibitors and as precursors for various heterocyclic compounds.

Core Synthesis: Preparation of 1-Bromohexadecan-2-one

The primary method for the synthesis of 1-bromohexadecan-2-one is the acid-catalyzed α-bromination of the parent ketone, hexadecan-2-one. This reaction proceeds through an enol intermediate, which is the key reactive species.[2]

Reaction Mechanism: Acid-Catalyzed α-Bromination

The generally accepted mechanism for the acid-catalyzed α-bromination of a ketone involves the following key steps:

• Protonation of the Carbonyl Oxygen: The reaction is initiated by the protonation of the carbonyl oxygen by an acid catalyst, typically acetic acid or hydrobromic acid. This initial step increases the electrophilicity of the carbonyl carbon and enhances the acidity of the α-protons.[2]

• Enol Formation: A weak base, such as the conjugate base of the acid catalyst or another molecule of the ketone, removes a proton from the α-carbon. This leads to the formation of the enol tautomer. This enolization is the rate-determining step of the overall reaction.[4]

• Nucleophilic Attack on Bromine: The electron-rich double bond of the enol acts as a nucleophile and attacks a molecule of elemental bromine (Br₂).[2]

• Deprotonation: The resulting intermediate is then deprotonated to regenerate the carbonyl group, yielding the final α-bromo ketone product and hydrobromic acid (HBr).

dot graph "Acid_Catalyzed_Alpha_Bromination" { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

Ketone [label="Hexadecan-2-one"]; Protonated_Ketone [label="Protonated Ketone"]; Enol [label="Enol Intermediate"]; Brominated_Intermediate [label="Brominated Intermediate"]; Product [label="1-Bromohexadecan-2-one"];

Ketone -> Protonated_Ketone [label="+ H⁺"]; Protonated_Ketone -> Enol [label="- H⁺"]; Enol -> Brominated_Intermediate [label="+ Br₂"]; Brominated_Intermediate -> Product [label="- H⁺"]; } caption: "Mechanism of Acid-Catalyzed α-Bromination."

Detailed Experimental Protocol

This protocol is adapted from established methods for the α-bromination of ketones.[5][6]

Materials:

• Hexadecan-2-one (1 equivalent)

• Glacial Acetic Acid (solvent)

• Bromine (1 equivalent)

• Sodium Bicarbonate (saturated aqueous solution)

• Anhydrous Magnesium Sulfate

• Hexane

• Ethyl Acetate

Equipment:

• Round-bottom flask with a magnetic stirrer

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

• Apparatus for column chromatography

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve hexadecan-2-one in glacial acetic acid.

• Cool the solution to 0-5 °C using an ice bath.

• Slowly add a solution of bromine in glacial acetic acid from the dropping funnel with vigorous stirring. Maintain the temperature below 10 °C during the addition to minimize side reactions. The disappearance of the bromine color indicates the progress of the reaction.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Carefully pour the reaction mixture into a separatory funnel containing ice-cold water.

• Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 50 mL).

• Combine the organic extracts and wash them sequentially with water, saturated sodium bicarbonate solution (to neutralize the excess acid), and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel using a hexane-ethyl acetate gradient as the eluent.

Table 1: Summary of Reaction Parameters

Parameter	Value
Starting Material	Hexadecan-2-one
Brominating Agent	Bromine (Br₂)
Catalyst/Solvent	Glacial Acetic Acid
Temperature	0-10 °C (addition), Room Temp (reaction)
Reaction Time	1-3 hours
Work-up	Aqueous extraction and neutralization
Purification	Column Chromatography

Characterization of 1-Bromohexadecan-2-one

The structure of the synthesized 1-bromohexadecan-2-one (CAS 21436-52-2) can be confirmed by standard spectroscopic methods.[7][8]

• Physical Appearance: White to off-white solid.

• Melting Point: 55.5-61.5 °C.[7]

• ¹H NMR Spectroscopy: The spectrum is expected to show a characteristic singlet for the two protons of the bromomethyl group (Br-CH₂-C=O) at approximately 3.9-4.2 ppm. The protons on the carbon adjacent to the carbonyl group on the other side will appear as a triplet around 2.6-2.8 ppm. The long aliphatic chain will exhibit a series of multiplets in the upfield region (1.2-1.6 ppm) and a terminal methyl group as a triplet around 0.9 ppm.[9]

• ¹³C NMR Spectroscopy: The carbonyl carbon will appear significantly downfield, typically in the range of 190-200 ppm. The carbon bearing the bromine atom will resonate around 30-40 ppm. The remaining aliphatic carbons will appear in the upfield region of the spectrum.[10]

• Mass Spectrometry: The mass spectrum will exhibit a characteristic isotopic pattern for a monobrominated compound, with two peaks of nearly equal intensity for the molecular ion [M]⁺ and [M+2]⁺, separated by two mass units, due to the natural abundance of the ⁷⁹Br and ⁸¹Br isotopes.[11][12] Fragmentation will likely involve cleavage alpha to the carbonyl group.

Application Notes: Synthesis of Bioactive Derivatives

1-Bromohexadecan-2-one serves as a versatile precursor for the synthesis of various derivatives with potential biological activities.

Synthesis of Thiazole Derivatives via Hantzsch Synthesis

The Hantzsch thiazole synthesis is a classic and reliable method for the preparation of thiazole rings. It involves the reaction of an α-haloketone with a thioamide.[13][14] Thiazole derivatives are known to possess a wide range of pharmacological activities, including antimicrobial and anticancer properties.[15]

dot graph "Hantzsch_Thiazole_Synthesis" { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#4285F4", fontcolor="#FFFFFF"]; edge [fontname="Arial", fontsize=9, color="#34A853"];

Bromo_Ketone [label="1-Bromohexadecan-2-one"]; Thioamide [label="Thioamide\n(e.g., Thiourea)"]; Thiazole [label="4-Tetradecyl-2-aminothiazole Derivative"];

Bromo_Ketone -> Thiazole; Thioamide -> Thiazole; } caption: "Hantzsch Thiazole Synthesis Workflow."

Protocol for the Synthesis of 2-Amino-4-(tetradecyl)thiazole:

• In a round-bottom flask, dissolve 1-bromohexadecan-2-one (1 equivalent) in ethanol.

• Add thiourea (1.1 equivalents) to the solution.

• Reflux the reaction mixture for 2-4 hours, monitoring the progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Neutralize the mixture with a saturated solution of sodium bicarbonate.

• The precipitated product can be collected by filtration, washed with water, and dried.

• Further purification can be achieved by recrystallization from a suitable solvent like ethanol.

Synthesis of Imidazole Derivatives

α-Bromo ketones are also key starting materials for the synthesis of substituted imidazoles. The condensation of 1-bromohexadecan-2-one with an amidine, such as formamidine, provides a direct route to 4-substituted imidazoles. Imidazole-containing compounds are prevalent in many biologically active molecules.

Protocol for the Synthesis of 4-(Tetradecyl)imidazole:

• Prepare a solution of formamidine acetate in a suitable solvent such as liquid ammonia or a mixture of THF and water.

• Add 1-bromohexadecan-2-one to the amidine solution.

• The reaction is typically carried out at elevated temperatures in a sealed vessel if using liquid ammonia, or under reflux in aqueous THF.

• After the reaction is complete, the solvent is evaporated, and the residue is worked up by extraction with an organic solvent.

• The crude product is then purified by column chromatography.

Potential as Phospholipase A₂ (PLA₂) Inhibitors

Long-chain α-bromo ketones have been investigated as potential inhibitors of phospholipase A₂ (PLA₂) enzymes.[16][17][18] These enzymes play a crucial role in inflammatory processes by releasing arachidonic acid from cell membranes. The inhibition of PLA₂ is a key target for the development of anti-inflammatory drugs. The electrophilic nature of the α-carbon in 1-bromohexadecan-2-one makes it a candidate for covalent modification of active site residues in PLA₂ enzymes. Further research in this area could involve synthesizing a series of 1-bromohexadecan-2-one derivatives and evaluating their inhibitory activity against different PLA₂ isoforms.

Conclusion

1-Bromohexadecan-2-one is a valuable and versatile synthetic intermediate. The protocols and application notes provided in this guide offer a solid foundation for researchers to synthesize this compound and explore its potential in the development of novel, biologically active molecules. The straightforward synthesis of 1-bromohexadecan-2-one, coupled with its reactivity towards the formation of diverse heterocyclic systems and its potential as an enzyme inhibitor, underscores its importance in the fields of organic synthesis and medicinal chemistry.

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• Le Pallec, A., et al. (2014). Alpha Bromination of a Ketone 002. YouTube. Retrieved from [Link]

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• Chem Help ASAP. (2020). Hantzsch thiazole synthesis - laboratory experiment. YouTube. Retrieved from [Link]

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• Organic Chemistry Portal. (n.d.). α-Bromoketone synthesis by bromination. Retrieved from [Link]

• Metwally, M. A., & El-Gazzar, A. B. A. (2012). 2-Amino-4-thiazolidinones: Synthesis and Reactions. ResearchGate. Retrieved from [Link]

• Mayer, A. M., & Senter, P. D. (1998). Phospholipase A2 inhibitors p-bromophenacyl bromide and arachidonyl trifluoromethyl ketone suppressed interleukin-2 (IL-2) expression in murine primary splenocytes. Immunopharmacology, 40(2), 105–113.
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• Jenkins, C. M., et al. (2006). A bromoenol lactone suicide substrate inactivates group VIA phospholipase A2 by generating a diffusible bromomethyl keto acid that alkylates cysteine thiols. Biochemistry, 45(3), 1061–1073.
• Li, J., & Xiang, J. (2014). Synthetic Access to Aromatic α-Haloketones. Molecules (Basel, Switzerland), 27(11), 3583.
• Al-Soud, Y. A., et al. (2015). Convenient syntheses of 2-acylamino-4-halothiazoles and acylated derivatives using a versatile Boc-intermediate. Molecules (Basel, Switzerland), 20(9), 16346–16362.
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Unveiling Lipid-Protein Interactions: Application Notes and Protocols for 1-Bromohexadecan-2-one

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Herein, we provide a comprehensive technical guide on the application of 1-Bromohexadecan-2-one, a potent chemical probe, in the intricate study of lipid-protein interactions. This document is designed to furnish researchers, scientists, and drug development professionals with the foundational knowledge and detailed protocols necessary to leverage this tool in their experimental endeavors.

Introduction: The Significance of 1-Bromohexadecan-2-one in Chemical Biology

1-Bromohexadecan-2-one is a long-chain fatty ketone featuring a reactive α-bromo group. This structural characteristic positions it as a powerful tool for investigating proteins that interact with or are modified by lipids. Its 16-carbon chain mimics palmitate, a ubiquitous fatty acid involved in crucial cellular processes through protein palmitoylation. The presence of the electrophilic α-bromoketone moiety enables covalent modification of nucleophilic residues within the active or binding sites of target proteins, making it an invaluable probe for activity-based protein profiling (ABPP).

While its counterpart, 2-bromopalmitate (2-BP), an α-bromo fatty acid, has been extensively used as an inhibitor of protein S-palmitoylation[1][2], 1-Bromohexadecan-2-one offers a distinct reactivity profile due to the ketone functional group. This difference can be exploited to potentially target a unique subset of lipid-binding proteins or enzymes involved in lipid metabolism.

Part 1: Core Applications in Lipid-Protein Interaction Studies

The primary utility of 1-Bromohexadecan-2-one lies in its ability to covalently label proteins that recognize or process long-chain fatty acids. This allows for the identification and characterization of novel lipid-binding proteins and enzymes.

Activity-Based Protein Profiling (ABPP) of Lipid-Modifying Enzymes

ABPP is a powerful chemical proteomic strategy that employs active site-directed covalent probes to assess the functional state of enzymes within complex proteomes[3][4][5]. 1-Bromohexadecan-2-one can be utilized as an activity-based probe to target enzymes that bind long-chain fatty acids, such as:

• Palmitoyl Acyltransferases (PATs): These enzymes, also known as DHHC enzymes, catalyze the S-palmitoylation of proteins[6]. The long alkyl chain of 1-Bromohexadecan-2-one can guide the probe to the active site of PATs, where the α-bromoketone can react with a catalytic cysteine residue, leading to irreversible inhibition and labeling.

• Acyl-Protein Thioesterases (APTs): These enzymes are responsible for the depalmitoylation of proteins. While typically studied with different types of probes, some APTs might be targeted by 1-Bromohexadecan-2-one if it can access their active site.

• Other Lipid-Metabolizing Enzymes: Enzymes involved in fatty acid metabolism, such as fatty acid synthases or acyl-CoA synthetases, could also be potential targets[3][6].

The covalent nature of the interaction allows for the subsequent detection and identification of labeled proteins using techniques like in-gel fluorescence scanning (if a fluorescent tag is incorporated) or mass spectrometry-based proteomics.

Identification of Novel Lipid-Binding Proteins

Beyond enzymatic targets, 1-Bromohexadecan-2-one can be used to identify proteins that possess binding pockets for long-chain fatty acids. The probe can be modified with a "clickable" handle, such as an alkyne or azide group, at the terminus of the alkyl chain. This allows for a two-step labeling procedure:

• Metabolic Labeling: The clickable probe is introduced to living cells or cell lysates, where it interacts with and covalently modifies its protein targets.

• Click Chemistry: A reporter tag, such as a fluorophore or biotin, is attached to the probe-labeled proteins via a copper(I)-catalyzed alkyne-azide cycloaddition (CuAAC) or a strain-promoted alkyne-azide cycloaddition (SPAAC) reaction[5][7].

This approach enables the visualization of labeled proteins by fluorescence microscopy or their enrichment and subsequent identification by mass spectrometry.

Covalent Inhibition for Functional Studies

The irreversible nature of the covalent bond formed between 1-Bromohexadecan-2-one and its target proteins makes it a useful tool for studying the functional consequences of inhibiting specific lipid-protein interactions. By treating cells or organisms with this compound, researchers can investigate the downstream effects on cellular signaling pathways, protein trafficking, and other biological processes that are regulated by protein lipidation.

Part 2: Detailed Methodologies and Protocols

The following protocols provide a framework for utilizing 1-Bromohexadecan-2-one and its derivatives in your research. Note: As with any reactive chemical probe, optimization of concentration and incubation time is crucial to balance effective labeling with minimal off-target effects and cytotoxicity.

Protocol 2.1: In Vitro Labeling of Proteins with 1-Bromohexadecan-2-one

This protocol is designed for labeling purified proteins or complex protein mixtures (e.g., cell lysates) to identify potential targets.

Materials:

• 1-Bromohexadecan-2-one (or a clickable analog)

• Purified protein or cell lysate

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4, 150 mM NaCl)

• SDS-PAGE reagents

• For clickable analogs:

  • Azide- or alkyne-functionalized reporter tag (e.g., TAMRA-azide, Biotin-azide)

  • Click chemistry reagents (e.g., CuSO₄, THPTA, sodium ascorbate for CuAAC)

Procedure:

• Protein Preparation: Prepare the purified protein or cell lysate in the assay buffer. Ensure the protein concentration is suitable for detection by your chosen method (e.g., 1 mg/mL for Coomassie staining or Western blotting).

• Probe Incubation: Add 1-Bromohexadecan-2-one to the protein sample. A typical starting concentration range is 10-100 µM. Incubate at 37°C for 1-2 hours. Include a vehicle control (e.g., DMSO).

• Quenching the Reaction: Stop the labeling reaction by adding SDS-PAGE sample buffer and boiling for 5 minutes.

• Analysis by SDS-PAGE:

  • For direct labeling: Analyze the samples by SDS-PAGE and visualize by Coomassie staining or Western blotting with an antibody against the protein of interest. A shift in molecular weight may indicate covalent modification.

  • For clickable analogs: a. Perform the click chemistry reaction according to established protocols to attach the reporter tag. b. Analyze the samples by in-gel fluorescence scanning (for fluorescent tags) or by streptavidin blotting (for biotin tags) following SDS-PAGE and transfer to a membrane.

Self-Validation and Controls:

• Competition Assay: Pre-incubate the protein sample with an excess of a non-reactive analog (e.g., hexadecan-2-one) or a known inhibitor of the target protein before adding 1-Bromohexadecan-2-one. A decrease in labeling intensity indicates specific binding.

• Heat Denaturation: Denature the protein sample by boiling before adding the probe. A loss of labeling suggests that the native protein conformation is required for binding.

Protocol 2.2: Metabolic Labeling of Cultured Cells with a Clickable 1-Bromohexadecan-2-one Analog

This protocol describes the labeling of proteins in living cells to identify targets in a more biologically relevant context.

Materials:

• Clickable 1-Bromohexadecan-2-one analog (e.g., with a terminal alkyne)

• Cultured mammalian cells

• Cell culture medium (e.g., DMEM)

• Lysis Buffer (e.g., RIPA buffer with protease inhibitors)

• Click chemistry reagents and reporter tags as in Protocol 2.1

Procedure:

• Cell Culture: Plate cells and grow to 70-80% confluency.

• Metabolic Labeling: Replace the culture medium with fresh medium containing the clickable 1-Bromohexadecan-2-one analog. A starting concentration of 10-50 µM is recommended. Incubate for 4-24 hours. Include a vehicle control.

• Cell Lysis: Wash the cells with PBS and lyse them in lysis buffer.

• Click Chemistry and Analysis: a. Perform the click chemistry reaction on the cell lysate to attach the desired reporter tag. b. Analyze the labeled proteins by in-gel fluorescence scanning, fluorescence microscopy (if the tag is a fluorophore and cells are fixed and permeabilized after labeling), or proceed with enrichment for proteomic analysis (if the tag is biotin).

• Proteomic Analysis (for biotin-tagged proteins): a. Enrich the biotinylated proteins using streptavidin-agarose beads. b. Wash the beads extensively to remove non-specifically bound proteins. c. Elute the bound proteins and digest them with trypsin. d. Analyze the resulting peptides by LC-MS/MS to identify the labeled proteins.

Self-Validation and Controls:

• Dose-Response and Time-Course: Perform experiments with varying concentrations of the probe and different incubation times to determine optimal labeling conditions.

• Competition in Cells: Co-incubate the cells with the clickable probe and an excess of a non-clickable competitor to assess labeling specificity.

• No-Probe Control: Include a control where cells are treated with the vehicle only to identify background signals.

Part 3: Data Presentation and Visualization

Quantitative Data Summary

Parameter	In Vitro Labeling	Metabolic Labeling in Cells
Probe Concentration	10 - 100 µM	10 - 50 µM
Incubation Time	1 - 2 hours	4 - 24 hours
Temperature	37°C	37°C
Typical Controls	Vehicle, Competition, Heat Denaturation	Vehicle, Competition, No-Probe

Experimental Workflow Visualization

Caption: Workflow for in vitro and in cellulo protein labeling.

Mechanism of Action

Caption: Covalent modification of a target protein.

References

• Davda, D., El Azzouny, M., Tom, C. T. M., Hernandez, J. L., Majmudar, J. D., Kennedy, R. T., & Martin, B. R. (2013). Profiling targets of the irreversible palmitoylation inhibitor 2-bromopalmitate. ACS Chemical Biology, 8(9), 1912–1917. [Link][1][2]

• Davda, D., El Azzouny, M., Tom, C. T. M., Hernandez, J. L., Majmudar, J. D., Kennedy, R. T., & Martin, B. R. (2013). Profiling targets of the irreversible palmitoylation inhibitor 2-bromopalmitate. ACS Chemical Biology, 8(9), 1912-1917. [Link][6]

• Lanyon-Hogg, T., Faronato, M., & Tate, E. W. (2017). Probing protein lipidation and function. Current Opinion in Chemical Biology, 39, 59-69.
• Liu, Y., & Hang, H. C. (2013). Visualizing and identifying S-palmitoylated proteins. Methods in Molecular Biology, 1009, 129–141.
• Martin, B. R., & Cravatt, B. F. (2009). Large-scale profiling of protein palmitoylation in mammalian cells.

• Maurais, S., & Weerapana, E. (2019). Reactive-cysteine profiling for drug discovery. Current Opinion in Chemical Biology, 48, 58-65. [Link][7]

• Speers, A. E., & Cravatt, B. F. (2004). Chemical strategies for activity-based proteomics. ChemBioChem, 5(1), 41–47.

• Willems, L. I., Overkleeft, H. S., & van Kasteren, S. I. (2014). Current developments in activity-based protein profiling. Bioconjugate Chemistry, 25(7), 1181–1191. [Link][5]

• Yount, J. S., Kousoulas, K. G., & Hang, H. C. (2005). A clickable, metabolically stable fatty acid probe for protein palmitoylation. Journal of the American Chemical Society, 127(41), 14168–14169.
• Zhang, M. M., Tsou, L. K., & Cravatt, B. F. (2011). Activity-based protein profiling of lipid-modifying enzymes. Current Opinion in Chemical Biology, 15(1), 55-63.

• Zhang, Y., & Hang, H. C. (2016). A specific and quantitative labeling of biomolecules using click chemistry. Frontiers in Chemistry, 4, 29. [Link][5]

• Zaro, B. W., & Pratt, M. R. (2013). A protocol for the visualization and identification of S-palmitoylated proteins in HCT-116 cells using metabolic labeling via click chemistry. STAR Protocols, 1(1), 100010. [Link][7]

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Application Notes &amp; Protocols: Characterizing Irreversible Enzyme Inhibition with Halo-Ketone Analogs

An in-depth guide for researchers, scientists, and drug development professionals on the application of halo-ketone compounds as irreversible enzyme inhibitors, with a focus on the well-characterized Bromoenol Lactone.

Senior Application Scientist Note: The initial query focused on "1-Bromohexadecan-2-one." However, a comprehensive literature search revealed a scarcity of specific data for this compound as an irreversible inhibitor. In contrast, Bromoenol Lactone (BEL) is a well-documented and potent irreversible inhibitor, particularly of calcium-independent phospholipase A₂ (iPLA₂). Therefore, this guide will utilize BEL as the primary exemplar to detail the principles and protocols of irreversible inhibition by halo-ketone compounds. The methodologies described herein are broadly applicable to the characterization of other potential irreversible inhibitors of this class.

Introduction: The Power and Specificity of Irreversible Inhibition

Irreversible inhibitors are a class of compounds that form a stable, covalent bond with their target enzyme. This mode of action can offer advantages in terms of potency and duration of effect, making them valuable tools in research and drug development. Unlike reversible inhibitors, the effects of irreversible inhibitors cannot be overcome by increasing the substrate concentration. This makes them particularly useful for studying enzyme reaction mechanisms and for developing therapeutic agents where sustained target inactivation is desired.

Bromoenol lactone (BEL) is a potent, mechanism-based irreversible inhibitor of the Group VI calcium-independent phospholipase A₂ (iPLA₂) family.[1] It acts as a suicide substrate, where the enzyme's own catalytic activity transforms the inhibitor into a reactive species that then covalently modifies the enzyme, leading to its inactivation.

Mechanism of Action: Bromoenol Lactone as a Case Study

The inhibitory action of Bromoenol Lactone is a two-step process, a hallmark of many irreversible inhibitors:

• Reversible Binding: The inhibitor first binds non-covalently to the enzyme's active site to form an enzyme-inhibitor complex (E-I). This initial binding is governed by the inhibitor's affinity for the enzyme, represented by the inhibition constant, Kᵢ.

• Irreversible Covalent Modification: Following binding, a reactive group on the inhibitor forms a covalent bond with a nucleophilic residue in the enzyme's active site. For BEL, this involves the covalent modification of a key serine residue within the iPLA₂ active site.[2] This step is characterized by the rate constant of inactivation, kᵢₙₐ꜀ₜ.

The overall efficiency of an irreversible inhibitor is often described by the second-order rate constant, kᵢₙₐ꜀ₜ/Kᵢ, which reflects both the binding affinity and the rate of covalent bond formation.[3]

Diagram: Mechanism of Irreversible Inhibition by Bromoenol Lactone

Caption: Two-step mechanism of irreversible enzyme inhibition.

Key Applications in Research and Drug Development

The use of irreversible inhibitors like Bromoenol Lactone has been instrumental in elucidating the physiological roles of their target enzymes.

• Probing Enzyme Function: By selectively and irreversibly knocking out the activity of a specific enzyme, researchers can study the downstream consequences in cellular signaling pathways and physiological processes. For instance, BEL has been used to demonstrate the role of iPLA₂ in processes like apoptosis, prostaglandin production, and neurite outgrowth.[4][5][6]

• Therapeutic Potential: The sustained action of irreversible inhibitors makes them attractive candidates for drug development. However, a critical consideration is the potential for off-target effects, as the covalent modification can be difficult to reverse. It is noteworthy that while BEL is a potent iPLA₂ inhibitor, it has also been shown to inhibit other enzymes, such as phosphatidate phosphohydrolase-1 (PAP-1), which underscores the importance of thorough selectivity profiling.[1]

Experimental Protocols

Preparation of Bromoenol Lactone Stock Solution

Caution: Bromoenol Lactone is a potent inhibitor and should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Solvent Selection: Bromoenol Lactone is typically dissolved in an organic solvent such as DMSO or ethanol.

• Stock Concentration: Prepare a high-concentration stock solution (e.g., 10-100 mM) to minimize the volume of solvent added to the experimental system.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

In Vitro iPLA₂ Activity Assay

This protocol provides a general method for measuring iPLA₂ activity in cell lysates or with purified enzyme, and for assessing the inhibitory effect of compounds like BEL.

Materials:

• Enzyme source (cell lysate, purified iPLA₂)

• Assay buffer (e.g., Tris-HCl buffer, pH 7.4, containing EGTA to chelate calcium)

• Radiolabeled substrate (e.g., ¹⁴C- or ³H-labeled arachidonic acid-containing phospholipid)

• Bromoenol Lactone or other test inhibitor

• Reaction termination solution (e.g., Dole's reagent: isopropanol/heptane/H₂SO₄)

• Scintillation fluid and counter

Procedure:

• Enzyme Preparation: Prepare cell lysates or dilute purified enzyme in assay buffer. Keep on ice.

• Inhibitor Pre-incubation: In a microcentrifuge tube, combine the enzyme preparation with the desired concentration of Bromoenol Lactone or vehicle control (e.g., DMSO). Incubate for a defined period (e.g., 15-30 minutes) at the assay temperature (e.g., 37°C) to allow for inhibitor binding and covalent modification.

• Reaction Initiation: Start the enzymatic reaction by adding the radiolabeled substrate.

• Incubation: Incubate the reaction mixture at the optimal temperature for the enzyme for a specific time, ensuring the reaction remains in the linear range.

• Reaction Termination: Stop the reaction by adding the termination solution.

• Extraction and Quantification: Extract the released radiolabeled fatty acid and quantify the radioactivity using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration compared to the vehicle control.

Determination of Kinetic Parameters (kᵢₙₐ꜀ₜ and Kᵢ)

To fully characterize an irreversible inhibitor, it is essential to determine both its binding affinity (Kᵢ) and its rate of inactivation (kᵢₙₐ꜀ₜ). A common method for this is the Kitz-Wilson plot.

Procedure:

• Time-course experiment: Perform the iPLA₂ activity assay as described above, but for each inhibitor concentration, take samples at multiple time points.

• Calculate the observed rate of inactivation (kₒᵦₛ): For each inhibitor concentration, plot the natural logarithm of the remaining enzyme activity versus time. The slope of this line is -kₒᵦₛ.

• Kitz-Wilson Plot: Plot the reciprocal of the observed inactivation rate constants (1/kₒᵦₛ) against the reciprocal of the inhibitor concentrations (1/[I]).

• Determine kᵢₙₐ꜀ₜ and Kᵢ: The y-intercept of the Kitz-Wilson plot is 1/kᵢₙₐ꜀ₜ, and the x-intercept is -1/Kᵢ.

Diagram: Experimental Workflow for Kinetic Analysis

Caption: Workflow for determining kinetic parameters of an irreversible inhibitor.

Quantitative Data Summary

The following table summarizes representative inhibitory concentrations for Bromoenol Lactone against its primary target. Note that IC₅₀ values for irreversible inhibitors are time-dependent.

Compound	Target Enzyme	Cell Line / System	Approximate IC₅₀	Reference
(R)-Bromoenol lactone	iPLA₂γ	Human recombinant	~0.6 µM	[7]
(S)-Bromoenol lactone	iPLA₂β	Rat aortic smooth muscle cells	~2 µM	[8]
Bromoenol lactone	Phosphatidate phosphohydrolase (PAP)	P388D1 macrophages	~8 µM	[4]

Concluding Remarks

Halo-ketone compounds, exemplified by Bromoenol Lactone, are powerful tools for studying enzyme function and for the development of novel therapeutics. Their irreversible mechanism of action provides sustained inhibition, which can be highly advantageous. However, researchers must be mindful of the time-dependent nature of their inhibition and the potential for off-target effects. The protocols and principles outlined in this guide provide a robust framework for the characterization of such inhibitors, enabling a deeper understanding of their interaction with their target enzymes and their broader biological effects.

References

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• Akiba S, Sato T. Cellular function of calcium-independent phospholipase A2. Biological and Pharmaceutical Bulletin. 2004;27(8):1174-1178. Available from: [Link]

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• Cockcroft S, et al. Bromoenol lactone, an inhibitor of Group V1A calcium-independent phospholipase A2 inhibits antigen-stimulated mast cell exocytosis without blocking Ca2+ influx. PubMed. Available from: [Link]

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• Lishko PV, et al. Bromoenol Lactone Inhibits Voltage-Gated Ca2+ and Transient Receptor Potential Canonical Channels. PubMed Central. Available from: [Link]

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• Balboa MA, Dennis EA. Assaying phospholipase A2 activity. PubMed. Available from: [Link]

• Strokin M, et al. The cytotoxic effect of bromoenol lactone, a calcium-independent phospholipase A2 inhibitor, on rat cortical neurons in culture. PubMed. Available from: [Link]

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• Google Patents. CN1035655A - 1-bromododecane synthesis technique.

• Mphahlele MJ, et al. Synthesis, Structure, Carbohydrate Enzyme Inhibition, Antioxidant Activity, In Silico Drug-Receptor Interactions and Drug-Like Profiling of the 5-Styryl-2-Aminochalcone Hybrids. Molecules. 2021;26(1):16. Available from: [Link]

• Hanzlik RP. Transition State Analog Enzyme Inhibitors: Structure-Activity Relationships of Trifluoromethyl Ketones. CRC Press. 1992. Available from: [Link]

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"1-Bromohexadecan-2-one" for modifying specific amino acid residues

Application Note & Protocol

Targeted Covalent Modification of Proteins Using 1-Bromohexadecan-2-one: A Guide to Introducing a Hydrophobic Alkyl Chain

Abstract

This technical guide provides a comprehensive overview and a detailed protocol for the use of 1-bromohexadecan-2-one as a covalent modifier for specific amino acid residues in proteins. As an α-bromoketone, this reagent offers a strategy for introducing a 16-carbon hydrophobic chain, a valuable tool for researchers in chemical biology, drug development, and proteomics. This document elucidates the underlying chemical principles, provides a step-by-step experimental protocol, and offers guidance on the verification of the modification. The unique properties of the hexadecyl moiety make this reagent particularly interesting for studying protein-lipid interactions, inducing protein localization to membranes, or developing novel protein-based therapeutics.

Introduction: The Rationale for Alkyl Chain Modification

The covalent modification of proteins is a powerful tool for elucidating their function, controlling their activity, and imparting novel properties.[1] The attachment of small molecules can alter a protein's localization, stability, or interaction with other biomolecules.[2] 1-Bromohexadecan-2-one belongs to the class of α-haloketones, which are known alkylating agents that can form stable covalent bonds with nucleophilic amino acid residues under specific conditions.[3][4]

The distinguishing feature of 1-bromohexadecan-2-one is its long C16 alkyl chain. This hydrophobicity can be exploited for several advanced applications:

• Membrane Anchoring: The lipid chain can facilitate the anchoring of a soluble protein to a lipid bilayer, enabling the study of peripheral membrane proteins and their interactions.

• Probing Hydrophobic Pockets: This reagent can be used to identify and characterize surface-exposed or buried hydrophobic pockets within a protein's structure.

• Modulating Protein-Protein Interactions: The introduction of a bulky, hydrophobic group can be used to disrupt or stabilize protein-protein interactions.[5]

• Drug Delivery: Lipidation is a known strategy to improve the pharmacokinetic properties of protein-based drugs.

This guide will focus on the modification of cysteine residues, which are often the primary target for alkylating agents due to the high nucleophilicity of the thiol group.[6][7]

The Chemistry of Modification: An In-depth Look

The reaction between 1-bromohexadecan-2-one and a nucleophilic amino acid residue, such as cysteine, proceeds via a nucleophilic substitution reaction. The α-bromoketone functionality is key to this reactivity.

The Reaction Mechanism

The modification proceeds in two conceptual steps:

• Nucleophilic Attack: The deprotonated thiol group (thiolate) of a cysteine residue acts as a potent nucleophile. It attacks the carbon atom bearing the bromine atom (the α-carbon).

• Displacement of the Bromide Ion: The bromide ion is a good leaving group, and its departure results in the formation of a stable thioether bond between the protein and the hexadecan-2-one moiety.

The overall reaction is an SN2 type substitution. The ketone group at the adjacent carbon enhances the electrophilicity of the α-carbon, making it more susceptible to nucleophilic attack.

Caption: Reaction of 1-bromohexadecan-2-one with a cysteine residue.

Selectivity for Amino Acid Residues

While cysteine is the most common target, other nucleophilic residues can also react with α-bromoketones, particularly at higher pH values where they are more likely to be deprotonated. The order of reactivity is generally:

Cysteine > Histidine > Lysine > Methionine

The selectivity for cysteine can be enhanced by controlling the reaction pH. Cysteine has a pKa of ~8.3, and at a pH around 7-7.5, a sufficient population of the highly reactive thiolate form exists, while the amino groups of lysine (pKa ~10.5) are predominantly protonated and thus less nucleophilic.

Experimental Protocol: Covalent Modification of a Target Protein

This protocol provides a general framework for the modification of a protein with 1-bromohexadecan-2-one. It is crucial to optimize the conditions for each specific protein of interest.

Materials and Reagents

• Protein of interest

• 1-Bromohexadecan-2-one

• Dimethyl sulfoxide (DMSO)

• Dithiothreitol (DTT)

• Reaction Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl)

• Quenching Reagent (e.g., 2-mercaptoethanol or DTT)

• Desalting columns or dialysis equipment

• Protein concentration assay kit (e.g., BCA)

Step-by-Step Procedure

Caption: Workflow for protein modification with 1-bromohexadecan-2-one.

• Protein Preparation:

  • Dissolve the protein of interest in the Reaction Buffer to a final concentration of 1-5 mg/mL.

  • If the protein contains disulfide bonds that need to be reduced to expose cysteine residues, add DTT to a final concentration of 1-5 mM. Incubate at 37°C for 30 minutes.

  • Note: If you are targeting an already free cysteine, this step can be omitted.

• Reagent Preparation:

  • Prepare a 100 mM stock solution of 1-bromohexadecan-2-one in anhydrous DMSO. This should be prepared fresh.

• Modification Reaction:

  • Add the 1-bromohexadecan-2-one stock solution to the protein solution to achieve a final molar excess of 10-50 fold over the protein. The optimal ratio needs to be determined empirically.

  • Caution: Due to the hydrophobicity of the reagent, precipitation may occur. Add the DMSO stock slowly while gently vortexing. The final concentration of DMSO should ideally not exceed 5-10% (v/v).

  • Incubate the reaction mixture for 2-4 hours at room temperature, protected from light.[8][9] The incubation time may require optimization.

• Quenching the Reaction:

  • To stop the reaction, add a quenching reagent such as DTT or 2-mercaptoethanol to a final concentration of ~100 mM. This will react with any remaining 1-bromohexadecan-2-one.

• Removal of Excess Reagent:

  • Remove the unreacted reagent and quenching agent by using a desalting column (e.g., G-25) or by dialysis against a suitable buffer.

• Verification of Modification:

  • Confirm the covalent modification using mass spectrometry (see Section 4).

  • Analyze the modified protein by SDS-PAGE. A successful modification may result in a slight shift in the protein's migration due to the added mass of the alkyl chain.

Reaction Parameter Optimization

Parameter	Range	Rationale & Considerations
pH	7.0 - 8.5	Balances cysteine thiolate formation with minimizing reaction with other nucleophiles like lysine.
Molar Excess	10x - 100x	A higher excess can drive the reaction to completion but may increase non-specific modification.
Temperature	4°C - 37°C	Higher temperatures increase the reaction rate but may compromise protein stability.
Incubation Time	1 - 12 hours	Should be optimized to achieve sufficient modification without causing protein degradation.
Co-solvents	0 - 10% DMSO	May be necessary to solubilize the hydrophobic reagent, but high concentrations can denature the protein.

Verification and Characterization of the Modified Protein

It is essential to confirm that the desired modification has occurred. Mass spectrometry is the gold standard for this analysis.[10][11]

• Intact Protein Mass Analysis: Electrospray ionization mass spectrometry (ESI-MS) of the intact protein can be used to determine the mass of the modified protein. A successful modification will result in a mass increase corresponding to the mass of the hexadecan-2-one moiety minus the mass of the leaving group (bromine).

  • Mass of added moiety = C16H31O = 239.42 Da

• Peptide Mapping: For more detailed analysis, the modified protein can be digested with a protease (e.g., trypsin), and the resulting peptides analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[12] This will allow for the identification of the specific amino acid residue(s) that have been modified.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Modification Efficiency	- Insufficient molar excess of reagent.- Reaction time too short.- Cysteine residues are not accessible.- Reagent precipitated out of solution.	- Increase the molar excess of 1-bromohexadecan-2-one.- Increase the incubation time.- Perform the reaction under denaturing conditions (e.g., with 2-6 M urea), if protein refolding is possible.- Add the reagent stock solution more slowly or increase the percentage of co-solvent.
Protein Precipitation	- High concentration of hydrophobic reagent.- High concentration of DMSO.	- Reduce the concentration of the reagent.- Add the reagent in smaller aliquots over time.- Ensure the final DMSO concentration is as low as possible.
Non-specific Modification	- Reaction pH is too high.- Molar excess of reagent is too high.	- Lower the reaction pH to 7.0-7.5.- Reduce the molar excess of the reagent and increase the reaction time.

Conclusion

1-Bromohexadecan-2-one is a valuable tool for the site-selective modification of proteins, enabling the introduction of a long hydrophobic alkyl chain. This modification can be used to probe protein structure and function in novel ways, particularly in the context of protein-membrane interactions. The protocol provided herein serves as a starting point for researchers, and with careful optimization, this reagent can be effectively employed in a wide range of biological and therapeutic applications.

References

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• WUR eDepot. (n.d.). Precise and Controlled Modification of Proteins using Multifunctional Chemical Constructs. [Link]

• Macdonald, J. I., et al. (2015). One-step site-specific modification of native proteins with 2-pyridinecarboxyaldehydes. Nature Chemical Biology. [Link]

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• Organic Chemistry Portal. (n.d.). α-Bromoketone synthesis by bromination. [Link]

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• Boutureira, O., et al. (2017). Site‐Selective Modification of Proteins with Oxetanes. Angewandte Chemie. [Link]

• University of Iowa. (n.d.). Procedure for Reduction and Alkylation. [Link]

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• ResearchGate. (n.d.). Mass spectrometry for protein identification and the study of post translational modifications. [Link]

• Chen, Y., et al. (2018). Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics. Journal of Proteomics. [Link]

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• Master Organic Chemistry. (n.d.). Halogenation Of Ketones via Enols. [Link]

• Kentsis, A. (2021). Discovery of Protein Modifications Using Differential Tandem Mass Spectrometry Proteomics. [Link]

• Lucero, B., et al. (2023). Protein–protein interactions: developing small-molecule inhibitors/stabilizers through covalent strategies. Trends in Pharmacological Sciences. [Link]

• ResearchGate. (n.d.). (PDF) Protein Modifications: From Chemoselective Probes to Novel Biocatalysts. [Link]

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Application Notes and Protocols for 1-Bromohexadecan-2-one in Drug Discovery

Introduction: Unveiling the Potential of a Reactive Chemical Probe

In the landscape of contemporary drug discovery, the identification and characterization of novel molecular entities that can modulate biological pathways with precision are of paramount importance. 1-Bromohexadecan-2-one, a long-chain aliphatic α-bromoketone, emerges as a compelling, yet underexplored, chemical probe with significant potential for elucidating enzymatic functions and cellular signaling cascades. Its structural analogy to well-characterized inhibitors, such as bromoenol lactone (BEL), strongly suggests its utility as a tool for investigating enzymes possessing reactive serine, cysteine, or histidine residues in their active sites. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the prospective applications and experimental protocols for utilizing 1-Bromohexadecan-2-one as a chemical probe in drug discovery, with a particular focus on its potential as an enzyme inhibitor. While direct literature on 1-Bromohexadecan-2-one is sparse, this guide will draw upon established principles of chemical biology and the known activities of analogous compounds to provide a robust framework for its investigation.

Chemical Properties and Synthesis

A thorough understanding of the physicochemical properties of 1-Bromohexadecan-2-one is fundamental to its application in biological systems.

Property	Value	Reference
CAS Number	21436-52-2	[1]
Molecular Formula	C₁₆H₃₁BrO	[1]
Molecular Weight	319.33 g/mol	[1]
Appearance	White to off-white solid	[1]
Melting Point	54-59 °C	[1]
Solubility	Soluble in organic solvents such as DMSO, ethanol, and chloroform. Poorly soluble in aqueous solutions.

Protocol for Synthesis of 1-Bromohexadecan-2-one

The synthesis of 1-Bromohexadecan-2-one can be achieved through the bromination of the corresponding ketone, 2-hexadecanone, or via a multi-step process from 1-hexadecene. The following protocol is adapted from a known procedure for the synthesis of similar α-bromoketones[1].

Materials:

• 1-Hexadecene

• Sodium bromate (NaBrO₃)

• Sodium bromide (NaBr)

• Sulfuric acid (H₂SO₄)

• 1,4-Dioxane

• Water

• Dichloromethane (CH₂Cl₂)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and Ethyl acetate for elution

Procedure:

• In a round-bottom flask, dissolve 1-hexadecene (1 equivalent) in a mixture of 1,4-dioxane and water.

• To this solution, add sodium bromate (1.2 equivalents) and sodium bromide (1.5 equivalents).

• Cool the mixture in an ice bath and slowly add sulfuric acid (2 equivalents) dropwise with vigorous stirring.

• Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated solution of sodium bicarbonate until the effervescence ceases.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with brine (2 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of hexane and ethyl acetate to afford pure 1-Bromohexadecan-2-one.

Prospective Applications in Drug Discovery

The primary utility of 1-Bromohexadecan-2-one in drug discovery lies in its potential to act as an irreversible inhibitor of specific enzymes, thereby serving as a powerful tool to probe their biological functions.

Inhibition of Phospholipase A₂ (PLA₂) Family Enzymes

Rationale: The α-bromoketone moiety is a classic feature of mechanism-based inhibitors for serine proteases and phospholipases. Bromoenol lactone (BEL), a structural and functional analogue, is a well-established irreversible inhibitor of the calcium-independent phospholipase A₂ (iPLA₂) family (Group VI PLA₂)[2][3][4][5][6]. These enzymes are critical in membrane phospholipid remodeling and the generation of lipid second messengers, such as arachidonic acid, the precursor to prostaglandins and leukotrienes[7].

Hypothesized Mechanism of Action: 1-Bromohexadecan-2-one is predicted to act as a suicide inhibitor. The enzyme's active site serine or cysteine residue would perform a nucleophilic attack on the carbonyl carbon of the bromoketone. This is followed by an intramolecular cyclization or reaction with a nearby histidine residue, leading to the irreversible alkylation and inactivation of the enzyme.

Workflow for Cellular Assays.

Trustworthiness and Self-Validating Systems

To ensure the reliability of experimental outcomes when using 1-Bromohexadecan-2-one, it is crucial to incorporate self-validating controls.

• Use of a Structurally Related Inactive Compound: Synthesize or procure a close structural analog of 1-Bromohexadecan-2-one that lacks the reactive α-bromo group (e.g., 2-hexadecanone). This compound should serve as a negative control to ascertain that the observed biological effects are due to the reactive moiety and not merely the long aliphatic chain.

• Orthogonal Inhibition Studies: If 1-Bromohexadecan-2-one is found to inhibit a particular enzyme, confirm this finding using a structurally and mechanistically different inhibitor for the same target.

• Target Engagement Assays: In cell-based experiments, employ techniques such as cellular thermal shift assay (CETSA) to confirm that 1-Bromohexadecan-2-one directly interacts with its intended target within the cellular environment.

Conclusion and Future Directions

1-Bromohexadecan-2-one represents a promising, albeit understudied, chemical tool for drug discovery. Its potential as an irreversible enzyme inhibitor, particularly for the phospholipase A₂ family, makes it a valuable probe for dissecting lipid signaling pathways and their roles in pathophysiology. The protocols and conceptual framework provided herein offer a solid foundation for researchers to explore the biological activities of this compound. Future investigations should focus on a comprehensive characterization of its enzyme inhibitory profile, its effects on various cell types, and its potential in preclinical models of diseases such as cancer and inflammatory disorders. Such studies will undoubtedly shed light on the therapeutic potential of targeting the enzymes modulated by this reactive lipid analogue.

References

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• Lio, Y. C., et al. (1996). Inhibition of Macrophage Ca(2+)-independent Phospholipase A2 by Bromoenol Lactone and Trifluoromethyl Ketones. Journal of Biological Chemistry, 271(47), 29513-29519.
• Taylor, W. A., et al. (2007). Bromoenol lactone, an inhibitor of Group V1A calcium-independent phospholipase A2 inhibits antigen-stimulated mast cell exocytosis without blocking Ca2+ influx. Cell Calcium, 41(2), 145-153.

• Uta, D., et al. (2011). Bromoenol Lactone, an Inhibitor of Calcium-Independent Phospholipase A2, Suppresses Carrageenan-Induced Prostaglandin Production and Hyperalgesia in Rat Hind Paw. Journal of Pharmacological Sciences, 115(4), 486-493. Available from: [Link]

• Strokin, M., et al. (2003). The cytotoxic effect of bromoenol lactone, a calcium-independent phospholipase A2 inhibitor, on rat cortical neurons in culture. Neuroscience Letters, 343(2), 101-104. Available from: [Link]

• Hewings, D. S., et al. (2011). Identification of a Chemical Probe for Bromo and Extra C-Terminal Bromodomain Inhibition through Optimization of a Fragment-Derived Hit. Journal of Medicinal Chemistry, 54(19), 6761-6770. Available from: [Link]

• The Chemical Versatility of Cetyl Bromide (1-Bromohexadecane): Applications and Sourcing. Ningbo Inno Pharmchem Co., Ltd. Available from: [Link]

• Exploring the Synthesis and Properties of 1-Bromohexadecane (CAS 112-82-3). Ningbo Inno Pharmchem Co., Ltd. Available from: [Link]

• 1-Bromohexadecane. PubChem. Available from: [Link]

• The Discovery and Utility of Chemical Probes in Target Discovery. Available from: [Link]

• Unzue, A., et al. (2018). Chemogenomics for drug discovery: clinical molecules from open access chemical probes. Chemical Communications, 54(83), 11786-11794. Available from: [Link]

• Kokotou, M. G., et al. (2017). Small-molecule inhibitors as potential therapeutics and as tools to understand the role of phospholipases A2. British Journal of Pharmacology, 174(18), 2947-2963. Available from: [Link]

• Balsinde, J., & Dennis, E. A. (1997). Phospholipase A2 inhibitors as potential anti-inflammatory agents. Expert Opinion on Investigational Drugs, 6(10), 1371-1380. Available from: [Link]

• Wang, Y., et al. (2020). Cytotoxicity of hexabromocyclododecane, 1,2-dibromo-4-(1,2-dibromoethyl) cyclohexane and 1,2,5,6-tetrabromocyclooctane in human SH-SY5Y neuroblastoma cells. Ecotoxicology and Environmental Safety, 205, 111158.

• Mastering Organic Synthesis: The Pivotal Role of 1-Bromohexadecane. Ningbo Inno Pharmchem Co., Ltd. Available from: [Link]

• Chinnasamy, S., et al. (2016). High-affinity selective inhibitor against phospholipase A2 (PLA2): a computational study. Journal of Receptors and Signal Transduction, 36(2), 111-118.
• Singh, V. K., et al. (2021). Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective. Molecules, 26(16), 4984.
• Karras, J. G., et al. (1996). Phospholipase A2 inhibitors p-bromophenacyl bromide and arachidonyl trifluoromethyl ketone suppressed interleukin-2 (IL-2) expression in murine primary splenocytes. Journal of Toxicology and Environmental Health, 49(4), 393-404.

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• Scientists Discover New Molecule That Kills Hard-to-Treat Cancers. (2022). UT Dallas News Center. Available from: [Link]

• Leão, T. F., et al. (2018). Biological Targets and Mechanisms of Action of Natural Products from Marine Cyanobacteria. Marine Drugs, 16(11), 427.

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• Protocol for identifying properties of ERBB receptor antagonists using the barcoded ERBBprofiler assay. (2020). STAR Protocols, 1(3), 100180. Available from: [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-Bromohexadecan-2-one

Welcome to the technical support guide for the synthesis and optimization of 1-Bromohexadecan-2-one. This resource is designed for researchers, chemists, and drug development professionals to navigate the complexities of this reaction, troubleshoot common issues, and optimize for yield and purity. As a key building block in various synthetic pathways, mastering the preparation of this α-bromo ketone is crucial. This guide provides in-depth, field-proven insights based on established chemical principles.

Section 1: Foundational Knowledge & Core Concepts (FAQs)

This section addresses the fundamental questions regarding the synthesis of 1-Bromohexadecan-2-one. Understanding these principles is the first step toward successful optimization.

Q1: What is the primary reaction mechanism for the synthesis of 1-Bromohexadecan-2-one?

The synthesis of 1-Bromohexadecan-2-one from hexadecan-2-one is an α-halogenation reaction. This transformation can be catalyzed by either acid or base, but for selective mono-bromination, acid catalysis is generally preferred.[1][2] The reaction proceeds through a critical enol intermediate.

The mechanism involves three main steps:

• Acid-Catalyzed Enolization: The carbonyl oxygen of hexadecan-2-one is protonated by an acid catalyst (e.g., HBr or acetic acid), which increases the acidity of the α-hydrogens. A weak base (like water or another ketone molecule) then removes an α-proton to form the nucleophilic enol tautomer.[3][4][5]

• Nucleophilic Attack: The electron-rich double bond of the enol acts as a nucleophile, attacking an electrophilic bromine source (like Br₂).[4] This step forms the new carbon-bromine bond at the α-position.

• Deprotonation: The protonated carbonyl is then deprotonated, typically by the bromide ion formed in the previous step, to regenerate the carbonyl group and yield the final product, 1-Bromohexadecan-2-one, along with HBr.[4]

Caption: Acid-catalyzed α-bromination mechanism.

Q2: Hexadecan-2-one is an unsymmetrical ketone. Which α-carbon gets brominated?

This is a critical question of regioselectivity. Hexadecan-2-one has two α-carbons: the methyl group (C1) and the methylene group (C3).

• Under acidic conditions , the reaction tends to form the more thermodynamically stable enol, which is the one with the more substituted double bond. Therefore, bromination will predominantly occur at the more substituted C3 position, yielding 3-bromohexadecan-2-one.[1][6]

• Under basic conditions , the reaction proceeds through an enolate intermediate. The kinetic enolate is formed faster by removing a proton from the less sterically hindered C1 methyl group. This would favor the formation of the desired 1-Bromohexadecan-2-one. However, basic conditions significantly increase the risk of polybromination and the haloform reaction, which can cleave the methyl ketone to form a carboxylate, drastically reducing the yield.[1]

For selective synthesis of 1-Bromohexadecan-2-one, specialized reagents or conditions that favor kinetic control while minimizing side reactions may be necessary. However, a common approach involves using acid-catalyzed conditions and separating the resulting regioisomers. For the purpose of this guide, we will focus on the general optimization of the α-bromination reaction.

Q3: What are the most common brominating agents for this reaction?

Several reagents can be used, each with its own advantages and disadvantages.

Reagent	Pros	Cons
Elemental Bromine (Br₂) in Acetic Acid/DCM	Inexpensive, readily available.	Highly corrosive, toxic, and volatile. Requires careful handling in a fume hood. Can lead to over-bromination if not controlled.[7][8]
N-Bromosuccinimide (NBS)	Solid, easier to handle than Br₂. Often more selective for mono-bromination.[3]	More expensive. Can sometimes require a radical initiator or light, depending on the mechanism.
**Copper(II) Bromide (CuBr₂) **	A mild and effective reagent, often used for selective α-bromination.[9]	Stoichiometric amounts are needed, leading to copper waste.

For initial trials and process optimization, using elemental bromine in a suitable solvent like acetic acid or dichloromethane is a standard and cost-effective starting point.[2][4]

Section 2: Troubleshooting Guide

This section is formatted to address specific problems you may encounter during your experiment.

Issue 1: Low or No Product Yield

Q: My reaction shows very little conversion of the starting material, even after several hours. What should I check first?

A low conversion rate is a common issue that can typically be traced back to a few key factors.

Caption: Initial checks for low reaction conversion.

• Reagent Purity: Ensure the hexadecan-2-one starting material is pure. Impurities can interfere with the reaction. Verify the concentration and quality of your bromine source; for example, liquid bromine can absorb moisture and decompose over time. Ensure your solvents are anhydrous if the procedure specifies it.

• Catalyst Activity: The acid catalyst is essential for enol formation.[3] Ensure you have added the catalyst (e.g., a few drops of HBr or using acetic acid as the solvent). If the reaction is exceptionally slow, the catalyst concentration may be insufficient or it may have been neutralized.

• Temperature: While high temperatures can cause side reactions, a temperature that is too low will significantly slow down the rate of enolization, which is often the rate-determining step.[2] If you are running the reaction at 0°C or below, consider allowing it to slowly warm to room temperature after the bromine addition is complete.

Q: I have some product, but the yield is poor. How can I optimize the reaction time and temperature to improve it?

Optimizing these two parameters is a balancing act between reaction rate and selectivity.

Temperature Optimization:

• The Problem with High Temperatures: Elevated temperatures (>50-60°C) can accelerate the rate of undesirable side reactions, such as dibromination and decomposition, leading to a complex product mixture and lower yield of the desired mono-bromo ketone.[10]

• The Problem with Low Temperatures: Very low temperatures significantly slow the reaction rate, leading to incomplete conversion within a practical timeframe.

• The Solution (A Temperature Gradient Approach): The most effective strategy is to control the temperature carefully, especially during the addition of bromine.

  • Start by cooling the solution of hexadecan-2-one and the acid catalyst in an ice bath (0-10°C).[4]

  • Add the bromine solution dropwise, maintaining this low temperature. This controls the initial exothermic reaction and minimizes the immediate formation of side products.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature (20-25°C).[4] This provides enough thermal energy to drive the reaction to completion without excessive side product formation.

Reaction Time Optimization:

• The Problem with Insufficient Time: The reaction may not have reached completion, leaving a significant amount of starting material.

• The Problem with Excessive Time: Leaving the reaction for too long, especially if excess bromine is present or HBr is building up, can promote further bromination at the α-position or other side reactions.

• The Solution (Monitoring is Key): There is no universal "perfect" reaction time. The optimal duration depends on the specific substrate, concentration, and temperature. You must monitor the reaction's progress.

  • Thin-Layer Chromatography (TLC): This is the most common and effective method. Spot the reaction mixture alongside your starting material standard on a silica plate. The disappearance of the starting material spot and the appearance of a new, typically lower-Rf product spot indicates progress. The reaction is generally considered complete when the starting material spot is faint or absent. A typical timeframe to monitor is every 30-60 minutes after bromine addition.[4]

Parameter	Effect of Decreasing	Effect of Increasing	Recommended Strategy
Temperature	Slower reaction rate, potentially incomplete conversion.	Faster reaction, but increased risk of dibromination and side products.[10]	Add bromine at 0-10°C, then allow to warm to room temperature.[4]
Reaction Time	Incomplete conversion, high amount of starting material remains.	Higher conversion, but increased risk of side product formation over time.	Monitor by TLC until starting material is consumed (typically 1-3 hours post-addition).[4]

Issue 2: Purity & Side Products

Q: My TLC plate shows multiple spots. What are these impurities and how can I avoid them?

The most common impurity is the dibrominated product . Since the introduction of an electron-withdrawing bromine atom makes the remaining α-protons more acidic, the second bromination can sometimes be faster than the first, especially under basic conditions.[1]

Strategies to Minimize Dibromination:

• Control Stoichiometry: Use a slight sub-stoichiometric amount of bromine (e.g., 0.95 equivalents) to ensure there isn't excess brominating agent available after the starting material is consumed.

• Slow Addition: Add the bromine solution very slowly and with vigorous stirring. This prevents localized areas of high bromine concentration where dibromination is more likely to occur.

• Maintain Low Temperature During Addition: As mentioned previously, keeping the temperature low during bromine addition helps control the reaction's exothermicity and selectivity.[4]

Another potential issue with methyl ketones like hexadecan-2-one is the haloform reaction , particularly under basic or even neutral conditions if enolate formation is significant. This cleaves the molecule, which is why strictly acidic conditions are recommended to suppress enolate concentration.[1]

Section 3: Experimental Protocols

Protocol 1: General Synthesis of 1-Bromohexadecan-2-one (Acid-Catalyzed)

Disclaimer: This is a representative protocol. All work should be performed in a certified fume hood with appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid/solvent resistant gloves.

Materials:

• Hexadecan-2-one (1.0 eq)

• Glacial Acetic Acid (as solvent)

• Elemental Bromine (1.0 eq)

• Dichloromethane (DCM) for extraction

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Bisulfite (NaHSO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve hexadecan-2-one (1.0 eq) in glacial acetic acid.

• Cool the flask in an ice-water bath to 0-10°C.

• In the dropping funnel, prepare a solution of bromine (1.0 eq) in a small amount of glacial acetic acid.

• Add the bromine solution dropwise to the stirred ketone solution over 30-60 minutes. Ensure the temperature of the reaction mixture does not rise above 10°C. The characteristic red-brown color of bromine should fade as it is consumed.

• Once the addition is complete, remove the ice bath and allow the mixture to stir at room temperature.

• Monitor the reaction progress using TLC (e.g., with a 9:1 Hexanes:Ethyl Acetate eluent). The reaction is complete when the hexadecan-2-one spot has disappeared (typically 1-3 hours).

• Work-up: a. Carefully pour the reaction mixture into a separatory funnel containing cold water and DCM. b. Separate the organic layer. c. Wash the organic layer sequentially with a saturated NaHSO₃ solution (to quench any unreacted bromine), followed by a saturated NaHCO₃ solution (to neutralize the acetic acid), and finally with brine. d. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: The crude 1-Bromohexadecan-2-one can be purified by column chromatography on silica gel or by vacuum distillation if necessary.

Section 4: Safety First

Q: What are the most critical safety precautions for this reaction?

Working with bromine and α-bromo ketones requires strict adherence to safety protocols.

• Bromine (Br₂): Bromine is extremely toxic, corrosive, and volatile.[7] It can cause severe chemical burns upon contact with skin and is highly toxic if inhaled.[11][12]

  • ALWAYS handle liquid bromine in a well-ventilated chemical fume hood.

  • Wear appropriate PPE: chemical splash goggles, a face shield, a lab coat, and heavy-duty nitrile or neoprene gloves.

  • Have a bromine spill kit ready. Spills can be neutralized with a sodium thiosulfate solution.

• α-Bromo Ketones: These compounds are strong lachrymators (tear-inducing agents) and alkylating agents. They are irritants and should be handled with care in a fume hood.

• Pressure Build-up: The reaction generates hydrogen bromide (HBr) gas. Ensure your reaction vessel is not sealed to avoid pressure build-up. A drying tube or a gas outlet leading to a trap is recommended.

Emergency Procedures:

• Skin Contact: In case of contact with bromine, immediately remove contaminated clothing and wash the affected area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[11]

• Inhalation: If bromine vapors are inhaled, move to fresh air immediately and seek medical attention.

By understanding the reaction mechanism, anticipating potential problems, and adhering strictly to safety protocols, you can successfully optimize the synthesis of 1-Bromohexadecan-2-one.

References

• Mol-Instincts. (n.d.). 1-Bromohexadecane 112-82-3 wiki. Retrieved January 22, 2026, from [Link]

• Study.com. (n.d.). Suggest a reasonable strategy for the synthesis of 1-bromo-2-methylcyclohexane from... Retrieved January 22, 2026, from [Link]

• Wikipedia. (n.d.). Ketone halogenation. Retrieved January 22, 2026, from [Link]

• Master Organic Chemistry. (n.d.). Halogenation Of Ketones via Enols. Retrieved January 22, 2026, from [Link]

• Chemistry LibreTexts. (2023, January 29). 22.3: Alpha Halogenation of Aldehydes and Ketones. Retrieved January 22, 2026, from [Link]

• McMurry, J. (n.d.). 9.9 An Introduction to Organic Synthesis. In Organic Chemistry: A Tenth Edition. Cengage Learning. Retrieved January 22, 2026, from [Link]

• The Organic Chemistry Tutor. (2018, May 5). Alpha Halogenation of Ketones. YouTube. Retrieved January 22, 2026, from [Link]

• ResearchGate. (n.d.). Optimisation and Scale-up of α-Bromination of Acetophenone in a Continuous Flow Microreactor. Retrieved January 22, 2026, from [Link]

• ResearchGate. (n.d.). Effect of solvent and temperature on the a-bromination of acetophenone with NBS under microwave irradiation. Retrieved January 22, 2026, from [Link]

• Organic Syntheses. (n.d.). Pentadecanal. Retrieved January 22, 2026, from [Link]

• Reddit. (2016, September 29). Can not get the selectivity of a aromatic bromination to behave, also low yielding. Am I just hosed here? Retrieved January 22, 2026, from [Link]

• YouTube. (2021, March 25). Bromination of Ketones. Retrieved January 22, 2026, from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Bromine. Retrieved January 22, 2026, from [Link]

• Centers for Disease Control and Prevention. (2024, September 6). Bromine. Retrieved January 22, 2026, from [Link]

• Chemistry Stack Exchange. (2020, May 20). Bromination on the aromatic ring vs aliphatic chain. Retrieved January 22, 2026, from [Link]

• MDPI. (n.d.). Synthetic Access to Aromatic α-Haloketones. Retrieved January 22, 2026, from [Link]

• ICL Group. (n.d.). Bromine Safety Handbook. Retrieved January 22, 2026, from [Link]

• ResearchGate. (n.d.). FUNCTIONALIZATION OF SATURATED HYDROCARBONS: HIGH TEMPERATURE BROMINATION. Retrieved January 22, 2026, from [Link]

• PubMed. (2025, December 17). A Green, Facile Method for Selective α-Bromination of Flavanones. Retrieved January 22, 2026, from [Link]

• New Jersey Department of Health. (n.d.). Bromine - Hazardous Substance Fact Sheet. Retrieved January 22, 2026, from [Link]

• Reddit. (2017, September 16). Safely handling a liter of Bromine? Retrieved January 22, 2026, from [Link]

• MDPI. (n.d.). Adsorption of Methylene Blue on PVDF Membrane and PVDF/TiO2 Hybrid Membrane: Batch and Cross-Flow Filtration Studies. Retrieved January 22, 2026, from [Link]

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Technical Support Center: Challenges with 1-Bromohexadecan-2-one Solubility in Aqueous Buffers

Welcome to the technical support guide for 1-Bromohexadecan-2-one. This resource is designed for researchers, scientists, and drug development professionals to navigate the common yet significant challenge of solubilizing this hydrophobic compound in aqueous experimental systems. As Senior Application Scientists, we have curated this guide to provide not just protocols, but the underlying scientific principles to empower you to make informed decisions in your research.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most immediate questions researchers face when working with 1-Bromohexadecan-2-one.

Q1: Why is 1-Bromohexadecan-2-one so difficult to dissolve in my aqueous buffer?

A: The poor aqueous solubility of 1-Bromohexadecan-2-one is rooted in its molecular structure. The molecule possesses a long, 16-carbon alkyl chain (hexadecyl group), which is highly nonpolar and hydrophobic ("water-fearing"). This long hydrocarbon tail dominates the molecule's character, making it immiscible with polar solvents like water or aqueous buffers.[1][2] While the ketone and alpha-bromo groups add some polarity, it is insufficient to overcome the hydrophobicity of the long alkyl chain. In aqueous solutions, these molecules tend to aggregate to minimize their contact with water, leading to precipitation.

Q2: What is the recommended solvent for preparing a stock solution of 1-Bromohexadecan-2-one?

A: Due to its hydrophobic nature, a polar aprotic solvent is recommended for preparing a high-concentration stock solution. The most common and effective choice is Dimethyl Sulfoxide (DMSO) .[3] Ethanol can also be used. These organic solvents can dissolve 1-Bromohexadecan-2-one at high concentrations (e.g., 10-50 mM), creating a stock solution that can then be diluted into your aqueous buffer. Direct dissolution in aqueous buffers is not recommended.[4]

Q3: I dissolved 1-Bromohexadecan-2-one in DMSO, but it precipitated when I added it to my aqueous assay buffer. What is happening?

A: This phenomenon is commonly referred to as "crashing out" and is a frequent issue with hydrophobic compounds. When you add the concentrated DMSO stock to a large volume of aqueous buffer, the DMSO disperses, and the individual molecules of 1-Bromohexadecan-2-one are suddenly exposed to an environment in which they are not soluble. If the final concentration of the compound exceeds its aqueous solubility limit, the molecules will rapidly aggregate and precipitate out of the solution.

Q4: Can I dissolve 1-Bromohexadecan-2-one directly in the aqueous buffer by heating or sonicating?

A: While heating or sonicating can sometimes aid in dissolving compounds, it is unlikely to be effective for 1-Bromohexadecan-2-one and is not recommended. These methods may temporarily break up aggregates, but as the solution cools or settles, the compound will likely precipitate again. Furthermore, heating could potentially lead to the degradation of the compound, as alpha-bromo ketones can be susceptible to hydrolysis, especially at non-neutral pH.[5]

Section 2: Troubleshooting Workflow: From Precipitation to Clear Solution

Navigating solubility issues requires a systematic approach. The following workflow provides a decision-making framework to efficiently find a solution for your specific experimental needs.

Figure 1. Decision workflow for troubleshooting solubility.

Section 3: Detailed Troubleshooting Guides

If the initial steps in the workflow are not successful, these detailed guides provide protocols and the rationale for more advanced solubilization techniques.

Guide 1: The Co-solvent Approach (DMSO/Ethanol)

Q: How do I properly prepare and use a DMSO stock solution?

A: A well-prepared stock solution is the foundation for a successful experiment.

Protocol: Preparing a DMSO Stock Solution

• Weighing: Accurately weigh the desired amount of 1-Bromohexadecan-2-one powder in a suitable vial.

• Solvent Addition: Add the calculated volume of 100% DMSO to achieve your target concentration (e.g., for 10 mg of a 321.34 g/mol compound to make a 10 mM stock, add ~977 µL of DMSO).

• Dissolution: Vortex the vial thoroughly. Gentle warming in a 37°C water bath or brief sonication can aid dissolution.

• Visual Inspection: Ensure the solution is completely clear with no visible particulates before use.

• Dilution: To prepare your working solution, add the required volume of the stock solution to your pre-warmed (if applicable) aqueous buffer with vigorous vortexing to ensure rapid dispersion.

Q: What is the maximum final concentration of DMSO I can use in my assay?

A: This is a critical consideration, as DMSO can impact biological systems. While it can enhance the solubility of hydrophobic compounds, it can also affect enzyme activity and protein stability.[6][7] The tolerance for DMSO varies widely between assays. It is essential to run a solvent tolerance control experiment.

Assay Type	Typical Final DMSO Concentration Limit	Potential Effects of Excess DMSO
Enzyme Assays	0.1% - 1%	Inhibition or activation of enzyme, protein destabilization[8]
Cell-Based Assays	0.1% - 0.5%	Cytotoxicity, altered gene expression
Protein Binding Assays	< 1%	Alteration of protein conformation, interference with binding

Q: My compound still precipitates even with a tolerable amount of DMSO. What are my next steps?

A: If lowering the compound concentration or maximizing the allowable DMSO concentration is not sufficient, you will need to explore more advanced techniques such as using detergents or cyclodextrins.

Guide 2: The Detergent Approach

Q: When should I consider using a detergent?

A: Detergents are an excellent option when co-solvents fail or are not tolerated by your experimental system. They are particularly useful for compounds that are highly lipophilic.

Q: How do detergents work to solubilize hydrophobic compounds?

A: Detergents are amphipathic molecules, meaning they have a hydrophilic (water-loving) head and a hydrophobic (water-fearing) tail.[9] In an aqueous solution above a certain concentration, known as the Critical Micelle Concentration (CMC) , detergent molecules self-assemble into spherical structures called micelles.[10] The hydrophobic tails form the core of the micelle, creating a nonpolar microenvironment. Hydrophobic compounds like 1-Bromohexadecan-2-one can partition into this hydrophobic core, effectively being shielded from the aqueous buffer and thus solubilized.[11]

Q: Which detergent should I choose?

A: The choice of detergent depends on the nature of your experiment. Non-ionic or zwitterionic detergents are generally milder and less likely to denature proteins than ionic detergents.[9]

Detergent	Type	CMC (mM in water)	Notes
CHAPS	Zwitterionic	4-8	Good for solubilizing membrane proteins; less denaturing.
Triton X-100	Non-ionic	~0.24	Commonly used, but absorbs UV light, which can interfere with some assays.[12]
Tween 20	Non-ionic	~0.06	Mild detergent, often used in immunoassays.
n-Octyl-β-D-glucopyranoside (OG)	Non-ionic	20-25	High CMC, easily removed by dialysis.

Note: CMC values are approximate and can be affected by buffer composition, ionic strength, and temperature.[10]

Q: How do I prepare my buffer with a detergent?

A: The key is to work at a concentration above the detergent's CMC.

Protocol: Preparing a Detergent-Containing Buffer

• Select Detergent: Choose a detergent compatible with your assay.

• Calculate Concentration: Prepare your aqueous buffer with the detergent at a concentration 2-3 times its CMC.

• Dissolve Detergent: Add the detergent to the buffer and stir gently until it is fully dissolved. Avoid vigorous shaking, which can cause foaming.

• Prepare Working Solution: Add your DMSO stock of 1-Bromohexadecan-2-one to the detergent-containing buffer while vortexing. The pre-formed micelles will incorporate the compound.

Guide 3: The Cyclodextrin Approach

Q: What are cyclodextrins and when are they a good choice?

A: Cyclodextrins are cyclic oligosaccharides that have a hydrophilic exterior and a hydrophobic inner cavity.[13] They can encapsulate hydrophobic molecules, like 1-Bromohexadecan-2-one, forming an "inclusion complex."[14] This complex is water-soluble due to the hydrophilic exterior of the cyclodextrin.[15] They are a good alternative to detergents, especially in in-vivo studies or when detergent-protein interactions are a concern. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with improved solubility and reduced toxicity.[16]

Q: How do I use cyclodextrins to prepare my 1-Bromohexadecan-2-one solution?

A: This method involves creating the inclusion complex before final dilution.

Protocol: Solubilization with Cyclodextrins

• Prepare Cyclodextrin Solution: Prepare a concentrated solution of HP-β-CD in your aqueous buffer (e.g., 20-45% w/v).

• Add Compound: Add the 1-Bromohexadecan-2-one stock solution (in a minimal amount of organic solvent) to the cyclodextrin solution.

• Complex Formation: Vortex or sonicate the mixture to facilitate the formation of the inclusion complex. The solution should become clear.

• Final Dilution: This cyclodextrin-compound complex solution can then be diluted as needed into your final assay buffer.

Section 4: Stability Considerations

Q: How stable is 1-Bromohexadecan-2-one in aqueous buffers?

A: The alpha-bromo ketone functional group can be susceptible to hydrolysis, particularly at basic pH, which would yield a non-reactive alpha-hydroxy ketone and bromide. It is recommended to prepare fresh working solutions for each experiment from a frozen stock. The stability will also be influenced by the buffer components, so it is advisable to perform a time-course experiment to ensure the compound remains active throughout your assay.

Q: How should I store my stock and working solutions?

• DMSO Stock Solution: Store in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles. The compound should be stable for several months under these conditions.

• Aqueous Working Solutions: Due to the potential for hydrolysis and precipitation over time, it is strongly recommended to prepare aqueous working solutions fresh on the day of the experiment. Do not store dilute aqueous solutions.[4]

References

• Gould, S., & Scott, R. C. (2022). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals, 15(10), 1234. [Link]

• ALZET® Osmotic Pumps. (n.d.). Cyclodextrins: Improving Delivery of Hydrophobic Compounds. Retrieved from [Link]

• Pharmapproach. (2023). Exploring the Role of Cyclodextrins in Enhancing the Bioavailability of Hydrophobic Drugs. Retrieved from [Link]

• Touro University. (2015). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. Retrieved from [Link]

• Seedher, N., & Bhatia, S. (2007). Solubility enhancement of hydrophobic drugs using synergistically interacting cyclodextrins and cosolvent. Indian Journal of Pharmaceutical Sciences, 69(3), 394. [Link]

• Wikipedia. (2023). Critical micelle concentration. Retrieved from [Link]

• MDPI. (2020). The Effect of Dimethyl Sulfoxide on the Lysozyme Unfolding Kinetics, Thermodynamics, and Mechanism. International Journal of Molecular Sciences, 21(15), 5488. [Link]

• PubMed. (2021). Dimethyl sulfoxide reduces the stability but enhances catalytic activity of the main SARS-CoV-2 protease 3CLpro. The FASEB Journal, 35(8), e21774. [Link]

• NovoPro Bioscience Inc. (2023). Detergent types and critical micelle concentrations (CMC). Retrieved from [Link]

• The Journal of Chemical Physics. (2014). Dimethyl sulfoxide induced structural transformations and non-monotonic concentration dependence of conformational fluctuation around active site of lysozyme. The Journal of Chemical Physics, 140(10), 105102. [Link]

• MDPI. (2018). An Overview of the Top Ten Detergents Used for Membrane Protein Crystallization. Crystals, 8(5), 197. [Link]

• RSC Publishing. (2020). The multifaceted effects of DMSO and high hydrostatic pressure on the kinetic constants of hydrolysis reactions catalyzed by α-chymotrypsin. Physical Chemistry Chemical Physics, 22(30), 17056-17064. [Link]

• Hubei Cheezheng Energy Development Co., Ltd. (2025). What are the effects of Pharmaceutical DMSO on enzyme activity?. Retrieved from [Link]

• Mol-Instincts. (n.d.). 1-Bromohexadecane. Retrieved from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Chemical Versatility of Cetyl Bromide (1-Bromohexadecane): Applications and Sourcing. Retrieved from [Link]

• Intersurfchem Solutions. (n.d.). 1-Bromohexadecane. Retrieved from [Link]

• PubChem. (n.d.). 1-Bromohexadecane. Retrieved from [Link]

• Agilent. (n.d.). Tips and Tricks of HPLC System Troubleshooting. Retrieved from [Link]

• The Royal Society of Chemistry. (2007). Clean synthesis of α-bromo ketones and their utilisation in the synthesis of 2-alkoxy-2,3-dihydro-2-aryl-1,4-benzodioxanes, 2-amino-4-aryl-1,3-thiazoles and piperidino-2-amino-1,3-thiazoles using polymer-supported reagents. New Journal of Chemistry, 31(10), 1827-1834. [Link]

• Restek. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Google Patents. (n.d.). CN101928208A - A method for synthesizing α-bromoketones by hydrogen peroxide oxidative bromination.

• Master Organic Chemistry. (n.d.). Halogenation Of Ketones via Enols. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). α-Bromoketone synthesis by bromination. Retrieved from [Link]

• ResearchGate. (2007). Clean synthesis of α-bromo ketones and their utilisation in the synthesis of 2-alkoxy-2,3-dihydro-2-aryl-1,4-benzodioxanes, 2-amino-4-aryl-1,3-thiazoles and piperidino-2-amino-1,3-thiazoles using polymer-supported reagents. Retrieved from [Link]

Sources

• 1. Page loading... [guidechem.com]
• 2. 1-Bromohexadecane – INTERSURFCHEM SOLUTIONS [intersurfchem.com]
• 3. What are the effects of Pharmaceutical DMSO on enzyme activity? - Blog - Hubei Cheezheng Energy Development Co., Ltd [cheezhengchem.com]
• 4. ptacts.uspto.gov [ptacts.uspto.gov]
• 5. CN101928208A - A method for synthesizing α-bromoketones by hydrogen peroxide oxidative bromination - Google Patents [patents.google.com]
• 6. mdpi.com [mdpi.com]
• 7. Dimethyl sulfoxide reduces the stability but enhances catalytic activity of the main SARS-CoV-2 protease 3CLpro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The multifaceted effects of DMSO and high hydrostatic pressure on the kinetic constants of hydrolysis reactions catalyzed by α-chymotrypsin - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D0CP03062G [pubs.rsc.org]
• 9. Detergent types and critical micelle concentrations (CMC) NovoPro [novoprolabs.com]
• 10. Critical micelle concentration - Wikipedia [en.wikipedia.org]
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• 12. mdpi.com [mdpi.com]
• 13. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. hilarispublisher.com [hilarispublisher.com]
• 15. touroscholar.touro.edu [touroscholar.touro.edu]
• 16. alzet.com [alzet.com]

Technical Support Center: A Guide to Preventing Non-Specific Binding of 1-Bromohexadecan-2-one

Welcome to the technical support center for 1-Bromohexadecan-2-one. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshooting strategies for mitigating non-specific binding in your experiments. As a long-chain α-bromo ketone, this molecule is a potent tool for covalently labeling target proteins, but its reactive nature and lipophilicity can present challenges. Here, we address common questions and provide in-depth, field-proven solutions to ensure the success of your research.

Understanding the Challenge: The Dual Nature of 1-Bromohexadecan-2-one

1-Bromohexadecan-2-one is a bifunctional molecule. Its long C16 alkyl chain provides a lipophilic character, driving its association with cellular membranes and hydrophobic pockets within proteins. The α-bromo ketone is a reactive electrophile that can form a covalent bond with nucleophilic amino acid residues such as cysteine, histidine, and lysine. This covalent interaction is the basis for its use as a targeted probe, but it is also the primary source of non-specific binding to off-target proteins.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of non-specific binding with 1-Bromohexadecan-2-one?

A1: Non-specific binding of 1-Bromohexadecan-2-one stems from two main properties:

• Covalent Reactivity: The α-bromo ketone is an electrophilic "warhead" that can react with various nucleophilic residues on the surface of abundant, off-target proteins.

• Hydrophobicity: The 16-carbon lipid tail can cause the molecule to aggregate in aqueous buffers or non-specifically associate with hydrophobic regions of proteins and cell membranes, increasing the likelihood of unwanted covalent reactions.

Q2: How should I prepare and store a stock solution of 1-Bromohexadecan-2-one to maintain its stability and prevent precipitation?

A2: Due to its lipophilic nature, 1-Bromohexadecan-2-one is poorly soluble in aqueous solutions.

• Stock Solution Preparation: Prepare a high-concentration stock solution (e.g., 10-50 mM) in an anhydrous organic solvent such as dimethyl sulfoxide (DMSO) or ethanol.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles. α-bromo ketones can be sensitive to moisture and light, so protect them accordingly. Discard any solution that appears discolored, as this may indicate decomposition[1].

Q3: I'm observing high background fluorescence in my imaging experiments. What are the likely causes and initial troubleshooting steps?

A3: High background is a common issue and can be caused by several factors:

• Excess Probe Concentration: Using too high a concentration of the probe is a primary cause of non-specific binding.

• Insufficient Blocking: Inadequate blocking of non-specific binding sites on cells or tissues.

• Probe Aggregation: Precipitation of the lipophilic probe in aqueous media, leading to fluorescent aggregates that stick to surfaces.

• Autofluorescence: Endogenous fluorescence from cells or tissues.

Initial Troubleshooting Steps:

• Titrate the Probe: Perform a concentration-response experiment to find the lowest effective concentration of 1-Bromohexadecan-2-one that gives a specific signal with minimal background.

• Optimize Blocking: Ensure you are using an appropriate blocking agent. For a lipophilic probe, a protein-based blocker is a good starting point.

• Improve Washing: Increase the number and duration of wash steps after probe incubation to remove unbound molecules.

• Include Controls: Always include a "no probe" control to assess autofluorescence and a "competitor" control (if a non-reactive analog is available) to confirm specific binding.

In-Depth Troubleshooting Guides

Issue 1: Persistent High Background Despite Basic Troubleshooting

If you continue to experience high non-specific binding after initial troubleshooting, a more systematic optimization of your protocol is necessary.

Non-specific binding of a lipophilic covalent probe is a multifaceted problem. Hydrophobic interactions can sequester the probe in cellular membranes and other lipid-rich structures, while the reactive α-bromo ketone can then covalently link to any nearby nucleophilic residues. Therefore, an effective strategy must address both of these issues.

• Choice of Blocking Agent:

  • Bovine Serum Albumin (BSA): A commonly used blocking agent that can sequester lipophilic molecules and block non-specific protein-binding sites. Start with a 1-5% w/v solution of high-purity, fatty acid-free BSA in your assay buffer[2][3].

  • Normal Serum: Using 5-10% normal serum from the species in which your secondary antibody (for immunofluorescence) was raised can be very effective. The serum proteins and lipids can effectively compete for non-specific binding sites[4].

  • Casein or Non-fat Dry Milk: While cost-effective, these can sometimes interfere with certain antibody-antigen interactions and are not recommended for phospho-specific antibody applications[5].

• Incorporation of a Non-ionic Detergent:

  • Adding a low concentration (0.05-0.1%) of a non-ionic detergent like Tween-20 or Triton X-100 to your blocking and wash buffers can help to solubilize the lipophilic probe, prevent aggregation, and reduce non-specific hydrophobic interactions[6][7].

• Optimized Washing Procedure:

  • Post-Probe Incubation Wash: Immediately after incubating with 1-Bromohexadecan-2-one, perform at least three initial washes with your assay buffer containing a non-ionic detergent.

  • Stringency of Washes: For persistent background, you can increase the detergent concentration slightly or increase the duration of the washes.

Blocking Agent	Concentration	Buffer	Notes
BSA (fatty acid-free)	1 - 5% (w/v)	PBS or HBSS	A good general-purpose blocker for lipophilic probes.
Normal Goat Serum	5 - 10% (v/v)	PBS or HBSS	Recommended if using a goat secondary antibody.
Casein	1 - 2% (w/v)	PBS or HBSS	A cost-effective alternative, but check for compatibility.

Issue 2: Probe Precipitation or Aggregation in Aqueous Media

The long alkyl chain of 1-Bromohexadecan-2-one makes it prone to aggregation in aqueous solutions, leading to artifacts.

Hydrophobic molecules tend to minimize their contact with water by self-associating, a phenomenon that can be exacerbated when a highly concentrated stock in an organic solvent is diluted into an aqueous buffer. This can lead to the formation of micelles or larger aggregates that can non-specifically interact with cells.

• Serial Dilution: Instead of a single large dilution, perform serial dilutions of your high-concentration stock solution into your final assay buffer.

• Pre-complexation with BSA: For cell-based assays, you can pre-complex the probe with fatty acid-free BSA.

  • Dilute your 1-Bromohexadecan-2-one stock into a small volume of pure ethanol.

  • Separately, prepare a solution of 1-5% fatty acid-free BSA in your desired cell culture medium or buffer.

  • While vortexing the BSA solution, slowly add the ethanolic solution of the probe.

  • Incubate this mixture for 15-30 minutes at room temperature to allow for complexation before adding it to your cells. This will improve the solubility and delivery of the probe.

• Sonication: If you suspect aggregation, briefly sonicate your final working solution in a bath sonicator before adding it to your experiment.

BSA-complexation workflow for lipophilic probes.

Issue 3: Off-Target Covalent Labeling

Even with optimized blocking and washing, the inherent reactivity of the α-bromo ketone can lead to off-target covalent modification.

The rate of the covalent reaction depends on the concentration of the probe and the nucleophilicity of the amino acid residues it encounters. By reducing the effective concentration of the "free" probe available for non-specific reactions, we can improve the signal-to-noise ratio.

• Pre-treatment with a Non-reactive Blocker: Before adding 1-Bromohexadecan-2-one, consider pre-treating your cells with a high concentration of a non-reactive, structurally similar molecule (if available). This can occupy non-specific hydrophobic binding sites.

• Inclusion of a "Soft" Nucleophile Scavenger: Including a mild, cell-permeable thiol-containing scavenger like N-acetyl-cysteine (NAC) at a low concentration in your assay buffer can help to quench excess, unbound probe in the extracellular space, reducing the chances of non-specific cell surface labeling. Caution: This approach requires careful optimization, as high concentrations of a scavenger can also quench your specific signal.

• Time-Course Experiment: The extent of covalent labeling is time-dependent. Perform a time-course experiment to determine the shortest incubation time that yields a specific signal. This minimizes the time available for off-target reactions to occur.

Workflow for optimizing probe incubation time.

Safety and Handling

1-Bromohexadecan-2-one, as an α-bromo ketone, should be handled with care.

• Personal Protective Equipment (PPE): Always wear gloves, safety glasses, and a lab coat when handling the compound, especially the concentrated stock solution.

• Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood.

• Disposal: Dispose of waste according to your institution's guidelines for reactive chemical waste.

References

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Use of bovine serum albumin might impair immunofluorescence signal in thick tissue samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The importance of blocking when using Nano-Secondary reagents for IF | Proteintech Group [ptglab.com]
• 5. youtube.com [youtube.com]
• 6. Ultimate IHC Troubleshooting Guide: Fix Weak Staining & High Background [atlasantibodies.com]
• 7. How to eliminate non-specific binding? | AAT Bioquest [aatbio.com]

"1-Bromohexadecan-2-one" stability and storage conditions

Technical Support Center: 1-Bromohexadecan-2-one

Welcome to the technical support resource for 1-Bromohexadecan-2-one. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability, proper storage, and effective use of this reagent in your experiments. As Senior Application Scientists, we have compiled this information based on chemical principles, safety data, and field-proven insights to help you navigate potential challenges.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling, storage, and stability of 1-Bromohexadecan-2-one.

Section 1: Stability & Storage Fundamentals

Question: What are the ideal storage conditions for 1-Bromohexadecan-2-one?

Answer: Proper storage is critical to maintain the integrity and reactivity of 1-Bromohexadecan-2-one. As an alpha-bromo ketone, it is susceptible to degradation from moisture, light, and reaction with nucleophiles.

The recommended storage conditions are designed to mitigate these risks. Store the compound in a tightly sealed, light-resistant container, such as an amber glass vial with a PTFE-lined cap.[1] The storage environment should be cool, dry, and well-ventilated.[2][3][4] An inert atmosphere is highly recommended; before sealing, flush the container with an inert gas like argon or nitrogen to displace air and moisture. This prevents both hydrolysis and oxidation.

Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigerated)	Slows down potential degradation reactions.
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation and reaction with atmospheric moisture.
Container	Tightly sealed, light-resistant (Amber Glass)	Protects from light-induced degradation and contamination.[1]
Location	Cool, dry, well-ventilated area	Ensures a stable environment and safety.[2][5]

Question: How stable is 1-Bromohexadecan-2-one at room temperature? What is its effective shelf-life?

Answer: 1-Bromohexadecan-2-one is considered stable under recommended storage conditions.[1][6] However, prolonged storage at ambient or room temperature is not advised. At room temperature, the rate of potential degradation reactions, such as hydrolysis or reaction with trace nucleophiles, increases.

The shelf-life is highly dependent on storage conditions. When stored properly under refrigeration and an inert atmosphere, the compound should remain stable for an extended period. For products without a specific expiration date provided by the manufacturer, it is best practice to re-analyze the compound for purity if it has been stored for over a year or if signs of degradation are observed.[7]

Question: Is 1-Bromohexadecan-2-one sensitive to light, moisture, or air?

Answer: Yes, it is sensitive to all three, which is characteristic of alpha-halo ketones.

• Moisture: The compound can undergo hydrolysis in the presence of water, which can lead to the formation of hexadecan-1-ol-2-one and hydrogen bromide (HBr). The generated HBr can further catalyze other degradation pathways.

• Light: While specific photochemistry for this compound is not extensively documented, similar haloalkanes and ketones can be susceptible to photodissociation, generating radical species that can lead to complex side products.[8] Therefore, storage in a light-resistant container is crucial.[1]

• Air (Oxygen): While not highly prone to rapid oxidation, long-term exposure to air, especially in the presence of light or impurities, can lead to gradual degradation. Storing under an inert atmosphere mitigates this risk.

Question: What are the visual signs of degradation for 1-Bromohexadecan-2-one?

Answer: A pure sample of 1-Bromohexadecan-2-one should appear as a colorless to pale yellow liquid or solid.[1][6] Signs of degradation can include:

• Color Change: A significant darkening or change to a brown or amber color often indicates the formation of degradation products. This can be due to the release of bromine or the formation of polymeric side products.

• Phase Change/Precipitation: The formation of solid precipitates in a liquid sample could indicate polymerization or the crystallization of impurities.

• Acrid Odor: The generation of hydrogen bromide (HBr) from hydrolysis can produce a sharp, acidic odor.

If any of these signs are observed, the purity of the reagent should be verified by an appropriate analytical method (e.g., NMR, GC-MS) before use.

Section 2: Troubleshooting Experimental Issues

Question: My reaction yield is consistently low. Could the stability of 1-Bromohexadecan-2-one be the cause?

Answer: Yes, compromised reagent integrity is a common cause of low reaction yields. 1-Bromohexadecan-2-one is an electrophile, and its primary role in synthesis is to react with nucleophiles.[1] If the reagent has degraded, its effective concentration is lower than calculated.

Troubleshooting Steps:

• Verify Reagent Purity: If degradation is suspected (e.g., color change), verify the purity of your stock. An NMR spectrum can quickly show the presence of major impurities.

• Use a Fresh Sample: If possible, use a new, unopened vial of the reagent to see if yields improve.

• Review Your Handling Protocol: Ensure that you are handling the reagent under anhydrous and inert conditions, especially when preparing stock solutions. See the protocol below for best practices.

• Check for Incompatibilities: Ensure your reaction solvent and other reagents are compatible. Avoid strong bases (unless intended for a specific reaction like elimination), strong oxidizing agents, and reactive metals.[1][2]

Question: I noticed a color change in my stock solution. What does this signify and is it still usable?

Answer: A color change, typically to yellow or brown, is a strong indicator of degradation. This is often due to the liberation of elemental bromine (Br₂) or the formation of other chromophoric byproducts. The presence of these impurities can interfere with your reaction, acting as catalysts for unwanted side reactions or consuming other reagents.

Whether the solution is still usable depends on the tolerance of your specific application. For highly sensitive assays or multi-step syntheses, it is strongly recommended to discard the discolored solution and prepare a fresh one from a pure starting material. For less sensitive applications, you might test it on a small scale, but be aware that your results may not be reproducible.

Visualizing Degradation: Potential Pathways

The following diagram illustrates the primary degradation pathways for 1-Bromohexadecan-2-one when exposed to non-ideal conditions. Understanding these pathways underscores the importance of the recommended storage and handling procedures.

Caption: Key degradation pathways for 1-Bromohexadecan-2-one.

Experimental Protocol: Preparation of a Standardized Stock Solution

This protocol provides a self-validating method for preparing a stock solution of 1-Bromohexadecan-2-one, minimizing the risk of degradation and ensuring concentration accuracy.

Objective: To prepare a 100 mM stock solution in anhydrous Dichloromethane (DCM).

Materials:

• 1-Bromohexadecan-2-one (new or verified purity)

• Anhydrous Dichloromethane (DCM), inhibitor-free, from a freshly opened or Sure/Seal™ bottle

• Argon or Nitrogen gas supply with regulator and needle adapter

• Sterile, oven-dried glass vials with PTFE-lined screw caps

• Calibrated positive displacement micropipettes or gas-tight syringes

Procedure:

• Preparation of Inert Environment:

  • Place the required number of vials and caps in a laboratory oven at 120°C for at least 4 hours to ensure they are dry.

  • Transfer the hot vials to a desiccator and allow them to cool to room temperature under vacuum or in the presence of a desiccant.

• Reagent Handling:

  • Allow the sealed container of 1-Bromohexadecan-2-one to equilibrate to room temperature before opening. This prevents condensation of atmospheric moisture onto the cold reagent.

  • Once at room temperature, briefly flush the headspace of the main reagent bottle with inert gas before removing the required amount.

• Solution Preparation (in a fume hood):

  • Take a cooled, dried vial from the desiccator.

  • Using a gas-tight syringe, dispense the calculated volume of 1-Bromohexadecan-2-one into the vial. For example, to make 10 mL of a 100 mM solution, you would need 305.34 mg of the reagent (Molecular Weight: 305.34 g/mol ).

  • Add approximately 8 mL of anhydrous DCM to the vial to dissolve the compound.

  • Gently swirl the vial until the compound is fully dissolved.

  • Carefully add anhydrous DCM to reach a final volume of 10.0 mL.

  • Flush the headspace of the prepared stock solution vial with inert gas for 15-20 seconds.

  • Immediately seal the vial tightly with the PTFE-lined cap.

• Labeling and Storage:

  • Label the vial clearly with the compound name, concentration, solvent, preparation date, and your initials.

  • Wrap the vial in aluminum foil or place it in a light-blocking secondary container.

  • Store the stock solution in a refrigerator at 2-8°C.

• Validation (Self-Validating Step):

  • Before its first use in a critical experiment, it is good practice to run a quality control check. A simple TLC or a quick GC-MS analysis can confirm the absence of significant degradation products compared to a standard of the pure starting material.

References

• 1-Bromohexadecane. (n.d.). Ge-en-chem.com. Retrieved January 22, 2026, from [Link]

• 22.3 Alpha Halogenation of Aldehydes and Ketones. (n.d.). chem.libretexts.org. Retrieved January 22, 2026, from [Link]

• 1-Bromohexadecane | C16H33Br | CID 8213 - PubChem. (n.d.). PubChem. Retrieved January 22, 2026, from [Link]

• 22.3: Alpha Halogenation of Aldehydes and Ketones. (2025, March 9). Chemistry LibreTexts. Retrieved January 22, 2026, from [Link]

• Bromohexane 1-.pdf - Harper College. (2012, January 17). Harper College. Retrieved January 22, 2026, from [Link]

• Halogenation Of Ketones via Enols. (n.d.). Master Organic Chemistry. Retrieved January 22, 2026, from [Link]

• Synthetic Access to Aromatic α-Haloketones. (n.d.). PMC - NIH. Retrieved January 22, 2026, from [Link]

• The atmospheric degradation of 1-bromopropane (CH3CH2CH2Br): The photochemistry of bromoacetone. (2025, August 10). ResearchGate. Retrieved January 22, 2026, from [Link]

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• 6. 1-Bromohexadecane | 112-82-3 [chemicalbook.com]
• 7. cdnisotopes.com [cdnisotopes.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 1-Bromohexadecan-2-one

As a Senior Application Scientist, I've compiled this comprehensive technical support guide to address the common challenges and impurities encountered during the synthesis of 1-Bromohexadecan-2-one. This guide is structured to provide not just solutions, but a deeper understanding of the underlying chemical principles to empower your research.

The synthesis of α-bromo ketones like 1-bromohexadecan-2-one is a crucial step in the development of various pharmaceutical intermediates. However, the inherent reactivity of both the starting materials and the product can lead to a range of impurities. This guide will troubleshoot the two most common synthetic routes.

Part 1: Troubleshooting the Direct Bromination of Hexadecan-2-one

This is the most straightforward approach, typically involving the reaction of the parent ketone with a brominating agent like elemental bromine (Br₂) or N-Bromosuccinimide (NBS) under acidic conditions.[1][2] The acid catalyzes the formation of an enol intermediate, which is the nucleophilic species that attacks the bromine.[2][3]

Frequently Asked Questions (FAQs)

Question 1: My reaction is incomplete, and I'm recovering a significant amount of starting material (Hexadecan-2-one). What's going wrong?

Answer: This issue typically points to insufficient activation of the ketone or problems with the brominating agent.

• Causality - Inefficient Enolization: The rate-determining step in acid-catalyzed bromination is the formation of the enol.[2] If the acid catalyst is too weak, absent, or used in insufficient quantity, the ketone will not convert to its reactive enol form at a practical rate.

• Troubleshooting Steps:

  • Verify Catalyst: Ensure you are using a suitable acid catalyst. Glacial acetic acid is a common choice as both a solvent and a catalyst.[4] Small amounts of HBr can also be used.[5]

  • Catalyst Loading: If using a co-catalyst in a solvent like dichloromethane (DCM), ensure the loading is appropriate. For example, using catalytic p-toluenesulfonic acid (p-TSA) is a common practice.[6]

  • Reaction Time/Temperature: While higher temperatures can increase the rate, they can also promote side reactions. Monitor the reaction by TLC or GC-MS to find the optimal balance between conversion and impurity formation.

Question 2: My main impurity is a dibrominated species. How can I prevent its formation?

Answer: The formation of 1,1-dibromohexadecan-2-one or 1,3-dibromohexadecan-2-one is a very common side reaction.[4][7]

• Causality - Reaction Stoichiometry and Conditions:

  • In acid-catalyzed reactions, the first bromination deactivates the enol, making the second bromination slower. However, using more than one equivalent of the brominating agent or allowing the reaction to proceed for too long will inevitably lead to dibromination.[8]

  • In contrast, under basic conditions, the first bromine atom's electron-withdrawing effect makes the remaining α-hydrogen more acidic, accelerating the second halogenation. This is why acidic conditions are preferred for monobromination.[1]

• Troubleshooting Steps:

  • Control Stoichiometry: Use no more than 1.0 to 1.05 equivalents of the brominating agent (e.g., NBS or Br₂).

  • Slow Addition: Add the brominating agent slowly to the reaction mixture to maintain a low concentration and prevent localized areas of high concentration that can promote over-bromination.

  • Temperature Control: Perform the reaction at room temperature or below to moderate the reaction rate.

  • Monitor Closely: Use TLC or GC to monitor the disappearance of the starting material and the appearance of the product and di-brominated impurity. Quench the reaction as soon as the starting material is consumed.

Visualizing the Direct Bromination Pathway

The following diagram illustrates the desired reaction and the common dibromination side reaction.

Caption: Direct bromination pathway and dibromination impurity formation.

Part 2: Troubleshooting the Nierenstein Reaction of Palmitoyl Chloride

This route involves the reaction of palmitoyl chloride with diazomethane to form an intermediate α-diazoketone, which is then treated with HBr to yield 1-bromohexadecan-2-one.[9] This method can be effective but requires handling of the hazardous reagent diazomethane.

Frequently Asked Questions (FAQs)

Question 1: My final product is contaminated with a significant amount of the intermediate α-diazoketone. Why didn't it convert?

Answer: The Nierenstein reaction can sometimes stall at the diazoketone stage.[9]

• Causality - Insufficient Acid: The conversion of the diazoketone to the α-bromo ketone requires a proton source (HBr or HCl) to protonate the diazomethyl carbon, facilitating the displacement of nitrogen by the halide. If all the generated acid is consumed by excess diazomethane, this final step will not occur.

• Troubleshooting Steps:

  • Controlled Diazomethane Addition: Add the diazomethane solution to the acid chloride, not the other way around. Use a slight excess (around 2 equivalents) to ensure full conversion of the acid chloride but to minimize unreacted diazomethane.

  • Post-Reaction Acidification: After the formation of the diazoketone is complete (indicated by the cessation of N₂ evolution), carefully add anhydrous HBr or HCl gas to the reaction mixture to drive the conversion to the final product.[9][10]

Question 2: I'm observing the formation of methyl palmitate as a major byproduct. What is causing this?

Answer: This impurity arises from a competing reaction pathway, particularly if your starting material or reagents are not anhydrous.

• Causality - Arndt-Eistert Rearrangement: In the presence of nucleophiles like water or alcohols and often catalyzed by silver salts, the α-diazoketone can undergo a Wolff Rearrangement to form a ketene.[11][12] This ketene is then trapped by any residual nucleophiles (e.g., methanol if used as a solvent for diazomethane) to form the ester. While the classic Arndt-Eistert synthesis aims for this outcome to produce a homologated acid, in the context of a Nierenstein reaction, it is an undesired side path.[13]

• Troubleshooting Steps:

  • Ensure Anhydrous Conditions: Thoroughly dry all glassware and use anhydrous solvents. Ensure the palmitoyl chloride is free of residual palmitic acid or HCl.

  • Avoid Silver Catalysts: Do not use silver oxide (Ag₂O) or other metal catalysts that promote the Wolff rearrangement unless you intend to perform an Arndt-Eistert homologation.

  • Low Temperature: Run the reaction at low temperatures (0 °C or below) to disfavor the rearrangement pathway.

Visualizing the Nierenstein Reaction Pathway

This diagram shows the intended pathway and the potential for the reaction to stall or follow an undesired rearrangement.

Caption: Nierenstein reaction pathway and potential side reactions.

Part 3: General Purification and Handling

Question: My crude product seems to decompose during column chromatography or aqueous workup. What is the best way to purify and handle 1-bromohexadecan-2-one?

Answer: α-bromo ketones are notoriously unstable and require careful handling.[8]

• Causality - Instability: The product is susceptible to:

  • Hydrolysis: Reaction with water can convert the bromo-ketone back to the ketone.

  • Dehydrobromination: Exposure to base (even mild bases like sodium bicarbonate or silica gel) can cause elimination to form an α,β-unsaturated ketone.[2][8]

  • Light/Heat Sensitivity: Like many alkyl halides, the product can be sensitive to light and heat.

• Recommended Procedures:

  • Immediate Use: The best practice is often to use the crude product immediately in the subsequent reaction without purification.[8]

  • Non-Basic Workup: During the workup, wash with cold, neutral water or brine. Avoid basic washes (e.g., saturated sodium bicarbonate) if possible. If an acid quench is needed, use a dilute, cold acid and work quickly.

  • Recrystallization over Chromatography: If the product is a solid and purification is essential, recrystallization is the preferred method.[8] Try a non-polar solvent like hexanes or a mixed solvent system like methanol/water. This minimizes contact time with stationary phases.

  • Fast Chromatography: If chromatography is unavoidable, use a non-polar eluent system (e.g., hexanes/ethyl acetate), work quickly, and consider using deactivated silica gel.[6]

  • Storage: Store the purified product under an inert atmosphere (N₂ or Ar), protected from light, and at low temperatures (-20 °C is recommended).

Troubleshooting Summary Table

Observed Issue	Probable Cause(s)	Recommended Solution(s)	Applicable Route
Low Yield / High Starting Material	Insufficient acid catalysis; Inactive brominating agent.	Verify catalyst presence and loading; Ensure fresh brominating agent.	Direct Bromination
Presence of Dibrominated Impurity	Excess brominating agent (>1.0 eq); Prolonged reaction time.	Use max 1.05 eq. of brominating agent; Add slowly; Monitor reaction closely and quench upon completion.	Direct Bromination
Product Decomposes on Silica Gel	Base-catalyzed dehydrobromination on silica.	Avoid column chromatography; Purify by recrystallization if necessary.	Both
Product Decomposes in Basic Wash	Base-catalyzed dehydrobromination.	Use only cold, neutral water or brine for workup; Avoid NaHCO₃ washes.	Both
α-Diazoketone Present in Final Product	Incomplete reaction due to lack of acid (HBr).	Add anhydrous HBr gas to the reaction mixture after diazoketone formation.	Nierenstein
Methyl Ester Impurity Present	Wolff rearrangement followed by trapping with methanol.	Ensure strictly anhydrous conditions; Avoid metal catalysts (Ag₂O); Run at low temperature.	Nierenstein

References

• Plass, W., Krüger, K., K-H., O. (Year not specified). Anaerobic Degradation of Hexadecan-2-one by a Microbial Enrichment Culture under Sulfate-Reducing Conditions. NCBI. Available at: [Link]

• Synthetic Access to Aromatic α-Haloketones. (2022). Molecules, 27(11), 3583. Available at: [Link]

• Selective α-bromination of aryl carbonyl compounds: prospects and challenges. (n.d.). SpringerLink. Available at: [Link]

• Nierenstein reaction. (n.d.). Wikipedia. Available at: [Link]

• Arndt-Eistert Synthesis. (n.d.). Organic Chemistry Portal. Available at: [Link]

• Method for synthesizing alpha-bromoketone and coproducing bromohydrocarbon. (n.d.). Google Patents.

• Separation of Ketone and alpha Bromo ketone. (2021). Reddit. Available at: [Link]

• Selective Bromination Method of Asymmetric Ketones. (n.d.). Google Patents.

• Synthesis of hexadecane-2,15-dione. (n.d.). PrepChem.com. Available at: [Link]

• Clean synthesis of α-bromo ketones and their utilisation in the synthesis of 2-alkoxy-2,3-dihydro-2-aryl-1,4-benzodioxanes, 2-amino-4-aryl-1,3-thiazoles and piperidino-2-amino-1,3-thiazoles using polymer-supported. (2005). Royal Society of Chemistry. Available at: [Link]

• Arndt–Eistert reaction. (n.d.). Wikipedia. Available at: [Link]

• Arndt–Eistert reaction. (n.d.). Grokipedia. Available at: [Link]

• Nierenstein reaction. (n.d.). chemeurope.com. Available at: [Link]

• Arndt-Eistert Synthesis. (2014). Chem-Station. Available at: [Link]

• Arndt-Eister reaction. (2021). Chemistry LibreTexts. Available at: [Link]

• 2-hexadecanone. (n.d.). Stenutz. Available at: [Link]

• Exploring the Synthesis and Properties of 1-Bromohexadecane (CAS 112-82-3). (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.. Available at: [Link]

• Ketone halogenation. (n.d.). Wikipedia. Available at: [Link]

• 22.3: Alpha Halogenation of Aldehydes and Ketones. (2020). Chemistry LibreTexts. Available at: [Link]

• Oxidative bromination of ketones using ammonium bromide and oxone (R). (2012). ResearchGate. Available at: [Link]

• Hexadecan-2-one. (n.d.). PubChem. Available at: [Link]

• A Simple and Selective Procedure for α-Bromination of Alkanones Using Hexamethylenetetramine-Bromine Complex and Basic Alumina in Solvent-Free Conditions. (2016). ResearchGate. Available at: [Link]

• Ketone + Br2 = ? (Alpha Substitution). (2019). YouTube. Available at: [Link]

• Organocatalytic asymmetric α-bromination of aldehydes and ketones. (2005). Royal Society of Chemistry. Available at: [Link]

• Synthetic Access to Aromatic α-Haloketones. (2022). MDPI. Available at: [Link]

• Green and Environmentally Friendly Techniques for Enhanced Physicochemical Characteristics Attributed to Polysaccharides for Ind. (2020). Polish Journal of Environmental Studies. Available at: [Link]

• Exercise 22.10 - Alpha Bromination and Synthesis. (2019). YouTube. Available at: [Link]

• 22.3: Alpha Halogenation of Aldehydes and Ketones. (2022). Chemistry LibreTexts. Available at: [Link]

• Esterification of palmitoyl chloride and polyvinyl alcohol. (n.d.). ResearchGate. Available at: [Link]

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side reactions of "1-Bromohexadecan-2-one" in biological systems

Prepared by the Senior Application Scientist Team

Welcome to the technical support resource for 1-Bromohexadecan-2-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of using this reactive compound in biological systems. As a potent alkylating agent, 1-Bromohexadecan-2-one is a valuable tool, often explored for its inhibitory effects on enzymes like phospholipase A2 (PLA2).[1][2] However, its utility is intrinsically linked to a clear understanding of its potential side reactions and off-target effects.

This document provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established biochemical principles, to help you ensure the rigor and reproducibility of your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for 1-Bromohexadecan-2-one as an enzyme inhibitor?

A: 1-Bromohexadecan-2-one is an α-haloketone, a class of compounds known as potent alkylating agents.[3] Its primary inhibitory mechanism is typically the irreversible covalent modification of a nucleophilic amino acid residue within the enzyme's active site. The carbon atom attached to the bromine is highly electrophilic due to the electron-withdrawing effects of both the adjacent carbonyl group and the bromine atom.[4] This facilitates a nucleophilic substitution (SN2) reaction with residues such as histidine, cysteine, or lysine, forming a stable covalent bond and permanently inactivating the enzyme. For enzymes like phospholipase A2, this often involves alkylation of a key histidine residue in the catalytic center.[5]

Q2: How stable is 1-Bromohexadecan-2-one in aqueous experimental buffers (e.g., cell culture media)?

A: The stability of α-haloketones in aqueous solutions is a critical consideration. 1-Bromohexadecan-2-one can undergo slow hydrolysis, where water acts as a nucleophile to displace the bromide, forming 1-hydroxyhexadecan-2-one and hydrobromic acid (HBr). The rate of this reaction is pH and temperature-dependent. Furthermore, components in complex media, such as amino acids or reducing agents like DTT, can react with and consume the compound. It is strongly recommended to prepare fresh stock solutions in an anhydrous solvent like DMSO or ethanol and add them to aqueous buffers immediately before use. For long-term experiments, the compound's stability should be empirically determined under your specific conditions.

Q3: Besides the intended target, what are the most likely off-target proteins or molecules to be modified by 1-Bromohexadecan-2-one?

A: Due to its reactivity as an alkylating agent, 1-Bromohexadecan-2-one can react with any accessible and sufficiently nucleophilic biomolecule. The most common off-targets include:

• Glutathione (GSH): This abundant intracellular thiol is a primary scavenger of electrophilic compounds.

• Cysteine Residues: The thiol group of cysteine is a strong nucleophile and a frequent target for covalent modification on protein surfaces.

• Histidine and Lysine Residues: The imidazole and primary amine groups of these residues, respectively, are also susceptible to alkylation, though generally less reactive than thiols.[6]

• Other Nucleophiles: Other biological nucleophiles, such as the thioether of methionine or free amines on lipids (e.g., phosphatidylethanolamine), can also potentially react.

Q4: Can the long C16 alkyl chain cause non-specific effects?

A: Yes. The hexadecyl (C16) chain is highly lipophilic. This property can lead to non-specific effects independent of its covalent reactivity, such as:

• Membrane Perturbation: Insertion of the long alkyl chain into cellular membranes can disrupt membrane integrity, fluidity, and the function of membrane-bound proteins.

• Micelle Formation: At higher concentrations in aqueous solutions, the molecule may aggregate or form micelles, reducing its effective concentration and potentially leading to artifacts.[7][8]

• Non-specific Protein Binding: The lipophilic tail can bind to hydrophobic pockets on proteins, which may allosterically inhibit their function or simply lead to sequestration of the compound.

Troubleshooting Guide

This section addresses specific experimental issues you may encounter.

Problem 1: High cytotoxicity observed in my cell-based assay, even at low concentrations or in negative control cell lines.

• Possible Cause 1: Off-Target Alkylation. The compound is reacting with and inactivating essential proteins beyond your intended target, leading to widespread cellular dysfunction. This is a known issue with drugs that have off-target effects.[9][10]

• Solution:

  • Titrate Concentration and Time: Perform a dose-response and time-course experiment to find the minimal concentration and incubation time that engages your target without causing excessive toxicity.

  • Use a Cysteine-Reactive Probe: Pre-treat cells with a general thiol-blocking agent like N-ethylmaleimide (NEM) at a low concentration. A reduction in cytotoxicity from 1-Bromohexadecan-2-one following NEM treatment would suggest that off-target thiol alkylation is a major contributor.

  • Include an Inactive Control: Synthesize or procure a control compound that lacks the reactive bromide, such as Hexadecan-2-one . This control possesses the same lipophilic tail but cannot form covalent bonds, helping you distinguish between membrane-perturbing effects and those caused by alkylation.

• Possible Cause 2: Membrane Disruption. The compound's long lipid tail is non-specifically disrupting the plasma or mitochondrial membranes, leading to necrosis or apoptosis.[11]

• Solution:

  • Assess Membrane Integrity: Use a membrane integrity assay, such as a Lactate Dehydrogenase (LDH) release assay or a viability stain like Propidium Iodide, to directly measure membrane damage. Compare the effects of 1-Bromohexadecan-2-one with the non-reactive Hexadecan-2-one control.

  • Mitochondrial Health Assay: Assess mitochondrial membrane potential using a dye like TMRE or JC-1. Disruption of mitochondrial function is a common off-target effect.[11]

Problem 2: Inconsistent or non-reproducible results between experiments.

• Possible Cause 1: Compound Instability and Degradation. The compound may be degrading in your stock solution or experimental buffer.

• Solution:

  • Storage and Handling: Store the solid compound at -20°C under desiccation. Store stock solutions in anhydrous DMSO in small, single-use aliquots at -80°C to prevent freeze-thaw cycles.

  • Fresh Preparations: Always prepare fresh dilutions into aqueous media immediately before each experiment. Do not store the compound in aqueous buffers.

  • Purity Check: If you suspect degradation, verify the purity of your compound using analytical methods like HPLC or LC-MS.

• Possible Cause 2: Variable Cellular Redox State. The levels of intracellular nucleophiles, particularly glutathione (GSH), can vary between cell cultures depending on cell density, passage number, and media conditions. Higher GSH levels will more effectively scavenge the compound, reducing its effective concentration at the intended target.

• Solution:

  • Standardize Cell Culture Conditions: Maintain strict consistency in seeding density, growth time, and media formulation to ensure a more uniform cellular state.

  • Measure GSH Levels: If variability persists, consider measuring total GSH levels in your cell lysates under different conditions to identify potential correlations with your experimental outcome.

Problem 3: My target protein is inhibited, but I suspect off-target covalent modifications are confounding my results.

• Possible Cause: The compound is a promiscuous alkylating agent and is modifying multiple proteins, a common challenge with covalent inhibitors.[12]

• Solution:

  • Competitive Probing: Use a target-specific clickable or fluorescent probe, if available. Pre-treatment with 1-Bromohexadecan-2-one should block the binding of this probe if engagement is specific.

  • Proteomic Analysis (Chemoproteomics): This is the most definitive method. Treat cells or cell lysates with your compound, followed by lysis, digestion, and mass spectrometry analysis to identify which proteins and which specific residues have been covalently modified.

  • Mutational Analysis: If you have identified the putative binding site on your target protein, mutate the key nucleophilic residue (e.g., Cys to Ala). The protein's sensitivity to 1-Bromohexadecan-2-one should be significantly reduced in the mutant, confirming on-target engagement.

Visualizing the Problem: Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing unexpected experimental results.

Caption: Troubleshooting decision tree for 1-Bromohexadecan-2-one.

Data Summary & Key Chemical Insights

The reactivity of 1-Bromohexadecan-2-one is dictated by the principles of nucleophilic attack on its electrophilic α-carbon. The table below summarizes its potential reactivity with key biological nucleophiles.

Biological Nucleophile	Amino Acid(s)	Nucleophilic Group	Relative Reactivity	Notes
Thiolate	Cysteine	-S⁻	High	The thiolate anion is a potent, soft nucleophile, making it a primary target for alkylation by α-haloketones.[3][4]
Imidazole	Histidine	Imidazole Ring	Moderate	Often found in enzyme active sites; its nucleophilicity is pH-dependent. A common target for PLA2 inhibitors.[5]
Primary Amine	Lysine, N-terminus	-NH₂	Low-Moderate	Less nucleophilic than thiols but can react, especially if deprotonated (high local pH) or highly accessible.
Thioether	Methionine	-S-CH₃	Low	Can be alkylated but is significantly less reactive than cysteine's thiol group.
Hydroxyl	Serine, Threonine	-OH	Very Low	Generally poor nucleophiles under physiological pH; unlikely to be a primary off-target.

Visualizing the Reaction: Covalent Modification

This diagram illustrates the SN2 reaction between 1-Bromohexadecan-2-one and a cysteine residue on a target protein.

Caption: Covalent modification of a protein cysteine residue.

Experimental Protocols

Protocol 1: Assessing Compound Stability in Cell Culture Medium

This protocol uses LC-MS to determine the half-life of 1-Bromohexadecan-2-one under your specific experimental conditions.

Materials:

• 1-Bromohexadecan-2-one

• Anhydrous DMSO

• Your complete cell culture medium (e.g., DMEM + 10% FBS)

• Acetonitrile (ACN) with 0.1% formic acid

• LC-MS system

Procedure:

• Prepare a 10 mM stock solution of 1-Bromohexadecan-2-one in anhydrous DMSO.

• Warm your complete cell culture medium to 37°C in a sterile tube.

• Spike the medium with the stock solution to a final concentration of 10 µM. Mix gently by inversion. This is your t=0 sample.

• Immediately withdraw a 100 µL aliquot (t=0), and add it to 400 µL of ice-cold ACN to precipitate proteins and halt reactions. Vortex vigorously and centrifuge at >12,000 x g for 10 minutes at 4°C.

• Incubate the remaining medium at 37°C in a cell culture incubator.

• Repeat the sampling (step 4) at various time points (e.g., 30 min, 1 hr, 2 hr, 4 hr, 8 hr, 24 hr).

• Transfer the supernatant from all samples to fresh vials for LC-MS analysis.

• Analyze the samples to quantify the remaining peak area of the parent compound (1-Bromohexadecan-2-one).

• Plot the natural log of the peak area versus time. The half-life can be calculated from the slope of the linear regression (t1/2 = -0.693 / slope).

Self-Validation:

• Control: Run a parallel experiment in a simple buffer (e.g., PBS) to determine the contribution of hydrolysis versus reaction with media components.

• Trustworthiness: This protocol directly measures the compound's disappearance, providing empirical data to guide the design of your main experiments (e.g., determining if media needs to be replaced during a long incubation).

References

• Wikipedia. α-Halo ketone. [Link]

• Al-Jawaheri, H. F. (2016). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Molecules, 21(12), 1693. [Link]

• LookChem. 1-Bromohexadecane. [Link]

• Slater, T. F. (1984). Biochemical studies on the metabolic activation of halogenated alkanes. Toxicology and Applied Pharmacology, 73(1), 1-15. [Link]

• INTERSURFCHEM SOLUTIONS. 1-Bromohexadecane. [Link]

• Wanibuchi, S., et al. (2019). The amino acid derivative reactivity assay with fluorescence detection and its application to multi-constituent substances. The Journal of Toxicological Sciences. [Link]

• Lin, G. L., et al. (2014). Continuous Flow Synthesis of α-Halo Ketones: Essential Building Blocks of Antiretroviral Agents. The Journal of Organic Chemistry. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 8213, 1-Bromohexadecane. [Link]

• Yan, C., et al. (2015). Snake Venom PLA2, a Promising Target for Broad-Spectrum Antivenom Drug Development. BioMed Research International. [Link]

• Lin, A., et al. (2019). Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials. Science Translational Medicine, 11(509). [Link]

• The Organic Chemistry Tutor. (2019). Mechanism of alpha-halogenation of ketones. YouTube. [Link]

• Wang, Y., et al. (2020). Cytotoxicity of hexabromocyclododecane, 1,2-dibromo-4-(1,2-dibromoethyl) cyclohexane and 1,2,5,6-tetrabromocyclooctane in human SH-SY5Y neuroblastoma cells. Chemosphere, 257, 127209. [Link]

• Wiechert, M. T., et al. (2014). Decoding the dynamics of cellular metabolism and the action of 3-bromopyruvate and 2-deoxyglucose using pulsed stable isotope-resolved metabolomics. BMC Biology, 12, 49. [Link]

• Kokotou, M. G., & Kokotos, G. (2016). Small-molecule inhibitors as potential therapeutics and as tools to understand the role of phospholipases A2. Trends in Pharmacological Sciences, 37(3), 195-209. [Link]

• Patsnap. (2024). What are PLA2 inhibitors and how do they work?. Patsnap Synapse. [Link]

• Samy, R. P., et al. (2021). Catalytically Active Snake Venom PLA2 Enzymes: An Overview of Its Elusive Mechanisms of Reaction: Miniperspective. Frontiers in Pharmacology, 12, 645191. [Link]

• QIAGEN. Cellular Metabolism. [Link]

• Street, I. P., et al. (1995). Mechanism of inhibition of human nonpancreatic secreted phospholipase A2 by the anti-inflammatory agent BMS-181162. Journal of Biological Chemistry, 270(1), 132-139. [Link]

• The Institute of Cancer Research. (2020). Understanding the off-target effects of cancer drugs – and how they could lead us to new forms of treatment. [Link]

• Patsnap. (2025). How can off-target effects of drugs be minimised?. Patsnap Synapse. [Link]

• AK LECTURES. (2023). Cellular Metabolism (Part 1). YouTube. [Link]

• MacDonald, M. L., et al. (2006). Identifying off-target effects and hidden phenotypes of drugs in human cells. Nature Chemical Biology, 2(6), 329-337. [Link]

• LookChem. 1-Bromohexadecan-2-one. [Link]

• Rodrigues, F., & Oliveira, P. J. (2019). Cellular Metabolism at a Glance. Methods in Molecular Biology, 1862, 1-13. [Link]

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Technical Support Center: Purification of 1-Bromohexadecan-2-one Labeled Proteins

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the purification and analysis of proteins labeled with 1-Bromohexadecan-2-one (BrHD-2-one). This guide is designed for researchers, scientists, and drug development professionals who are utilizing this activity-based probe to identify and enrich novel protein targets. Here, we provide in-depth protocols, troubleshooting guides, and expert advice to help you navigate the complexities of your experiments and achieve high-quality, reproducible results.

**1. Understanding the

Methodology: The "Why" Behind the "How"**

1-Bromohexadecan-2-one is a powerful tool in the field of Activity-Based Protein Profiling (ABPP) , a chemoproteomic strategy that uses chemical probes to assess the functional state of enzymes within a complex biological sample.[1][2] Unlike methods that measure protein abundance, ABPP directly targets the active forms of enzymes, providing a more accurate snapshot of their biological roles.[3]

The BrHD-2-one probe consists of two key components:

• An electrophilic "warhead" (the α-bromoketone), which covalently reacts with nucleophilic amino acid residues (like Serine, Cysteine, or Histidine) often found in the active sites of enzymes.[3] This covalent bond formation is the basis for the probe's specificity towards certain enzyme classes.

• A hydrophobic alkyl chain (hexadecane), which can influence the probe's affinity for proteins with specific binding pocket characteristics.

To facilitate purification, the BrHD-2-one probe must be synthesized with a third component: a reporter tag . The most common strategies are a biotin tag for affinity capture or a "clickable" handle (like an alkyne or azide) for bioorthogonal ligation to a reporter molecule.[4] This guide will focus on the widely used biotin-streptavidin affinity purification workflow.

Overall Experimental Workflow

The entire process, from labeling to identification, follows a logical sequence designed to isolate only the proteins that have covalently reacted with the probe.

Figure 1. High-level workflow for the enrichment and identification of proteins labeled with a biotinylated BrHD-2-one probe.

Step-by-Step Experimental Protocol: Affinity Enrichment

This protocol provides a general framework for the enrichment of BrHD-2-one-labeled proteins from a mammalian cell lysate using streptavidin magnetic beads. Optimization will be necessary for specific experimental systems.

A. Preparation of Cell Lysate

• Harvest cells and wash 2x with cold PBS.

• Resuspend the cell pellet in a lysis buffer (e.g., 100 mM HEPES pH 7.5, 150 mM NaCl, 1% NP-40).[5] Crucially, add a protease inhibitor cocktail to prevent protein degradation.

• Lyse cells by sonication or Dounce homogenization on ice.

• Clarify the lysate by centrifugation (e.g., 14,000 x g for 30 min at 4°C) to pellet cellular debris.[5]

• Determine the protein concentration of the supernatant using a BCA or Bradford assay. Normalize the concentration across all samples (typically to 1-5 mg/mL).

B. Protein Labeling

• To 1 mg of proteome in 1 mL of lysis buffer, add the BrHD-2-one-biotin probe. The optimal concentration must be determined empirically but a starting point of 1-10 µM is common for ABPP probes.[6]

• Incubate for a defined period (e.g., 30-60 minutes) at a controlled temperature (e.g., 25°C or 37°C).

• Optional Control: In a parallel sample, pre-incubate the lysate with a known inhibitor of the target enzyme class or with a competitive, non-biotinylated probe to confirm target-specific labeling.[1]

C. Affinity Capture

• Prepare streptavidin magnetic beads by washing them 3x with lysis buffer. Use a sufficient quantity of beads for your protein amount (e.g., 30 µL of slurry for 1 mg of protein).

• Add the washed beads to the labeled lysate.

• Incubate for 1 hour at room temperature with gentle rotation to allow the biotinylated proteins to bind to the streptavidin beads.

D. Washing This is the most critical stage for reducing non-specific background. Perform each wash step by pelleting the beads, removing the supernatant, and resuspending in the next wash buffer.

• Wash 1 (Low Stringency): 3x with 1 mL of lysis buffer (e.g., containing 0.1-1% SDS).

• Wash 2 (High Salt): 3x with 1 mL of a high-salt buffer (e.g., 1 M NaCl in PBS) to disrupt ionic interactions.

• Wash 3 (Urea Wash): 3x with 1 mL of a denaturing buffer (e.g., 1 M Urea in PBS) to remove tightly associated, non-covalent protein interactors.[6]

• Wash 4 (Final Rinse): 3x with 1 mL of PBS to remove residual salt and urea.

E. Elution The biotin-streptavidin interaction is one of the strongest non-covalent interactions known, making elution challenging.

• Option 1: On-Bead Digestion (for Mass Spectrometry):

  • After the final wash, resuspend the beads in a digestion buffer (e.g., 50 mM Tris-HCl pH 8).

  • Reduce and alkylate the proteins on-bead (e.g., with TCEP and iodoacetamide).

  • Add sequencing-grade trypsin and incubate overnight at 37°C. The resulting peptides, now free from the beads, can be collected for LC-MS/MS analysis.[5][6]

• Option 2: Denaturing Elution (for SDS-PAGE/Western Blot):

  • Resuspend the beads in 2x SDS-PAGE loading buffer containing 2-5 mM biotin and boil for 5-10 minutes. The combination of heat, SDS, and competitive biotin will release a fraction of the bound proteins.

  • Pellet the beads and load the supernatant onto the gel. Note that this elution is often incomplete.

Frequently Asked Questions (FAQs)

Question	Answer
Why am I not seeing any labeling?	Labeling is dependent on the target enzyme being in a catalytically active state. Ensure your lysis conditions are mild and do not contain reagents that would inhibit or denature your target class. Also, verify the integrity and concentration of your probe stock.
How do I choose between a biotin tag and a "clickable" tag?	Biotin is simpler, allowing for direct capture with streptavidin. However, it can suffer from background from endogenously biotinylated proteins and the harsh elution conditions. Click chemistry handles (e.g., alkyne) are smaller and less likely to interfere with probe activity. They require a two-step process (labeling, then clicking on a biotin-azide reporter), but this offers greater flexibility and can reduce background.[4]
Can I use this method to purify a specific recombinant protein?	While possible, ABPP is designed for profiling enzymes in a complex native environment. For purifying a single recombinant protein, traditional affinity tags like Poly-His or GST are far more efficient and yield higher purity.[7][8] You could use BrHD-2-one to confirm if your purified recombinant protein is active, but it is not an optimal primary purification strategy.
What are common sources of non-specific binding?	The primary sources are: 1) Hydrophobic proteins sticking to the beads, 2) Ionically charged proteins interacting with the beads or other proteins, and 3) Endogenously biotinylated carboxylases present in most cell lysates. A robust washing strategy is essential to mitigate this.[5]
Should I use a cleavable linker in my probe?	For applications requiring the recovery of intact, tag-free protein, a probe with a chemically cleavable linker is highly recommended. This allows for specific elution under mild conditions, dramatically reducing background and preserving protein integrity.[5]

Troubleshooting & Optimization Guide

Even with a robust protocol, challenges are common. This section addresses the most frequent issues encountered during the purification of BrHD-2-one labeled proteins.

Table 1: Low or No Yield of Target Protein

Observation	Potential Cause	Recommended Solution
No labeled protein detected after enrichment.	Inefficient Labeling: Probe concentration is too low, incubation time is too short, or target enzymes are inactive/denatured.	Optimize probe concentration (try a range from 1 µM to 25 µM) and incubation time (30 to 120 min). Ensure lysis buffer is at the optimal pH for enzyme activity and free of inhibitors.[6]
Protein Degradation: Target proteins are degraded by endogenous proteases after cell lysis.	Always use a fresh, broad-spectrum protease inhibitor cocktail during lysis and purification. Keep samples on ice or at 4°C whenever possible.[9]
Low signal on Western Blot or low peptide counts in Mass Spec.	Inefficient Capture: Insufficient amount of streptavidin beads, or the beads have reduced binding capacity.	Ensure you are using enough beads for your amount of lysate. Check the expiration date of your beads. Pre-clear the lysate by incubating with beads that have no affinity for your tag to remove proteins that non-specifically bind to the resin matrix itself.
Protein Precipitation: Labeled protein is insoluble in the chosen buffers.	Perform a brief centrifugation of the sample before purification and check for a pellet. If precipitation is observed, consider optimizing the labeling and purification buffers (e.g., adjusting pH, ionic strength, or adding stabilizing agents like glycerol).
Harsh Elution Conditions: The conditions used to elute the protein from the purification column may be too harsh, leading to denaturation and loss.	Use a gentler method for elution if possible, such as a probe with a cleavable linker.[5] For on-bead digestion, ensure trypsin activity is optimal.

Table 2: High Background / Low Purity of Labeled Protein

Observation	Potential Cause	Recommended Solution
Many non-specific bands on SDS-PAGE.	Insufficient Washing: Wash steps are not stringent enough to remove proteins that are non-specifically binding to the beads.	Increase the number of washes. Optimize wash buffers by adding detergents (e.g., up to 1% SDS, NP-40, or Tween-20) and/or increasing salt concentration (e.g., 0.5-1 M NaCl) to disrupt hydrophobic and ionic interactions.
Endogenous Biotinylated Proteins: Cellular carboxylases are naturally biotinylated and will be co-purified.	This is a known issue with streptavidin-based enrichment. If these proteins interfere with your analysis, consider a pre-clearing step with streptavidin beads before adding your labeled sample or use a different, non-biotin tag system (e.g., click chemistry).
High background in "no-probe" control lane.	Non-specific Binding to Beads: Proteins are binding directly to the agarose or magnetic bead matrix, not the streptavidin.	Pre-treat beads with a blocking agent like BSA (if compatible with downstream analysis). Most importantly, always run a "no-probe" or "mock-labeled" control alongside your experimental sample to identify these background binders.
Protein Aggregation: Labeled proteins are aggregating and trapping other proteins.	Add a non-ionic detergent (e.g., 0.1% Tween-20) to the elution buffer to improve the solubility of tagged proteins. Consider performing the capture step under denaturing conditions (e.g., in a buffer containing 1% SDS) to linearize proteins and prevent non-covalent interactions.

Troubleshooting Logic for High Background

When faced with high background, a systematic approach to optimizing your wash conditions is the most effective strategy.

Figure 2. Decision-making workflow for troubleshooting non-specific binding during affinity purification.

References

• G F, A S, D P, et al. (2017). Challenges and opportunities in the purification of recombinant tagged proteins. Biotechnology Journal, 12(9), 1600612. [Link]

• Méndez, J. L., Ohana, R. F., Hurst, R., & Urh, M. (2014). Purification of HaloTag, FLAG, and His 6 tagged proteins. ResearchGate. [Link]

• Chen, X., et al. (2021). Recent advances in activity-based probes (ABPs) and affinity-based probes (AfBPs) for profiling of enzymes. Chemical Science, 12(23), 7949-7965. [Link]

• Pijning, A. E., et al. (2022). Dual-Probe Activity-Based Protein Profiling Reveals Site-Specific Differences in Protein Binding of EGFR-Directed Drugs. ACS Chemical Biology, 17(8), 2164–2175. [Link]

• Promega Corporation. (2017, June 30). HaloTag® Technology for Protein Purification, Protein Interactions and Imaging [Video]. YouTube. [Link]

• Willoughby, L., et al. (2022). Activity-based protein profiling: A graphical review. Bioorganic & Medicinal Chemistry, 68, 116869. [Link]

• Creative Biolabs. (n.d.). Activity based Protein Profiling (Abpp). Creative Biolabs. [Link]

• Poreba, M., & Salvesen, G. S. (2012). Activity Based Probes as a tool for Functional Proteomic Analysis of Proteases. Molecules, 17(1), 117-135. [Link]

• Liu, Y., et al. (2024). Systematic Optimization of Activity-Based Protein Profiling for Identification of Polysorbate-Degradative Enzymes in Biotherapeutic Drug Substance Down to 10 ppb. bioRxiv. [Link]

• Cravatt, B. F. (2023). Activity-based protein profiling – finding general solutions to specific problems. Molecular Omics, 19(3), 164-170. [Link]

• Bio-Rad Laboratories. (n.d.). Affinity Purification of Tagged Recombinant Proteins. Bio-Rad. [Link]

• Miret, S., & Shoichet, B. K. (2011). Identification and validation of protein targets of bioactive small molecules. Current Opinion in Chemical Biology, 15(6), 843-851. [Link]

• Liau, B. B., et al. (2018). Identification of Direct Protein Targets of Small Molecules. Journal of the American Chemical Society, 130(24), 7486–7487. [Link]

• Kawamura, Y., et al. (2014). Affinity-based target identification for bioactive small molecules. MedChemComm, 5(3), 233-245. [Link]

• Liau, B. B., et al. (2013). Drug affinity responsive target stability (DARTS) for target identification. Current Protocols in Chemical Biology, 5(4), 257-270. [Link]

• Kawamura, Y., et al. (2014). Affinity-based target identification for bioactive small molecules. MedChemComm, 5(3), 233-245. [Link]

• Signer, R. A., et al. (2019). Capture, Release, and Identification of Newly Synthesized Proteins for Improved Profiling of Functional Translatomes. Molecular & Cellular Proteomics, 18(5), 1013-1024. [Link]

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dealing with the cytotoxicity of "1-Bromohexadecan-2-one"

A Guide for Researchers on Managing and Interpreting Cytotoxicity

Welcome to the technical support center for 1-Bromohexadecan-2-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the experimental challenges associated with the inherent cytotoxicity of this compound. As Senior Application Scientists, we provide not just protocols, but the underlying rationale to empower you to make informed decisions, troubleshoot effectively, and obtain reliable, reproducible data.

Section 1: Core Concepts - Understanding the "Why"

This section addresses the fundamental properties of 1-Bromohexadecan-2-one that drive its biological activity and associated toxicity.

Q1: What is the primary mechanism driving the cytotoxicity of 1-Bromohexadecan-2-one?

As an α-haloketone, 1-Bromohexadecan-2-one is a potent electrophile and alkylating agent.[1] The electron-withdrawing effects of both the carbonyl group and the adjacent bromine atom make the α-carbon highly susceptible to nucleophilic attack.

The primary mechanism of its cytotoxicity involves two key events:

• Glutathione (GSH) Depletion: The most abundant intracellular nucleophile is the thiol group (-SH) of glutathione.[2][3] 1-Bromohexadecan-2-one rapidly reacts with and depletes the cellular pool of reduced glutathione.[4] This compromises the cell's primary antioxidant defense system.[5]

• Induction of Oxidative Stress: With GSH levels critically low, the cell is unable to effectively neutralize reactive oxygen species (ROS) that are a natural byproduct of metabolism.[5] This surge in ROS leads to widespread damage of lipids, proteins, and DNA, ultimately triggering programmed cell death (apoptosis).[6]

Caption: Proposed cytotoxic mechanism of 1-Bromohexadecan-2-one.

Q2: Does this compound trigger a specific cell death pathway like apoptosis?

Yes, the cascade initiated by GSH depletion and oxidative stress strongly favors a caspase-dependent apoptotic pathway.[6] Key markers to confirm this would include:

• Activation of initiator caspases (Caspase-8, Caspase-9).[7][8]

• Activation of executioner caspases (Caspase-3, Caspase-7).[8]

• Cleavage of Poly (ADP-ribose) polymerase-1 (PARP-1).[7]

• Externalization of phosphatidylserine on the cell membrane (detectable by Annexin V staining).[9]

While high concentrations may lead to necrosis, the primary, dose-dependent response is typically apoptosis. It is crucial to distinguish these pathways to accurately interpret your results.[10]

Section 2: Experimental Design & Protocols

Careful planning and execution are critical to obtaining meaningful data with a reactive compound.

Q3: How should I prepare stock solutions and treat my cells to ensure reproducibility?

Solubility and stability are paramount. The compound is not water-soluble, necessitating an organic solvent.[11]

Recommended Solvent: Dimethyl sulfoxide (DMSO) is the solvent of choice. However, DMSO itself can be cytotoxic at higher concentrations.[12][13]

Protocol 1: Stock Solution Preparation and Cell Dosing

• Prepare a High-Concentration Stock: Dissolve 1-Bromohexadecan-2-one in 100% DMSO to create a concentrated primary stock solution (e.g., 10-50 mM). Sonicate gently if needed to ensure full dissolution.[11] Store this stock in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.[11]

• Create Serial Dilutions in DMSO: Before treating cells, perform serial dilutions from your primary stock using 100% DMSO. This is critical because diluting with aqueous media first can cause the compound to precipitate.[14]

• Dose the Cells: Add a small volume of the DMSO-diluted compound directly to the cell culture medium. For example, add 1 µL of a 1000X stock to 1 mL of medium.

• Crucial Control - The Vehicle: Your final DMSO concentration in the culture medium must be consistent across all wells, including the "untreated" control. This "vehicle control" contains only DMSO at the same final concentration as your treated wells. It is mandatory to first run a dose-response curve on your specific cell line with DMSO alone to determine its tolerance limit. [12]

Parameter	Recommendation	Rationale
Primary Solvent	100% DMSO	Ensures complete dissolution of the hydrophobic compound.[11]
Final DMSO % (in media)	≤ 0.5% (ideal: ≤ 0.1%)	Minimizes solvent-induced cytotoxicity, which can confound results.[12]
Stock Storage	Aliquots at -20°C or -80°C	Prevents degradation from multiple freeze-thaw cycles.[11]
Working Solutions	Prepare fresh for each experiment	The compound's reactivity may reduce its stability in aqueous media over time.[15]

Q4: What are the essential controls for a valid cytotoxicity assay?

A self-validating protocol relies on a comprehensive set of controls.[16] For a standard 96-well plate assay, you must include:

• No-Cell Control (Medium Blank): Wells containing only culture medium and the assay reagent. This corrects for background absorbance/fluorescence.[16]

• Untreated Cell Control (Negative Control): Cells cultured in medium without any treatment. This represents 100% cell viability.

• Vehicle Control: Cells treated with the same final concentration of DMSO used for the compound-treated wells. This is the true negative control to which you will normalize your data.[17]

• Maximum Release Control (Positive Control): Cells treated with a lysis agent (e.g., Triton™ X-100) to induce 100% cell death. This defines the upper limit of your assay window.[16]

Section 3: Troubleshooting Guide

Even with careful planning, unexpected results can occur. This section provides a logical framework for diagnosing common issues.

Caption: Troubleshooting workflow for unexpected cytotoxicity results. (*MTC: Maximum Tolerated Concentration).

Problem	Potential Cause(s)	Recommended Action(s)
Total cell death, even at the lowest concentration.	1. Calculation Error: Incorrect dilution leading to a much higher final concentration. 2. High Solvent Concentration: Final DMSO level is toxic to the cells.[13] 3. Compound Precipitation: Diluting in aqueous buffer before final dilution in media can cause precipitation and inconsistent dosing.[11]	1. Double-check all dilution calculations from the primary stock. 2. Verify the final DMSO percentage. Run a DMSO-only toxicity curve. 3. Ensure serial dilutions are made in 100% DMSO. Visually inspect for precipitates.[14]
High variability between replicate wells.	1. Inconsistent Cell Seeding: Non-homogenous cell suspension during plating.[18] 2. Pipetting Errors: Inaccurate pipetting of small volumes of the compound. 3. "Edge Effects": Evaporation from wells on the plate's perimeter.	1. Gently mix the cell suspension before seeding each plate and between pipetting rows.[17] 2. Use calibrated pipettes; prepare intermediate dilutions to increase the pipetting volume. 3. Avoid using the outermost wells of the plate for experimental conditions; fill them with sterile PBS or media.
Cytotoxicity decreases over a longer time course (e.g., 72h vs 24h).	Compound Instability/Metabolism: The reactive α-haloketone may be hydrolyzed or metabolized by the cells over time, reducing the effective concentration.	Consider shorter exposure times (4-24 hours) for your primary endpoint. If longer time points are necessary, consider replacing the media and re-dosing the compound.

Section 4: Mitigation Strategies & Advanced Protocols

If the goal is to study non-cytotoxic effects of 1-Bromohexadecan-2-one, it may be necessary to mitigate its primary toxic mechanism.

Q5: Is it possible to reduce the cytotoxicity to study other potential effects of the compound?

Yes. Since the primary mechanism is GSH depletion, you can mitigate the toxicity by providing the cells with a precursor for GSH synthesis. The most common and effective method is co-treatment with N-acetyl-L-cysteine (NAC) .[3] NAC is a cell-permeable cysteine precursor that boosts the intracellular pool of L-cysteine, the rate-limiting substrate for glutathione synthesis.[3]

Protocol 2: NAC Co-treatment to Mitigate Cytotoxicity

• Objective: To determine if NAC can rescue cells from 1-Bromohexadecan-2-one-induced death.

• Cell Seeding: Plate cells at the desired density and allow them to adhere overnight.

• Experimental Groups:

  • Untreated Control

  • Vehicle Control (DMSO)

  • NAC only (e.g., 1-5 mM)

  • 1-Bromohexadecan-2-one only (at a cytotoxic concentration, e.g., IC75)

  • Co-treatment Group: 1-Bromohexadecan-2-one + NAC

• Treatment:

  • Optional Pre-treatment: Add NAC to the designated wells and incubate for 1-2 hours to allow for cellular uptake and GSH synthesis.

  • Add 1-Bromohexadecan-2-one to the appropriate wells.

• Incubation: Incubate for the desired experimental duration (e.g., 24 hours).

• Assay: Perform a cell viability assay (e.g., MTT, CellTiter-Glo®) to quantify the results.

• Interpretation: A significant increase in viability in the co-treatment group compared to the compound-only group confirms that cytotoxicity is mediated by GSH depletion and oxidative stress.

Frequently Asked Questions (FAQs)

Q: What are the proper safety precautions for handling 1-Bromohexadecan-2-one? A: Handle with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[19] Work in a well-ventilated area or a chemical fume hood.[20] Avoid inhalation of vapors or mist and prevent contact with skin and eyes.[19] Consult the Safety Data Sheet (SDS) for detailed information.[21][22]

Q: My compound precipitates out of the media after I add it to the cells. What should I do? A: This indicates that the concentration is above its solubility limit in the aqueous culture medium.[15] First, ensure your final DMSO concentration is sufficient (but still non-toxic). If precipitation persists, you may need to lower the working concentration of the compound. Gentle warming to 37°C and vortexing can sometimes help, but persistent precipitation means the solution is not viable for experiments.[11]

Q: How can I confirm that the compound is depleting glutathione? A: You can directly measure cellular GSH levels using commercially available kits, such as those based on the reaction with 5,5'-dithio-bis(2-nitrobenzoic acid) (DTNB or Ellman's reagent). A time-course experiment would show a rapid decrease in GSH levels following treatment.

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• Zhang, Y., et al. (2020). Cytotoxicity of hexabromocyclododecane, 1,2-dibromo-4-(1,2-dibromoethyl) cyclohexane and 1,2,5,6-tetrabromocyclooctane in human SH-SY5Y neuroblastoma cells. Science of The Total Environment. [Link]

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• Mohammed, N. A., et al. (2023). Mechanisms of cell death induced by hexabromocyclododecane (HBCD) involves apoptosis, autophagy, and ER stress. Journal of Biochemical and Molecular Toxicology. [Link]

• ResearchGate. The multiple influences of glutathione on bromate genotoxicity: Implications for the dose–response relationship. [Link]

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• Martin, S. J., & Green, D. R. (2001). Apoptosis Dependent and Independent Functions of Caspases. Madame Curie Bioscience Database [Internet]. [Link]

• bioRxiv. (2023). Mapping cellular targets of covalent cancer drugs in the entire mammalian body. [Link]

• Olivieri, M., et al. (2020). The primary mechanism of cytotoxicity of the chemotherapeutic agent CX-5461 is topoisomerase II poisoning. PNAS. [Link]

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• AVESİS. Time and Concentration Dependent Effects of Different Solvents on Proliferation of K562, HL60, HCT-116 and H929 Cell Lines. [Link]

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Technical Support Center: Mass Spectrometry Analysis of 1-Bromohexadecan-2-one Adducts

Welcome to the technical support center for the mass spectrometric analysis of protein adducts with 1-Bromohexadecan-2-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate the complexities of identifying and characterizing these specific covalent modifications. Our approach is rooted in practical, field-proven insights to ensure the integrity and success of your experiments.

Introduction to 1-Bromohexadecan-2-one Adduct Analysis

1-Bromohexadecan-2-one is an electrophilic alpha-haloketone that can covalently modify nucleophilic residues on proteins. Understanding these modifications is crucial for elucidating biological pathways, identifying drug targets, and assessing off-target effects in drug development. Mass spectrometry (MS) is a powerful tool for this purpose, offering high sensitivity and the ability to pinpoint modification sites.[1][2] However, the unique properties of this long-chain lipidated molecule introduce specific challenges in sample preparation, data acquisition, and interpretation.

This guide will address common issues encountered during the analysis of 1-Bromohexadecan-2-one adducts, providing both the "how-to" and the critical "why" behind each recommendation.

Part 1: Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions researchers have when embarking on the analysis of 1-Bromohexadecan-2-one adducts.

Q1: Which amino acid residues are most likely to be modified by 1-Bromohexadecan-2-one?

A1: Based on the principles of chemical reactivity, the primary target for alkylation by an alpha-bromoketone is the highly nucleophilic thiol group of cysteine residues.[3][4] However, other nucleophilic amino acid side chains can also be modified, generally with lower reactivity. These include the imidazole ring of histidine , the epsilon-amino group of lysine , and the carboxyl groups of aspartate and glutamate .[3][5] The reactivity is also influenced by the local protein environment and the accessibility of the residue.[6]

Q2: What is the expected mass shift for a peptide modified by 1-Bromohexadecan-2-one?

A2: The modification involves a nucleophilic substitution reaction where the bromine atom is displaced. Therefore, the mass added to the peptide will be the mass of 1-Bromohexadecan-2-one minus the mass of hydrogen bromide (HBr).

• Molecular Formula of 1-Bromohexadecan-2-one: C₁₆H₃₁BrO

• Monoisotopic Mass of 1-Bromohexadecan-2-one: 318.1558 Da

• Mass of HBr (¹H⁷⁹Br): 79.9261 Da

The expected monoisotopic mass shift upon adduction is +238.2297 Da . It is crucial to use the monoisotopic mass for high-resolution mass spectrometry analysis.

Q3: What are the most common adducts I should look for in my mass spectrometry data?

A3: In positive ion mode electrospray ionization (ESI), you will primarily observe protonated adducts. Given the lipidic nature of the modification, you may also see other common adducts.[7] You should search your data for the following ions, where [M] is the unmodified peptide:

Adduct Type	m/z
Protonated Adduct	[M+H]⁺
Sodium Adduct	[M+Na]⁺
Ammonium Adduct	[M+NH₄]⁺
Potassium Adduct	[M+K]⁺

It is important to consider multiple adduct forms during data analysis to avoid misinterpretation and ensure accurate quantification.[5]

Q4: I am not detecting any modified peptides. What are the most likely causes?

A4: Several factors could lead to a lack of detection:

• Low stoichiometry of modification: The adduct may be present at very low levels. Consider enrichment strategies.

• Sample loss during preparation: Lipid-modified peptides can be "sticky" and adsorb to surfaces. Use low-binding tubes and pipette tips.

• Poor ionization efficiency: The long alkyl chain can affect the ionization of the peptide. Optimize ESI source parameters.

• Inappropriate LC-MS method: The chromatographic conditions may not be suitable for retaining and eluting the modified peptides.

• Suboptimal fragmentation: The collision energy used for MS/MS may not be optimal for generating informative fragment ions.

We will delve into troubleshooting each of these points in the subsequent sections.

Part 2: Troubleshooting Guide

This section provides a more detailed, problem-oriented approach to resolving common issues in your workflow.

Sample Preparation

Problem 1: Low yield or loss of modified protein/peptide.

• Cause: Covalently modified proteins with a long lipid chain can exhibit altered solubility and increased hydrophobicity, leading to precipitation or adsorption to surfaces during sample preparation steps like protein precipitation, digestion, and desalting.

• Troubleshooting Steps:

  • Use of Detergents: Employ MS-compatible detergents like RapiGest SF or PPS Silent Surfactant to maintain protein solubility during denaturation, reduction, and alkylation. Ensure the detergent is removed prior to LC-MS analysis as per the manufacturer's protocol.

  • In-Solution vs. In-Gel Digestion: In-solution digestion is often preferable for hydrophobic proteins as it can prevent losses associated with gel extraction.[8]

  • Desalting: Be cautious during peptide desalting with C18 spin columns. The increased hydrophobicity of the modified peptides may lead to irreversible binding. It may be necessary to use a higher concentration of organic solvent (e.g., >60% acetonitrile) for elution.

  • Low-Binding Consumables: Use low-protein-binding microcentrifuge tubes and pipette tips throughout the sample preparation process to minimize surface adsorption.

Problem 2: Incomplete enzymatic digestion.

• Cause: The modification of residues at or near a cleavage site can hinder protease activity. For example, a modification on a lysine residue will prevent cleavage by trypsin at that site.

• Troubleshooting Steps:

  • Use of a Different Protease: If you suspect missed cleavages due to modification, consider using a protease with different specificity (e.g., Glu-C, chymotrypsin) in parallel with or instead of trypsin.

  • Increase Digestion Time/Enzyme Concentration: While this can sometimes help, be mindful of inducing non-specific cleavage.

  • Data Analysis Settings: Ensure your database search parameters account for missed cleavages.

LC-MS Analysis

Problem 3: Poor chromatographic peak shape or recovery of modified peptides.

• Cause: The hydrophobic nature of the 1-hexadecan-2-one moiety significantly alters the chromatographic behavior of the modified peptide. Standard peptide separation gradients may not be optimal.

• Troubleshooting Steps:

  • Column Selection: A C8 or C18 reversed-phase column is generally suitable.[9] Consider a column with a wider pore size if working with larger modified proteins.

  • Mobile Phase Composition: Incorporate a stronger organic solvent like isopropanol in your mobile phase B (e.g., 80% acetonitrile, 10% isopropanol, 10% water with 0.1% formic acid). This can improve the elution of very hydrophobic peptides.

  • Gradient Optimization: Extend the gradient to a higher final percentage of organic solvent and consider a slower gradient slope to ensure the modified peptides are properly resolved and eluted.[10]

  • Sample Solvent: Resuspend your final peptide sample in a solvent with a higher organic content than the initial mobile phase to prevent precipitation on the column.

Problem 4: Low signal intensity or poor ionization of modified peptides.

• Cause: The long alkyl chain can suppress the ionization of the peptide in the electrospray source.

• Troubleshooting Steps:

  • Optimize ESI Source Parameters: Systematically adjust the spray voltage, capillary temperature, and gas flows to maximize the signal for your modified peptides.

  • Consider Nano-ESI: If available, a nano-electrospray source can provide better sensitivity for low-abundance, hydrophobic analytes.

  • Check for Contaminants: Contaminants like polyethylene glycol (PEG) are common and can suppress the signal of interest.[11] Ensure all reagents and consumables are of high purity.

Data Analysis and Interpretation

Problem 5: Difficulty identifying modified peptides in database searches.

• Cause: Standard search parameters may not be adequate for identifying peptides with this large and specific mass modification.

• Troubleshooting Steps:

  • Define the Variable Modification: Ensure that the +238.2297 Da mass shift is correctly defined as a variable modification on all potential target residues (Cys, His, Lys, Asp, Glu) in your search software.

  • Increase Mass Tolerance (with caution): While high-resolution instruments should have low mass error, a slightly wider precursor mass tolerance might help in initial searches if the instrument calibration is slightly off.

  • Allow for Missed Cleavages: As mentioned earlier, it is critical to allow for at least 1-2 missed cleavages in your search parameters.

  • Open Modification Search: If you are unsure of the exact modification or if unexpected side reactions have occurred, an open or unrestricted modification search can help to identify unexpected mass shifts.

Problem 6: Ambiguous fragmentation spectra (MS/MS) and difficulty in site localization.

• Cause: The fragmentation behavior of peptides modified with a large, lipid-like moiety can be complex. The collision energy may preferentially fragment the modification or the peptide backbone, leading to a spectrum that is difficult to interpret.

• Troubleshooting Steps:

  • Optimize Collision Energy: Acquire MS/MS data at different collision energies (a stepped or ramped collision energy approach can be beneficial). Higher energies may be required to fragment the peptide backbone sufficiently for sequence confirmation.

  • Look for Characteristic Fragment Ions:

    • Intact Modification: Expect to see b- and y-type ions that retain the full +238.2297 Da modification. The presence of a complete y-ion series with the modification confirms the C-terminal location of the modification site, while a complete b-ion series confirms an N-terminal location.

    • Neutral Loss: Be aware of the potential for neutral loss of the hexadecan-2-one moiety or parts of it from the precursor ion or fragment ions. While not always observed for stable modifications, it is a possibility.

    • Immonium Ions: Check for the presence of modified immonium ions, which can provide clues about the modified amino acid.

  • Manual Spectral Interpretation: Do not rely solely on automated search engine results. Manually inspect the MS/MS spectra of potential candidates to confirm the presence of key fragment ions that support the sequence and modification site assignment.

Part 3: Experimental Protocols and Data Presentation

Protocol: In-Solution Digestion of Proteins Modified with 1-Bromohexadecan-2-one

• Protein Solubilization and Denaturation:

  • Resuspend the protein sample (10-50 µg) in 50 µL of 8 M urea in 100 mM ammonium bicarbonate, pH 8.0.

  • Add dithiothreitol (DTT) to a final concentration of 10 mM.

  • Incubate at 37°C for 1 hour with gentle shaking to reduce disulfide bonds.

• Alkylation of Cysteine Residues:

  • Cool the sample to room temperature.

  • Add iodoacetamide (IAA) to a final concentration of 25 mM.

  • Incubate in the dark at room temperature for 30 minutes to alkylate free cysteine residues. Note: This step is to block any unmodified cysteines.

• Digestion:

  • Dilute the sample 4-fold with 100 mM ammonium bicarbonate, pH 8.0, to reduce the urea concentration to 2 M.

  • Add sequencing-grade trypsin at a 1:50 (enzyme:protein) ratio.

  • Incubate at 37°C for 16-18 hours.

• Quenching and Desalting:

  • Acidify the reaction mixture with formic acid to a final concentration of 1% to stop the digestion.

  • Proceed with C18 solid-phase extraction (SPE) for desalting. Pay close attention to the elution step, potentially using a higher percentage of organic solvent.

• Sample Preparation for LC-MS:

  • Dry the eluted peptides in a vacuum centrifuge.

  • Resuspend the peptides in 20-50 µL of 2% acetonitrile, 0.1% formic acid in water.

Table of Expected Monoisotopic Masses

This table provides the theoretical monoisotopic masses for a hypothetical peptide (GAYLQR) modified with 1-Bromohexadecan-2-one on a cysteine residue.

Peptide Sequence	Modification Site	Charge State	Theoretical m/z
GAYLCQR	Unmodified	+2	425.7163
GAYL[C+238.2297]QR	Cysteine	+2	544.8311
GAYLCQR	Unmodified	+3	284.1466
GAYL[C+238.2297]QR	Cysteine	+3	363.5565

Part 4: Visualizations

Experimental Workflow

Caption: Overview of the experimental workflow for analyzing 1-Bromohexadecan-2-one protein adducts.

Logical Troubleshooting Flow

Caption: A logical flow for troubleshooting the absence of modified peptide signals.

References

• Aebersold, R., & Mann, M. (2003). Mass spectrometry-based proteomics. Nature, 422(6928), 198-207. [Link]

• Chalkley, R. J., & Burlingame, A. L. (2014). The analysis of lipid-modified peptides for the analysis of acylated proteins. Methods in Enzymology, 547, 3-19. [Link]

• Gao, F., et al. (2021). Uncover New Reactivity of Genetically Encoded Alkyl Bromide Non-Canonical Amino Acids. Frontiers in Chemistry, 9, 769584. [Link]

• Ovčačíková, M., et al. (2016). A versatile ultra-high performance LC-MS method for lipid profiling. Journal of Chromatography B, 1033-1034, 291-299. [Link]

• Agilent Technologies. (2018). LC/MS Method for Comprehensive Analysis of Plasma Lipids. [Link]

• Zhang, H., et al. (2013). Mass spectrometry-based proteomics: a review of the most common techniques for bottom-up proteomics. Current Protocols in Molecular Biology, Chapter 10, Unit 10.24. [Link]

• Stoll, D. R., & Meston, D. (2022). Pitfalls in Proteomics: Avoiding Problems That Can Occur Before Data Acquisition Begins. LCGC North America, 40(11), 528-531. [Link]

• Bowden, J. A., et al. (2017). A challenge to the lipidomics community: A common neutral loss of 204 Da from farnesylated cysteine containing peptides. Journal of The American Society for Mass Spectrometry, 28(5), 955-958. [Link]

• Alvarez-Jarreta, J., et al. (2021). Impact of Reactive Species on Amino Acids—Biological Relevance in Proteins and Induced Pathologies. Antioxidants, 10(2), 225. [Link]

• Pol, E., & Barril, X. (2020). Proximity-enhanced cysteine–histidine crosslinking for elucidating intrinsically disordered and other protein complexes. Chemical Science, 11(20), 5255-5261. [Link]

• Zolg, D. P., et al. (2018). Discovery of protein modifications using high resolution differential mass spectrometry proteomics. bioRxiv. [Link]

• Voinov, V. G., et al. (2011). Peptide ion fragmentation in mass spectrometry. University of Alabama at Birmingham. [Link]

• Zhu, X., et al. (2007). Mass Spectrometric Characterization of Protein Modification by the Products of Non-Enzymatic Oxidation of Linoleic Acid. Journal of the American Society for Mass Spectrometry, 18(9), 1647-1659. [Link]

• Jones, L. M., et al. (2018). Weak Acid-Base Interactions of Histidine and Cysteine Affect the Charge States, Tertiary Structure, and Zn(II)-Binding of Heptapeptides. Journal of The American Society for Mass Spectrometry, 29(12), 2459-2469. [Link]

• Zhong, W., et al. (1992). Fragmentation of Protonated Peptides: Surface- Induced Dissociation in Conjunction with a Quantum Mechanical Approach. Journal of the American Chemical Society, 114(24), 9467-9477. [Link]

• Bahou, C., et al. (2021). A Plug-and-Play Platform for the Formation of Trifunctional Cysteine Bioconjugates that also Offers Control over Thiol Cleavability. Angewandte Chemie International Edition, 60(19), 10711-10716. [Link]

• Gu, C., & Weng, Q. (2016). Identification of protein adduction using mass spectrometry: Protein adducts as biomarkers and predictors of toxicity mechanisms. Rapid Communications in Mass Spectrometry, 30(24), 2635-2652. [Link]

• Chen, Y., et al. (2018). Distinct Roles of Catalytic Cysteine and Histidine in the Protease and Ligase Mechanisms of Human Legumain As Revealed by DFT-Based QM/MM Simulations. ACS Catalysis, 8(3), 2244-2256. [Link]

• Creasy, D. M., & Cottrell, J. S. (2004). Unimod: protein modifications for mass spectrometry. Proteomics, 4(6), 1534-1536. [Link]

• Alex, A., & Scheiner, S. (2019). Electrostatic fingerprints of catalytically active amino acids in enzymes. Protein Science, 28(7), 1349-1358. [Link]

• Lermyte, F., et al. (2023). Considerations for defining +80 Da mass shifts in mass spectrometry-based proteomics: phosphorylation and beyond. Chemical Communications, 59(84), 12571-12586. [Link]

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• 4. researchgate.net [researchgate.net]
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Reference Data & Comparative Studies

A Researcher's Guide to Validating 1-Bromohexadecan-2-one as a Specific Enzyme Inhibitor of Calcium-Independent Phospholipase A2

For researchers, scientists, and drug development professionals, the identification and validation of novel enzyme inhibitors are paramount to advancing therapeutic strategies. This guide provides a comprehensive framework for the characterization of "1-Bromohexadecan-2-one," a putative inhibitor of calcium-independent phospholipase A2 (iPLA2). Given the limited direct literature on this specific compound, we will approach its validation by drawing parallels with structurally related α-bromoketones and by establishing a robust comparative analysis with well-characterized inhibitors.

The central hypothesis is that the α-bromoketone moiety of 1-Bromohexadecan-2-one acts as an electrophile, capable of irreversibly alkylating a key nucleophilic residue in the active site of iPLA2, analogous to the mechanism of the classic phospholipase A2 (PLA2) inhibitor, p-bromophenacyl bromide (BPB).[1][2][3][4] The long hexadecyl chain is postulated to enhance binding affinity and potentially confer selectivity for iPLA2 isoforms with deep hydrophobic substrate-binding pockets.

This guide will provide the scientific rationale, comparative compounds, and detailed experimental protocols necessary to rigorously test this hypothesis.

The Target: Calcium-Independent Phospholipase A2 (iPLA2)

Phospholipase A2 (PLA2) enzymes are critical players in cellular signaling, inflammation, and membrane homeostasis.[5] They catalyze the hydrolysis of the sn-2 ester bond of glycerophospholipids, releasing a free fatty acid and a lysophospholipid. The superfamily of PLA2s is broadly classified into several families, including secretory PLA2s (sPLA2s), cytosolic Ca2+-dependent PLA2s (cPLA2s), and Ca2+-independent PLA2s (iPLA2s).

Our focus is on the Group VIA Ca2+-independent phospholipase A2 (iPLA2β), an 85-kDa enzyme that plays a crucial housekeeping role in membrane phospholipid remodeling. Unlike other PLA2s, its activity does not require calcium. Dysregulation of iPLA2β has been implicated in various pathological conditions, making it an attractive therapeutic target.

Signaling Pathway of iPLA2 and Points of Inhibition

The primary role of iPLA2 in phospholipid remodeling is essential for maintaining membrane integrity and generating signaling molecules. A simplified representation of its action and the proposed inhibitory mechanism of 1-Bromohexadecan-2-one is depicted below.

Caption: Proposed inhibition of the iPLA2 signaling pathway by 1-Bromohexadecan-2-one.

Comparative Inhibitors: Establishing Benchmarks

To validate a novel inhibitor, its performance must be compared against established standards. We have selected two key comparators that represent different mechanisms of iPLA2 inhibition.

Inhibitor	Class	Mechanism of Action	Potency (IC50)	Selectivity
Bromoenol Lactone (BEL)	Mechanism-based, Irreversible	Suicide substrate; the enzyme hydrolyzes the lactone, generating a reactive acyl-enzyme intermediate that alkylates the active site serine.[1][6]	~2 µM for arachidonate release in A10 cells.[2]	High selectivity for iPLA2β over cPLA2.[1]
p-Bromophenacyl Bromide (BPB)	Affinity Label, Irreversible	α-bromoketone acts as an electrophile, directly alkylating a critical histidine residue in the active site of PLA2s.[1][2][3][4]	~10 µM for membrane fraction of fMet-Leu-Phe-induced PLA2 activity.[1]	Non-selective; inhibits various PLA2 isoforms.[1][2][3][4]
1-Bromohexadecan-2-one (Hypothesized)	Affinity Label, Irreversible	Proposed to act similarly to BPB, with the long alkyl chain potentially enhancing affinity and conferring selectivity.	To be determined.	To be determined.

Experimental Validation Workflow

A multi-step approach is required to validate and characterize a novel enzyme inhibitor. The workflow should progress from basic in-vitro biochemical assays to more complex cell-based models.

Caption: A stepwise workflow for the validation of a novel enzyme inhibitor.

Detailed Experimental Protocols

The following protocols provide a starting point for the experimental validation of 1-Bromohexadecan-2-one.

In-Vitro PLA2 Activity/Inhibition Assay (Colorimetric)

This assay measures the enzymatic activity of iPLA2 by detecting the free thiols generated from a dithio-phosphatidylcholine substrate.

Materials:

• Recombinant human iPLA2β

• Assay Buffer (e.g., 50 mM HEPES, 150 mM NaCl, 1 mM EDTA, pH 7.4)

• 1,2-bis(heptanoylthio)glycero-3-phosphocholine (diheptanoyl-thio-PC)

• DTNB (5,5'-dithio-bis-(2-nitrobenzoic acid))

• 1-Bromohexadecan-2-one, Bromoenol Lactone (BEL), and p-Bromophenacyl Bromide (BPB) dissolved in DMSO.

• 96-well microplate

• Microplate reader capable of measuring absorbance at 414 nm.

Procedure:

• Prepare serial dilutions of the test inhibitors (1-Bromohexadecan-2-one, BEL, BPB) in Assay Buffer. The final DMSO concentration should be kept below 1%.

• In a 96-well plate, add 10 µL of each inhibitor dilution. Include a "no inhibitor" control (Assay Buffer with DMSO) and a "no enzyme" control.

• Add 20 µL of recombinant iPLA2β solution to each well (except the "no enzyme" control) and incubate for 15 minutes at room temperature to allow for inhibitor binding.

• Prepare the substrate solution by mixing diheptanoyl-thio-PC and DTNB in Assay Buffer.

• Initiate the reaction by adding 170 µL of the substrate solution to each well.

• Immediately place the plate in a microplate reader and measure the absorbance at 414 nm every minute for 30 minutes at 37°C.

• Calculate the rate of reaction (V) for each concentration of the inhibitor.

• Plot the percentage of inhibition versus the inhibitor concentration and determine the IC50 value using non-linear regression analysis.

Cell-Based Arachidonic Acid Release Assay

This assay measures the ability of the inhibitor to block the release of arachidonic acid from the phospholipids of cultured cells.

Materials:

• A suitable cell line (e.g., RAW 264.7 macrophages)

• Cell culture medium (e.g., DMEM with 10% FBS)

• [3H]-Arachidonic Acid

• Cell stimulation agent (e.g., calcium ionophore A23187 or thrombin)

• Scintillation cocktail and a scintillation counter.

Procedure:

• Seed cells in a 24-well plate and grow to confluency.

• Label the cellular phospholipids by incubating the cells with [3H]-Arachidonic Acid in serum-free medium for 18-24 hours.

• Wash the cells three times with fresh medium containing 1% BSA to remove unincorporated [3H]-Arachidonic Acid.

• Pre-incubate the cells with various concentrations of the test inhibitors (1-Bromohexadecan-2-one, BEL, BPB) for 30 minutes.

• Stimulate the cells with a suitable agonist (e.g., A23187) for 15-30 minutes to induce arachidonic acid release.

• Collect the supernatant from each well.

• Add scintillation cocktail to the supernatant and measure the radioactivity using a scintillation counter.

• Lyse the cells in the wells and measure the total incorporated radioactivity.

• Calculate the percentage of [3H]-Arachidonic Acid released for each condition.

• Plot the percentage of inhibition of release versus inhibitor concentration to determine the cellular IC50.

Concluding Remarks

While direct evidence for the enzyme inhibitory activity of 1-Bromohexadecan-2-one is currently lacking in the public domain, its chemical structure provides a strong rationale for its investigation as a potential irreversible inhibitor of phospholipase A2. The α-bromoketone functional group is a known warhead for alkylating active site residues in this enzyme class.[1][2][3][4] The long alkyl chain may provide crucial interactions within the hydrophobic binding pocket, potentially leading to enhanced potency and selectivity.

The experimental framework provided in this guide offers a rigorous and systematic approach to validate this hypothesis. By employing established in-vitro and cell-based assays and comparing the results against well-characterized inhibitors like Bromoenol Lactone and p-Bromophenacyl Bromide, researchers can effectively determine the inhibitory profile of 1-Bromohexadecan-2-one. Such studies are essential for the discovery and development of novel chemical probes and potential therapeutic agents targeting the phospholipase A2 family of enzymes.

References

• Lio, Y. C., & Dennis, E. A. (1998). A guide to phospholipases. Journal of Lipid Research, 39(6), 1269–1278.
• Balsinde, J., Balboa, M. A., Insel, P. A., & Dennis, E. A. (1999). Regulation and inhibition of phospholipase A2. Annual review of pharmacology and toxicology, 39, 175–189.
• Hazen, S. L., Zupan, L. A., Weiss, R. H., Kuo, I. C., & Gross, R. W. (1991). Suicide inhibition of canine myocardial cytosolic calcium-independent phospholipase A2. The Journal of biological chemistry, 266(12), 7227–7232.
• Mayer, R. J., & Marshall, L. A. (1993). New insights on the inhibition of phospholipase A2. FASEB journal : official publication of the Federation of American Societies for Experimental Biology, 7(2), 339–348.
• Volwerk, J. J., Pieterson, W. A., & de Haas, G. H. (1974). Histidine at the active site of phospholipase A2. Biochemistry, 13(7), 1446–1454.
• Jenkins, C. M., Han, X., Mancuso, D. J., & Gross, R. W. (2002). Identification of calcium-independent phospholipase A2 (iPLA2) beta, and not iPLA2gamma, as the mediator of arginine vasopressin-induced arachidonic acid release in A-10 smooth muscle cells. The Journal of biological chemistry, 277(36), 32807–32814.
• Ackermann, E. J., Conde-Frieboes, K., & Dennis, E. A. (1995). Inhibition of macrophage Ca(2+)-independent phospholipase A2 by bromoenol lactone and trifluoromethyl ketones. The Journal of biological chemistry, 270(1), 445–450.
• Balsinde, J., & Dennis, E. A. (1996). Bromoenol lactone inhibits intracellular calcium-independent phospholipase A2. Journal of Biological Chemistry, 271(12), 6758–6765.
• Zupan, L. A., Weiss, R. H., & Gross, R. W. (1993). Bromoenol lactone-mediated suicide inhibition of canine myocardial calcium-independent phospholipase A2. Biochimica et biophysica acta, 1168(2), 141–148.
• Kokotos, G., & Magrioti, V. (2011). Phospholipase A2 enzymes: physical structure, biological function, disease implication, chemical inhibition, and therapeutic intervention. Chemical reviews, 111(10), 6130–6211.
• Burke, J. E., & Dennis, E. A. (2009). Phospholipase A2 structure/function, mechanism, and signaling. The Journal of lipid research, 50 Suppl(Suppl), S237–S242.
• Dennis, E. A., Cao, J., Hsu, Y. H., Magrioti, V., & Kokotos, G. (2011). Phospholipase A2 enzymes: physical structure, biological function, disease implication, chemical inhibition, and therapeutic intervention. Chemical reviews, 111(10), 6130–6185.

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A Comparative Guide to Alpha-Haloketone Probes: Profiling 1-Bromohexadecan-2-one Against Established Inhibitors

In the intricate landscape of enzyme inhibition and activity-based protein profiling, alpha-haloketones have carved out a significant niche as reactive probes. Their inherent electrophilicity, conferred by the proximity of a carbonyl group and a halogen, renders them susceptible to nucleophilic attack by active site residues, often leading to irreversible enzyme modification. This guide provides a comprehensive comparison of 1-Bromohexadecan-2-one, a long-chain alpha-bromoketone, with other widely used alpha-haloketone probes. We will delve into their mechanisms of action, target specificity, and practical applications, supported by experimental data and detailed protocols to aid researchers in selecting the optimal probe for their scientific inquiries.

The Alpha-Haloketone Probes: A Mechanistic Overview

Alpha-haloketones are a class of organic compounds characterized by a halogen atom positioned on the carbon atom adjacent to a carbonyl group.[1] This structural arrangement results in a highly electrophilic α-carbon, making it a prime target for nucleophilic attack by amino acid residues such as histidine, cysteine, and serine within an enzyme's active site.[2] This covalent modification typically leads to irreversible inhibition of the enzyme.

The reactivity of alpha-haloketones can be modulated by the nature of the halogen (I > Br > Cl > F) and the overall structure of the molecule, which dictates its affinity and specificity for the target enzyme.[3] These probes have been instrumental in identifying and characterizing a wide range of enzymes, including proteases, phospholipases, and dehalogenases.

Caption: General mechanism of irreversible enzyme inhibition by an alpha-haloketone probe.

Profiling 1-Bromohexadecan-2-one: A Long-Chain Probe

1-Bromohexadecan-2-one is an alpha-bromoketone featuring a 16-carbon alkyl chain. While specific literature on its direct use as an enzyme probe is sparse, its structural characteristics allow us to infer its potential applications and compare it to more established probes. The long hexadecyl chain suggests a strong affinity for enzymes that bind to lipids or possess hydrophobic pockets in their active sites. A primary candidate for such a probe would be the phospholipase A2 (PLA2) family of enzymes, which are known to hydrolyze the sn-2 position of glycerophospholipids.[4][5]

Inferred Properties of 1-Bromohexadecan-2-one:

• Target Class: Likely to target enzymes with lipid-binding domains or hydrophobic active sites, such as phospholipases, lipases, and certain synthases.

• Mechanism: Irreversible covalent modification of a key nucleophilic residue in the enzyme's active site.

• Potential Advantages: The long alkyl chain could provide high affinity and specificity for certain lipid-metabolizing enzymes. Its synthesis is relatively straightforward from 1-hexadecanol.[6]

• Potential Disadvantages: The high hydrophobicity may lead to poor aqueous solubility, potentially complicating experimental design. It may also exhibit non-specific binding to other hydrophobic proteins or membranes.

Comparative Analysis with Other Alpha-Haloketone Probes

To provide a clear comparison, we will evaluate 1-Bromohexadecan-2-one against two well-characterized alpha-haloketone probes: Arachidonyl Trifluoromethyl Ketone (ATK/AACOCF3) and Bromoenol Lactone (BEL).

Feature	1-Bromohexadecan-2-one (Inferred)	Arachidonyl Trifluoromethyl Ketone (ATK/AACOCF3)	Bromoenol Lactone (BEL)
Structure	Long-chain bromomethyl ketone	Arachidonic acid analog with a trifluoromethyl ketone	Halogenated enol lactone
Primary Target(s)	Phospholipase A2 (PLA2), other lipases	Cytosolic PLA2 (cPLA2) and Calcium-independent PLA2 (iPLA2)[7][8]	Calcium-independent PLA2 (iPLA2)[9]
Mechanism of Inhibition	Irreversible, covalent modification	Slow, tight-binding, reversible to irreversible covalent inhibition[10]	Irreversible, mechanism-based (suicide) inhibition[9]
Selectivity	Potentially selective for long-chain lipid binding enzymes	Selective for cPLA2 and iPLA2 over secreted PLA2 (sPLA2)[8]	Potent inhibitor of iPLA2[9]
Aqueous Solubility	Low	Low	Moderate
Key Applications	Potential for profiling long-chain lipid metabolizing enzymes	Studying the roles of cPLA2 and iPLA2 in cellular signaling and inflammation[11]	Investigating the function of iPLA2 in various physiological and pathological processes
Reported IC50/Ki	Not available	IC50 ≈ 2-8 µM for cPLA2 in cells[10]	IC50 ≈ 8 µM for iPLA2[9]

In-Depth Look at Alternative Probes

Arachidonyl Trifluoromethyl Ketone (ATK / AACOCF3)

ATK is a close structural analog of arachidonic acid, which provides it with high affinity for the active site of cytosolic PLA2 (cPLA2).[7] The trifluoromethyl ketone group is a key feature, acting as a transition-state analog that forms a stable tetrahedral intermediate with a serine nucleophile in the active site. It is a potent inhibitor of cPLA2 and has been widely used to elucidate the role of this enzyme in the release of arachidonic acid and subsequent eicosanoid production.[10]

Bromoenol Lactone (BEL)

BEL is a mechanism-based inhibitor of calcium-independent PLA2 (iPLA2).[9] It is believed that the enzyme's own catalytic machinery processes BEL, leading to the generation of a reactive acyl-enzyme intermediate that then irreversibly modifies the enzyme. This "suicide inhibition" mechanism confers high specificity.

Experimental Protocols

To facilitate the comparative evaluation of these probes, we provide the following detailed experimental protocols.

In Vitro Enzyme Inhibition Assay (Generic Protocol)

This protocol describes a general method for assessing the inhibitory potential of alpha-haloketone probes against a purified enzyme in vitro.

Caption: Workflow for in vitro enzyme inhibition assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a stock solution of the purified target enzyme in an appropriate buffer (e.g., 50 mM HEPES, pH 7.4, containing 1 mM EDTA).

  • Prepare stock solutions of 1-Bromohexadecan-2-one, ATK, and BEL in an organic solvent such as DMSO.

  • Prepare a stock solution of the enzyme's substrate.

• Inhibition Assay:

  • In a 96-well plate, add a fixed amount of the enzyme to each well.

  • Add varying concentrations of the alpha-haloketone probes (or DMSO as a vehicle control) to the wells.

  • Pre-incubate the enzyme and probe mixture for a defined period (e.g., 30 minutes) at the desired temperature to allow for covalent modification.

  • Initiate the enzymatic reaction by adding the substrate to each well.

  • Monitor the rate of product formation over time using a suitable detection method (e.g., absorbance or fluorescence).

• Data Analysis:

  • Calculate the initial velocity of the reaction for each probe concentration.

  • Plot the percentage of enzyme inhibition against the logarithm of the probe concentration.

  • Determine the IC50 value by fitting the data to a dose-response curve.

  • For irreversible inhibitors, determine the apparent second-order rate constant (k_inact/K_i) to quantify inhibitory potency.

Cell-Based Assay for PLA2 Activity

This protocol outlines a method to assess the inhibitory effect of the probes on endogenous PLA2 activity in a cellular context.

Step-by-Step Methodology:

• Cell Culture and Labeling:

  • Culture a suitable cell line (e.g., macrophages or platelets) in appropriate media.

  • Label the cells with a fluorescently tagged arachidonic acid analog (e.g., BODIPY-arachidonic acid) by incubating the cells with the fluorescent probe.

• Inhibitor Treatment:

  • Wash the cells to remove excess fluorescent probe.

  • Pre-incubate the labeled cells with varying concentrations of 1-Bromohexadecan-2-one, ATK, BEL, or a vehicle control (DMSO) for a specified time (e.g., 1 hour).

• Cell Stimulation and Lipid Extraction:

  • Stimulate the cells with a suitable agonist (e.g., a calcium ionophore like A23187) to activate PLA2.

  • After stimulation, terminate the reaction and extract the lipids from the cells using a solvent system like chloroform/methanol.

• Analysis of Lipid Profile:

  • Separate the extracted lipids using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

  • Visualize and quantify the amount of released fluorescent fatty acid using a fluorescence scanner.

• Data Interpretation:

  • Calculate the percentage of inhibition of fluorescent fatty acid release for each probe concentration.

  • Determine the cellular IC50 for each probe.

Conclusion and Future Directions

The selection of an appropriate alpha-haloketone probe is contingent upon the specific research question and the target enzyme class. While established probes like ATK and BEL offer well-defined selectivity for cPLA2 and iPLA2, respectively, 1-Bromohexadecan-2-one presents an intriguing, albeit less characterized, alternative. Its long alkyl chain suggests a potential for high affinity and specificity towards enzymes that process long-chain lipid substrates.

Future studies should focus on the systematic evaluation of 1-Bromohexadecan-2-one against a panel of lipid-metabolizing enzymes to precisely define its target profile and inhibitory potency. Such investigations will be crucial in determining its utility as a novel tool for activity-based protein profiling and for dissecting the complex roles of lipid metabolism in health and disease. This guide provides the foundational framework and experimental designs necessary to embark on such a comparative analysis, empowering researchers to make informed decisions in the selection and application of alpha-haloketone probes.

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A Senior Application Scientist's Guide to Long-Chain Alkylating Agents: 1-Bromohexadecan-2-one in Focus

Introduction: The Strategic Role of Covalent Modification in Research

In the landscape of chemical biology and drug discovery, the ability to selectively and permanently modify biological macromolecules is a cornerstone of progress. Alkylating agents, compounds that introduce an alkyl group to a nucleophilic site, are fundamental tools in this endeavor.[1] Their applications range from cancer chemotherapy, where they disrupt DNA replication in rapidly dividing cells, to proteomics, where they cap cysteine residues to ensure accurate protein sequencing.[2][3]

This guide moves beyond common, small-molecule alkylating agents to explore the nuanced world of long-chain alkylating agents . These specialized molecules feature a reactive "warhead" coupled to an extended hydrophobic tail. This dual-feature design allows them to probe and interact with specific microenvironments within the cell, such as lipid membranes or deep, nonpolar binding pockets in proteins.

Our focus is on a particularly potent class of these agents: α-haloketones, with a spotlight on 1-Bromohexadecan-2-one . We will dissect its chemical properties, compare its performance against other long-chain alkylating agents through a detailed experimental framework, and provide a logical guide for its strategic deployment in your research.

The Enhanced Reactivity of α-Haloketones: A Mechanistic Deep Dive

At first glance, 1-Bromohexadecan-2-one might be compared to a simpler counterpart like 1-bromohexadecane. However, the presence of a carbonyl group adjacent to the halogen-bearing carbon—the α-carbon—dramatically enhances its reactivity.[4]

This heightened electrophilicity is due to two primary factors:

• Inductive Effect : The highly electronegative oxygen atom of the carbonyl group powerfully withdraws electron density from the α-carbon. This intensifies the partial positive charge on the α-carbon, making it a far more attractive target for nucleophiles.[5]

• Transition State Stabilization : During a nucleophilic substitution (SN2) reaction, the incoming nucleophile attacks the α-carbon. The adjacent carbonyl group's π-system can stabilize the charge buildup in the transition state, lowering the activation energy of the reaction.[6]

This intrinsic reactivity makes α-haloketones significantly more potent alkylating agents than their corresponding alkyl halides. For instance, chloroacetone reacts with potassium iodide in acetone an astonishing 36,000 times faster than 1-chloropropane, illustrating the profound activating effect of the adjacent ketone.[6] This principle is central to understanding the utility of 1-Bromohexadecan-2-one.

Caption: SN2 reaction mechanism of 1-Bromohexadecan-2-one with a cysteine thiol.

Comparative Analysis: 1-Bromohexadecan-2-one vs. Key Alternatives

To properly evaluate 1-Bromohexadecan-2-one, we must compare it to other long-chain alkylating agents that a researcher might consider. The choice of agent depends critically on the experimental goal, balancing reactivity, specificity, and the physical properties conferred by the alkyl chain.

Alkylating Agent	Class	Reactive Site	Key Advantages	Potential Drawbacks
1-Bromohexadecan-2-one	α-Haloketone	Secondary Carbon	High reactivity, good leaving group, long hydrophobic tail.	Potential for off-target reactions with highly nucleophilic residues.
N-Hexadecyl Iodoacetamide	Haloacetamide	Primary Carbon	Very high reactivity (Iodine is an excellent leaving group), targets cysteines.	Prone to off-target modifications (e.g., Met, Lys, His, N-terminus), light-sensitive.[3][7]
1-Bromohexadecane	Alkyl Halide	Primary Carbon	Stable, provides a hydrophobic anchor.[8]	Significantly lower reactivity compared to activated agents, requires harsh conditions.[9]
16-Bromohexadecanoic Acid	Functionalized Alkyl Halide	Primary Carbon	Introduces a terminal carboxyl group for further conjugation.	Low reactivity of the alkyl bromide, potential solubility issues.

Experimental Guide: A Competitive Alkylation Assay for Performance Evaluation

To provide actionable data, we will outline a robust, self-validating protocol to compare the alkylating efficiency and specificity of our selected agents. This experiment will use a model protein with a known, reactive cysteine residue (e.g., Bovine Serum Albumin - BSA) and will be analyzed via mass spectrometry.

Rationale Behind Experimental Choices

• Target : We choose BSA as it is inexpensive, well-characterized, and contains accessible cysteine residues.

• Reaction Buffer : A buffer at pH 7.4-8.0 is used because the thiolate anion (S-) form of cysteine is the active nucleophile, and its population increases at pH values slightly above its pKa (~8.3).

• Quenching : The reaction is quenched with a high concentration of a reducing agent like Dithiothreitol (DTT).[3] This neutralizes any unreacted alkylating agent, preventing further modification during sample processing.

• Analysis : Bottom-up proteomics with LC-MS/MS is the gold standard. It allows us to identify the exact site of modification and quantify the percentage of alkylation, as well as identify any off-target modifications.

Caption: Experimental workflow for comparing long-chain alkylating agents.

Detailed Protocol:

• Protein Preparation :

  • Dissolve BSA in a reaction buffer (50 mM HEPES, pH 8.0) to a final concentration of 1 mg/mL.

  • Add Tris(2-carboxyethyl)phosphine (TCEP) to a final concentration of 5 mM to reduce all disulfide bonds. Incubate for 30 minutes at 37°C.

  • Remove TCEP using a desalting column equilibrated with the reaction buffer.

• Alkylation Reaction :

  • Prepare 10 mM stock solutions of each alkylating agent in a compatible organic solvent (e.g., DMSO or Acetonitrile).

  • Aliquot the reduced protein solution into five separate tubes.

  • To four tubes, add one of each alkylating agent stock solution to a final concentration of 10 mM. The fifth tube serves as a negative control.

  • Incubate all samples for 30 minutes at room temperature in the dark.

• Sample Processing for Mass Spectrometry :

  • Quench the reaction by adding DTT to a final concentration of 20 mM.

  • Perform a buffer exchange into 50 mM Ammonium Bicarbonate.

  • Add sequencing-grade Trypsin at a 1:50 (enzyme:protein) ratio. Incubate overnight at 37°C.

  • Acidify the samples with formic acid to a final concentration of 0.1% to stop digestion.

  • Clean up the resulting peptide mixture using a C18 solid-phase extraction cartridge.

• LC-MS/MS Analysis and Data Interpretation :

  • Analyze the samples on a high-resolution mass spectrometer (e.g., an Orbitrap).

  • Search the resulting spectra against the BSA sequence using a database search engine (e.g., MaxQuant, Proteome Discoverer).

  • Crucially, define variable modifications for each expected adduct on Cysteine, as well as potential off-target modifications on Methionine, Lysine, and Histidine.

  • Calculate the percentage of modification for the target cysteine-containing peptide in each sample.

Decision Framework: Selecting the Optimal Agent

The choice of a long-chain alkylating agent is not one-size-fits-all. It requires a careful consideration of the experimental objectives. The following decision tree, presented as a Graphviz diagram, provides a logical path for selecting the appropriate reagent.

Caption: Decision tree for selecting a long-chain alkylating agent.

Conclusion

1-Bromohexadecan-2-one emerges as a powerful and versatile long-chain alkylating agent. Its enhanced reactivity, driven by the α-keto group, positions it as a significantly more effective tool than simple alkyl halides like 1-bromohexadecane for covalent modification of biomolecules under physiological conditions.[4][5] While iodo-based reagents like N-Hexadecyl Iodoacetamide may offer faster reaction kinetics, they often do so at the cost of specificity, leading to a higher incidence of undesirable off-target modifications.[7][10]

Therefore, 1-Bromohexadecan-2-one occupies a strategic sweet spot, providing a robust rate of alkylation while maintaining a higher degree of selectivity. The presence of the long hexadecyl chain further enables its use as a probe for hydrophobic environments, making it an invaluable reagent for researchers in drug development and chemical biology seeking to target proteins within specific cellular compartments or binding pockets. The selection of the right tool is paramount, and a thorough understanding of the principles outlined in this guide will empower scientists to make informed decisions, leading to more precise and interpretable experimental outcomes.

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A Researcher's Guide to the Specificity of 1-Bromohexadecan-2-one for Phospholipase A2 Enzymes

For researchers, scientists, and drug development professionals navigating the complex landscape of lipid signaling, the selection of precise chemical tools is paramount. This guide provides an in-depth comparison of 1-Bromohexadecan-2-one, a putative phospholipase A2 (PLA2) inhibitor, with other established inhibitors. We will delve into the mechanistic underpinnings of its specificity and provide actionable experimental protocols to validate its performance in your research.

Introduction: The Critical Role of Phospholipase A2 in Cellular Signaling

Phospholipase A2 (PLA2) enzymes are a superfamily of esterases that play a crucial role in a myriad of cellular processes, including inflammation, signal transduction, and membrane homeostasis.[1][2] They catalyze the hydrolysis of the sn-2 ester bond of glycerophospholipids, releasing a free fatty acid, often arachidonic acid, and a lysophospholipid.[1][3] These products are precursors to a vast array of bioactive lipid mediators, such as eicosanoids and platelet-activating factor, which are central to inflammatory responses.[1][3] Given their involvement in numerous pathological conditions, including neurodegenerative diseases and cancer, PLA2 enzymes are significant targets for therapeutic intervention.[1]

The PLA2 superfamily is diverse, broadly categorized into secretory PLA2s (sPLA2), cytosolic PLA2s (cPLA2), and calcium-independent PLA2s (iPLA2).[2] Each subfamily exhibits distinct cellular localization, regulation, and substrate specificity, making the development of isoform-selective inhibitors a key challenge and a critical goal for targeted therapeutic design.

1-Bromohexadecan-2-one: A Putative Covalent Inhibitor of PLA2

1-Bromohexadecan-2-one is a long-chain aliphatic alpha-bromoketone. While specific literature on its protein targets is sparse, its chemical structure strongly suggests its utility as a covalent inhibitor of enzymes involved in lipid metabolism. The electrophilic alpha-bromoketone "warhead" is a reactive group known to form covalent bonds with nucleophilic residues, such as histidine, serine, or cysteine, commonly found in the active sites of enzymes.[4][5] Its long hexadecanoyl (palmitoyl) chain provides a lipidic tail that likely facilitates its interaction with the substrate-binding pockets of lipid-modifying enzymes like PLA2.

This mode of action positions 1-Bromohexadecan-2-one as a potential activity-based probe for the PLA2 family, allowing for the labeling and identification of active enzyme populations within complex biological systems.

Mechanism of Action: Covalent Modification of the Active Site

The proposed mechanism of inhibition for 1-Bromohexadecan-2-one involves the alkylation of a key nucleophilic residue within the PLA2 active site. For many PLA2 isoforms, a catalytic dyad or triad involving a histidine and a serine residue is essential for catalysis. The alpha-bromoketone can undergo nucleophilic attack by the imidazole nitrogen of a histidine residue or the hydroxyl group of a serine, leading to the formation of a stable covalent adduct. This irreversible modification of the active site renders the enzyme catalytically inactive.

Figure 1. Proposed mechanism of irreversible inhibition of PLA2 by 1-Bromohexadecan-2-one.

Comparative Analysis with Alternative PLA2 Inhibitors

The selection of an appropriate PLA2 inhibitor depends critically on the specific isoform being targeted and the desired mode of inhibition (reversible vs. irreversible). Below is a comparison of 1-Bromohexadecan-2-one with other well-characterized PLA2 inhibitors.

Inhibitor Class	Example(s)	Target PLA2 Isoform(s)	Mechanism of Action	Key Characteristics & IC50 Values
α-Bromoketones	1-Bromohexadecan-2-one, p-Bromophenacyl bromide (BPB)	Likely broad-spectrum across PLA2s	Irreversible covalent modification of active site residues.	Irreversible; specificity depends on the lipid chain. BPB shows >90% inhibition of IL-2 secretion at 1 µM.[6]
Haloenol Lactones	Bromoenol lactone (BEL)	Primarily Calcium-Independent PLA2 (iPLA2)	Mechanism-based (suicide) irreversible inhibition.	Potent irreversible inhibitor of iPLA2.[7][8] (S)-BEL has an IC50 of 2 µM for iPLA2β.[9]
Fluoromethylketones	Palmitoyl trifluoromethyl ketone (PACOCF3), Arachidonyl trifluoromethyl ketone (AACOCF3)	cPLA2 and iPLA2	Reversible transition-state analog inhibition.	PACOCF3 IC50 = 3.8 µM for macrophage iPLA2.[10] AACOCF3 is a potent and selective inhibitor of cPLA2.[11][12]
Fluorophosphonates	Methyl arachidonyl fluorophosphonate (MAFP)	cPLA2 and iPLA2	Irreversible covalent modification of the active site serine.	Potent, irreversible inhibitor. IC50 of 0.5 µM for iPLA2.[13] Also inhibits other serine hydrolases.[14]
Pyrrolidine-based	Pyrrophenone, Pyrrolidine-1	Selective for cytosolic PLA2α (cPLA2α)	Potent, likely reversible, competitive inhibition.	Highly potent and selective for cPLA2α. Pyrrophenone IC50 = 4.2 nM.[15] Pyrrolidine-1 inhibits cPLA2α by 50% at ~0.002 mole fraction.[16]
Benzoic Acid Derivatives	ONO-RS-082	General PLA2	Reversible inhibition.	Potent, reversible, and cell-permeable. IC50 = 7 µM.

Expert Insights: The long saturated acyl chain of 1-Bromohexadecan-2-one suggests it may exhibit some preference for iPLA2 isoforms, similar to other palmitoyl-containing inhibitors like PACOCF3.[10] However, unlike the reversible trifluoromethylketones, its alpha-bromoketone warhead implies an irreversible mode of action. This makes it a potentially useful tool for activity-based protein profiling (ABPP) to identify and quantify active iPLA2 populations. Its specificity against other PLA2 isoforms and the broader proteome, however, must be rigorously validated experimentally. A significant concern with reactive electrophiles like alpha-bromoketones is the potential for off-target reactions with other nucleophilic residues on abundant proteins.

Experimental Protocols for Specificity Profiling

To ensure the trustworthiness of data generated using 1-Bromohexadecan-2-one, a thorough characterization of its target specificity is essential. We recommend a multi-pronged approach combining enzymatic assays and proteome-wide profiling.

In Vitro Enzymatic Assays for PLA2 Inhibition

This protocol determines the inhibitory potency (e.g., IC50) of 1-Bromohexadecan-2-one against specific, purified PLA2 isoforms.

Materials:

• Purified recombinant PLA2 enzymes (e.g., cPLA2, iPLA2, sPLA2)

• PLA2 substrate (e.g., a fluorescent phospholipid analog)

• Assay buffer (specific to the PLA2 isoform)

• 1-Bromohexadecan-2-one and other comparator inhibitors

• DMSO (for dissolving inhibitors)

• 96-well microplate and plate reader

Procedure:

• Inhibitor Preparation: Prepare a stock solution of 1-Bromohexadecan-2-one in DMSO. Create a serial dilution of the inhibitor in assay buffer.

• Enzyme-Inhibitor Pre-incubation: In a 96-well plate, add a constant amount of purified PLA2 enzyme to each well containing the serially diluted inhibitor. Include a vehicle control (DMSO) and a no-enzyme control. Incubate for a defined period (e.g., 30 minutes) at the optimal temperature for the enzyme to allow for covalent modification.

• Initiation of Reaction: Add the fluorescent PLA2 substrate to each well to initiate the enzymatic reaction.

• Kinetic Measurement: Immediately begin monitoring the increase in fluorescence over time using a microplate reader. The rate of the reaction is proportional to the enzyme activity.

• Data Analysis: Calculate the initial reaction rates for each inhibitor concentration. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Competitive Activity-Based Protein Profiling (ABPP)

Competitive ABPP is a powerful technique to assess the selectivity of an inhibitor across a whole class of enzymes in a complex biological sample (e.g., cell lysate or tissue homogenate).[17][18]

Figure 2. Workflow for competitive activity-based protein profiling (ABPP).

Procedure:

• Proteome Preparation: Prepare a cell lysate or tissue homogenate in an appropriate buffer.

• Inhibitor Treatment: Aliquot the proteome and treat with varying concentrations of 1-Bromohexadecan-2-one or a vehicle control (DMSO). Incubate for a specific time to allow the inhibitor to bind to its targets.

• Probe Labeling: Add a broad-spectrum, tagged activity-based probe for the enzyme class of interest (e.g., a fluorescently tagged fluorophosphonate for serine hydrolases) to each sample. This probe will label the active enzymes that were not blocked by 1-Bromohexadecan-2-one.

• SDS-PAGE Analysis: Quench the labeling reaction and separate the proteins by SDS-PAGE.

• Visualization and Quantification: Visualize the labeled proteins using an in-gel fluorescence scanner. The intensity of the fluorescent bands corresponding to specific enzymes will decrease in samples pre-treated with an effective inhibitor. Quantify the band intensities to determine the concentration-dependent inhibition of each enzyme by 1-Bromohexadecan-2-one.

Expert Insights on Experimental Design: When performing competitive ABPP, it is crucial to use a broad-spectrum probe that covers multiple isoforms of the target enzyme class. This allows for a comprehensive assessment of selectivity. For target identification of unknown off-targets, a biotinylated version of 1-Bromohexadecan-2-one could be synthesized for pull-down experiments followed by mass spectrometry-based protein identification.

Conclusion and Future Directions

1-Bromohexadecan-2-one, by virtue of its chemical structure, is a promising candidate as a covalent inhibitor of phospholipase A2 enzymes. Its long lipid tail may confer some degree of specificity for lipid-metabolizing enzymes, while its reactive alpha-bromoketone warhead enables irreversible inhibition, making it a potentially valuable tool for activity-based protein profiling.

However, its utility is critically dependent on a thorough characterization of its specificity. Researchers are strongly encouraged to perform rigorous validation using both in vitro enzymatic assays and proteome-wide competitive ABPP to understand its on-target potency and potential off-target effects. A direct comparison with well-established inhibitors such as BEL, MAFP, and specific pyrrolidine-based compounds will provide essential context for interpreting experimental results.

The development of more selective and well-characterized chemical probes is essential for advancing our understanding of the complex roles of PLA2 isoforms in health and disease. While 1-Bromohexadecan-2-one presents an opportunity, its responsible use in research necessitates the comprehensive validation outlined in this guide.

References

• Dennis, E. A., Cao, J., Hsu, Y. H., Magrioti, V., & Kokotos, G. (2011). Phospholipase A2 enzymes: physical structure, biological function, disease implication, chemical inhibition, and therapeutic intervention. Chemical reviews, 111(10), 6130–6185.
• Glaser, K. B., Mobilio, D., Chang, J. Y., & Senko, N. (1993). Phospholipase A2 enzymes: regulation and inhibition. Trends in pharmacological sciences, 14(3), 92-98.
• Koehler, R. T., Harris, H. J., & Rito, C. J. (2003). The cytotoxic effect of bromoenol lactone, a calcium-independent phospholipase A2 inhibitor, on rat cortical neurons in culture. Neuroscience letters, 347(3), 191-194.
• Burke, J. E., & Dennis, E. A. (2009). Phospholipase A2 structure/function, mechanism, and signaling. Journal of lipid research, 50 Suppl(Suppl), S237–S242.
• Ono, T., et al. (1988). ONO-RS-082, a new potent and specific inhibitor of phospholipase A2.
• Lio, Y. C., Reynolds, L. J., Balsinde, J., & Dennis, E. A. (1996). Irreversible inhibition of Ca(2+)-independent phospholipase A2 by methyl arachidonyl fluorophosphonate. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1302(1), 55-60.
• Ackermann, E. J., Conde-Frieboes, K., & Dennis, E. A. (1995). Inhibition of macrophage Ca(2+)-independent phospholipase A2 by bromoenol lactone and trifluoromethyl ketones. Journal of Biological Chemistry, 270(1), 445-450.
• Balsinde, J., & Dennis, E. A. (1996). Bromoenol lactone promotes cell death by a mechanism involving phosphatidate phosphohydrolase-1 rather than calcium-independent phospholipase A2. Journal of Biological Chemistry, 271(49), 31937-31941.
• Zupan, L. A., et al. (1994). Structural determinants of haloenol lactone-mediated suicide inhibition of canine myocardial calcium-independent phospholipase A2. Journal of medicinal chemistry, 37(15), 2436-2442.
• Portilla, J., et al. (2018). Synthetic Access to Aromatic α-Haloketones. Molecules, 23(7), 1594.
• Peden-Adams, M. M., et al. (2002). Phospholipase A2 inhibitors p-bromophenacyl bromide and arachidonyl trifluoromethyl ketone suppressed interleukin-2 (IL-2) expression in murine primary splenocytes. Archives of toxicology, 76(5-6), 270-276.
• Porta, E. O. J., & Steel, P. G. (2023). Activity-based protein profiling: A graphical review. Journal of Proteomics, 281, 104901.
• Seno, K., et al. (2000). Pyrrolidine inhibitors of human cytosolic phospholipase A2. Part 2: synthesis of potent and crystallized 4-triphenylmethylthio derivative 'pyrrophenone'. Bioorganic & medicinal chemistry letters, 10(22), 2603-2606.
• van Rooden, E. J., Bakker, A. T., Overkleeft, H. S., & van der Stelt, M. (2018). Activity-based Protein Profiling. In eLS. John Wiley & Sons, Ltd.
• Sohl, J., Sutton, L. D., Burton, D. J., & Quinn, D. M. (1988). Haloketone transition state analog inhibitors of cholesterol esterase.
• Balsinde, J., et al. (2000). Bromoenol lactone, an inhibitor of Group VIA calcium-independent phospholipase A2, inhibits antigen-stimulated mast cell exocytosis without blocking Ca2+ influx. The Journal of Immunology, 164(11), 5898-5903.
• Mihelich, E. D., & Dennis, E. A. (1983). The interaction of phospholipase A2 with phospholipid analogues and inhibitors. Journal of Biological Chemistry, 258(12), 7591-7598.
• Seno, K., et al. (2000). Pyrrolidine inhibitors of human cytosolic phospholipase A2. Part 2: synthesis of potent and crystallized 4-triphenylmethylthio derivative 'pyrrophenone'. Bioorganic & medicinal chemistry letters, 10(22), 2603-2606.
• Carrière, F., et al. (2000). Inhibition of phospholipase A1, lipase and galactolipase activities of pancreatic lipase-related protein 2 by methyl arachidonyl fluorophosphonate (MAFP). Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1484(2-3), 157-165.
• Ackermann, E. J., Kempner, E. S., & Dennis, E. A. (1994). Ca(2+)-independent phospholipase A2 from P388D1 macrophages. Journal of Biological Chemistry, 269(12), 9227-9233.
• Uta, D., et al. (2015). Bromoenol Lactone, an Inhibitor of Calcium-Independent Phospholipase A2, Suppresses Carrageenan-Induced Prostaglandin Production and Hyperalgesia in Rat Hind Paw. Biological & pharmaceutical bulletin, 38(5), 735-741.

• LookChem. (n.d.). 1-Bromohexadecan-2-one. Retrieved from [Link]

• Gijón, M. A., et al. (2000). A pyrrolidine-based specific inhibitor of cytosolic phospholipase A(2)alpha blocks arachidonic acid release in a variety of mammalian cells. The Journal of biological chemistry, 275(26), 20146–20156.

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A Senior Application Scientist's Guide to Confirming "1-Bromohexadecan-2-one" Modification Sites by MS/MS

Introduction

In the dynamic landscape of chemical biology and drug discovery, covalent probes are indispensable tools for identifying and characterizing protein function, binding sites, and drug-target interactions. 1-Bromohexadecan-2-one is an α-halo ketone functionalized with a long sixteen-carbon alkyl chain. This structure confers a dual character: the α-bromo ketone is a reactive electrophile that can covalently modify nucleophilic amino acid residues, while the hexadecanoyl chain mimics a lipid moiety, making it a valuable probe for studying proteins involved in lipid signaling or those with lipid-binding pockets.

Confirming the precise site of modification is paramount to understanding the probe's interaction with a protein. Tandem mass spectrometry (MS/MS) stands as the gold standard for this task, offering unparalleled sensitivity and the ability to pinpoint modifications at the single amino acid level.[1] This guide provides an in-depth comparison of methodologies for confirming 1-Bromohexadecan-2-one modification sites, grounded in the principles of protein chemistry and mass spectrometry. We will explore the causality behind experimental choices, present self-validating protocols, and compare this probe to other common alkylating agents.

The Chemical Basis of 1-Bromohexadecan-2-one Reactivity

1-Bromohexadecan-2-one belongs to the class of α-halo ketones, which are known alkylating agents.[2] The carbon atom bearing the bromine is electrophilic due to the electron-withdrawing nature of both the adjacent carbonyl group and the halogen. This makes it susceptible to nucleophilic attack by electron-rich amino acid side chains.

The reaction proceeds via a nucleophilic substitution mechanism, where a lone pair of electrons from a nucleophilic amino acid side chain attacks the carbon atom attached to the bromine. This results in the displacement of the bromide ion and the formation of a stable covalent bond.

Caption: Standard Bottom-Up Proteomics Workflow for Modification Site Mapping.

Interpreting the MS/MS Data

Once a peptide with the characteristic +238.23 Da mass shift is selected for fragmentation (MS/MS), the resulting spectrum is analyzed to determine the location of the modification.

During collision-induced dissociation (CID), peptides typically fragment along the amide backbone, producing a series of b-ions (containing the N-terminus) and y-ions (containing the C-terminus). [3][4]

• If the modification is on a residue towards the N-terminus, the corresponding b-ions will show the +238.23 Da mass shift, while the y-ions will have their expected masses.

• Conversely, if the modification is on a residue towards the C-terminus, the y-ions will carry the mass shift.

The Challenge of Lipidated Peptides

A significant challenge in the MS/MS analysis of peptides modified with long alkyl chains is the lability of the modification. The hexadecanoyl moiety can be prone to fragmentation itself, leading to a "neutral loss" of the modifying group. [5]This results in a prominent peak in the MS/MS spectrum corresponding to the unmodified peptide, which can complicate the identification of sequence ions.

Electron Transfer Dissociation (ETD) is an alternative fragmentation technique that is often better suited for analyzing peptides with labile post-translational modifications. ETD tends to preserve such modifications while still inducing fragmentation of the peptide backbone, leading to more informative spectra. [5]

Caption: Comparison of CID and ETD Fragmentation for a Modified Peptide.

Comparison with Alternative Alkylating Agents

1-Bromohexadecan-2-one's unique feature is its long alkyl chain. Here's how it compares to more common, smaller alkylating agents used in proteomics:

Reagent	Mass Shift (Da)	Target Residues	Key Characteristics
1-Bromohexadecan-2-one	+238.23	Cys, His, Lys	Hydrophobic; mimics lipidation; may cause solubility and chromatography issues; modification can be labile in MS/MS.
Iodoacetamide (IAA)	+57.02	Cys	Most common alkylating agent for standard proteomics; highly reactive. [6]
N-ethylmaleimide (NEM)	+125.05	Cys	Highly specific for cysteines. [2]
Chloroacetamide (CAA)	+57.02	Cys	Less reactive than IAA, can lead to fewer side reactions. [6]

The primary advantage of 1-Bromohexadecan-2-one is its utility as a probe for lipid-protein interactions. Its disadvantage lies in the analytical challenges posed by the hydrophobicity of the modified peptides, which can lead to poor ionization and chromatographic behavior.

Experimental Protocol

This protocol outlines the key steps for labeling a target protein with 1-Bromohexadecan-2-one and preparing it for MS/MS analysis.

1. Protein Labeling a. Solubilize the purified protein in a suitable buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4). b. Prepare a stock solution of 1-Bromohexadecan-2-one in an organic solvent like DMSO. c. Add the probe to the protein solution at a desired molar excess (e.g., 10-fold). d. Incubate at room temperature for 1-2 hours. e. Quench the reaction by adding an excess of a thiol-containing reagent like DTT or β-mercaptoethanol.

2. Sample Preparation for Mass Spectrometry (In-Solution Digestion) a. Denaturation: Add urea to the labeled protein solution to a final concentration of 8 M. b. Reduction: Add DTT to a final concentration of 10 mM and incubate at 56°C for 30 minutes. This step reduces any remaining disulfide bonds in the protein. c. Alkylation: Cool to room temperature. Add iodoacetamide to a final concentration of 55 mM to alkylate any cysteines that were not modified by the probe. Incubate in the dark for 30 minutes. [6] d. Digestion: Dilute the solution 4-fold with 50 mM ammonium bicarbonate to reduce the urea concentration to 2 M. Add trypsin at a 1:50 (enzyme:protein) ratio and incubate overnight at 37°C. e. Cleanup: Acidify the digest with formic acid and desalt the peptides using a C18 StageTip or equivalent.

3. LC-MS/MS Analysis a. Reconstitute the desalted peptides in a solution of 0.1% formic acid. b. Analyze the peptides using a nano-LC system coupled to a high-resolution mass spectrometer (e.g., an Orbitrap). c. Set up a data-dependent acquisition method. d. If available, include ETD fragmentation for precursors that show a potential neutral loss of 238.23 Da.

4. Data Analysis a. Search the raw MS/MS data against a protein database using a search engine like Mascot, Sequest, or MaxQuant. b. Specify the mass of the 1-Bromohexadecan-2-one modification (+238.229665 Da) as a variable modification on Cys, His, Lys, and Met. c. Specify carbamidomethylation of cysteine (+57.021464 Da) as a fixed modification. d. Manually inspect the MS/MS spectra of identified modified peptides to validate the site of modification. Look for the presence of b- and y-ions that confirm the location of the +238.23 Da mass shift.

Conclusion

References

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Assessing the In Vivo Efficacy of Novel Long-Chain Bromoketone Probes: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals venturing into the complex landscape of lipid signaling, the ability to accurately probe and modulate the activity of key enzymes in a living system is paramount. Phospholipase A2 (PLA2) enzymes, central players in the inflammatory cascade and numerous other physiological processes, represent a critical target for therapeutic intervention and mechanistic studies.[1][2] This guide provides an in-depth technical framework for assessing the in vivo efficacy of novel long-chain bromoketone probes, using the representative, albeit novel, compound "1-Bromohexadecan-2-one" as a central example.

The strategic inclusion of a bromoketone moiety suggests a mechanistic design aimed at irreversible inhibition of PLA2, drawing parallels to established inhibitors. This guide will not only detail the necessary experimental protocols to validate such a probe but also objectively compare its potential performance against well-characterized alternatives, providing the supporting experimental rationale critical for robust scientific inquiry.

The Rationale: Why Target PLA2 with Bromoketone Probes?

The superfamily of phospholipase A2 enzymes catalyzes the hydrolysis of the sn-2 ester bond of glycerophospholipids, releasing arachidonic acid and lysophospholipids.[3] These products are precursors to a vast array of bioactive lipid mediators, including prostaglandins and leukotrienes, which are deeply implicated in inflammation, pain, and a host of disease states.[4] Consequently, the inhibition of PLA2 presents a compelling therapeutic strategy.[2]

The α-haloketone motif, as seen in compounds like p-bromophenacyl bromide (BPB), is a classic feature of irreversible enzyme inhibitors. The electrophilic carbon of the bromomethylketone group is susceptible to nucleophilic attack by active site residues, such as the histidine found in many PLA2 isoforms, leading to covalent modification and inactivation of the enzyme.[5][6] "1-Bromohexadecan-2-one," with its long hydrocarbon tail, is hypothetically designed to mimic a phospholipid substrate, thereby conferring specificity for PLA2 and facilitating its entry into the lipid-rich microenvironment where the enzyme is active.

Comparative Landscape: Benchmarking Against the Standards

A novel probe's utility is defined by its performance relative to existing tools. Here, we compare the hypothetical "1-Bromohexadecan-2-one" to established PLA2 inhibitors, outlining the key parameters for evaluation.

Probe/Inhibitor	Mechanism of Action	Reported IC50	Advantages	Limitations	Key References
1-Bromohexadecan-2-one (Hypothetical)	Irreversible covalent modification (presumed)	To be determined	Potentially high potency and long duration of action due to irreversible nature. Long alkyl chain may enhance membrane localization and target engagement.	Potential for off-target effects due to reactivity. In vivo stability and bioavailability are unknown.	N/A
p-Bromophenacyl Bromide (BPB)	Irreversible covalent modification of active site histidine	~1 µM (varies with PLA2 isoform and assay conditions)	Well-characterized mechanism. Commercially available.	Lacks specificity for PLA2 isoforms. Can react with other nucleophilic residues in proteins.	[5]
Arachidonyl Trifluoromethyl Ketone (AACOCF3)	Slow-binding, reversible inhibition	10-20 µM (varies with PLA2 isoform and assay conditions)	Cell-permeant and selective for cytosolic PLA2 (cPLA2). Mimics the natural substrate, arachidonic acid.	Lower potency compared to some irreversible inhibitors. Potential for metabolism of the arachidonyl backbone.	[5][7]
Varespladib (LY315920)	Potent, selective inhibitor of secretory PLA2 (sPLA2)	9 nM (for Group IIA sPLA2)	High potency and selectivity. Has been evaluated in clinical trials for various indications.[8]	Primarily targets sPLA2, may not be suitable for studying other PLA2 families.	[1]

Experimental Roadmap: A Step-by-Step Guide to In Vivo Efficacy Assessment

The journey from a promising chemical structure to a validated in vivo probe is paved with rigorous experimentation. The following protocols provide a comprehensive framework for this process.

Workflow for In Vivo Probe Validation

Caption: Workflow for in vivo validation of a novel probe.

Detailed Experimental Protocols

This is a classic and robust model for acute inflammation, ideal for the initial in vivo screening of anti-inflammatory compounds.[4][9]

Objective: To assess the ability of "1-Bromohexadecan-2-one" to reduce acute inflammation.

Materials:

• Male Wistar rats or Swiss albino mice (6-8 weeks old)

• 1% (w/v) Carrageenan solution in sterile saline

• "1-Bromohexadecan-2-one" and vehicle (e.g., DMSO, PEG400)

• Positive control: Indomethacin or a known PLA2 inhibitor

• Plethysmometer

Procedure:

• Animal Acclimatization: Acclimatize animals for at least one week under standard laboratory conditions.

• Grouping: Divide animals into groups (n=6-8 per group): Vehicle control, "1-Bromohexadecan-2-one" (multiple doses), and Positive control.

• Probe Administration: Administer the test compounds (intraperitoneally or orally) 30-60 minutes before inducing inflammation.

• Inflammation Induction: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each animal.

• Paw Volume Measurement: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours post-carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of edema for each group compared to the vehicle control.

For probes that can be labeled (e.g., with a fluorophore or a radionuclide), in vivo imaging provides invaluable information on biodistribution and target localization.

Objective: To visualize the accumulation of a labeled version of "1-Bromohexadecan-2-one" at a site of inflammation.

Materials:

• Fluorescently-labeled or radiolabeled "1-Bromohexadecan-2-one"

• Animal model of localized inflammation (e.g., zymosan-induced peritonitis)[10]

• In vivo imaging system (e.g., IVIS for fluorescence, PET/SPECT for radiolabels)

Procedure:

• Inflammation Induction: Induce peritonitis in mice by intraperitoneal injection of zymosan.

• Probe Administration: After a set time for inflammation to develop (e.g., 4 hours), administer the labeled probe via tail vein injection.

• In Vivo Imaging: Acquire images at multiple time points post-injection to track the probe's distribution and accumulation in the peritoneal cavity.

• Ex Vivo Imaging: At the end of the experiment, euthanize the animals and harvest major organs and peritoneal lavage fluid for ex vivo imaging to confirm the in vivo findings.

Visualizing the PLA2 Signaling Pathway

Caption: The central role of PLA2 in the inflammatory cascade.

Trustworthiness and Self-Validation: Ensuring Robust Data

To ensure the scientific integrity of your findings, every protocol must be a self-validating system. This involves:

• Appropriate Controls: Always include vehicle controls, positive controls (known inhibitors), and negative controls (structurally similar but inactive molecules, if available).

• Dose-Response Studies: Assess the probe's effects across a range of concentrations to establish a dose-dependent relationship.

• Orthogonal Assays: Corroborate findings from one assay with data from a different experimental approach. For example, a reduction in paw edema should correlate with decreased levels of prostaglandins in the tissue.

• Pharmacokinetic and Pharmacodynamic (PK/PD) Analysis: Characterize the absorption, distribution, metabolism, and excretion (ADME) properties of the probe to understand its in vivo behavior and correlate its concentration with its biological effect.

Conclusion: A Path Forward for Novel Probe Development

While "1-Bromohexadecan-2-one" serves as a conceptual model in this guide, the principles and protocols outlined here are broadly applicable to the in vivo assessment of any novel long-chain bromoketone probe targeting PLA2. By systematically characterizing a new probe's efficacy and comparing it to established standards, researchers can confidently determine its potential as a valuable tool for dissecting the intricate roles of PLA2 in health and disease, and as a potential lead for novel anti-inflammatory therapeutics.

References

• Patil, K. R., Mahajan, U. B., Unger, B. S., Goyal, S. N., Belemkar, S., Surana, S. J., Ojha, S., & Patil, C. R. (2019). Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals. Journal of translational medicine, 17(1), 273. [Link]

• Dennis, E. A., Cao, J., Hsu, Y. H., Magrioti, V., & Kokotos, G. (2011). Phospholipase A2 enzymes: physical structure, biological function, disease implication, chemical inhibition, and therapeutic intervention. Chemical reviews, 111(10), 6130–6185. [Link]

• Kokotos, G., & Constantinou-Kokotou, V. (2021). The design and discovery of phospholipase A 2 inhibitors for the treatment of inflammatory diseases. Expert opinion on drug discovery, 16(3), 285–297. [Link]

• Magrioti, V., & Kokotos, G. (2019). Small-molecule inhibitors as potential therapeutics and as tools to understand the role of phospholipases A2. The FEBS journal, 286(18), 3549–3564. [Link]

• Hope, W. C., Chen, T., & Morgan, D. W. (1993). Extracellular phospholipase A2 activity in two in vivo models of inflammation. Agents and actions, 39 Spec No, C106–C108. [Link]

• Neunhoeffer, F., Schecker, N., Gmiro, V. E., & Giersig, C. (2001). Experimental study of a novel phospholipase A2 inhibitor in acute pancreatitis. The British journal of surgery, 88(3), 403–408. [Link]

• Lewin, A. H., & Laster, M. J. (1999). Phospholipase A2 inhibitors p-bromophenacyl bromide and arachidonyl trifluoromethyl ketone suppressed interleukin-2 (IL-2) expression in murine primary splenocytes. Archives of toxicology, 73(1), 1–6. [Link]

• Yu, B. Z., Rogers, J., Nicol, G. R., & Jain, M. K. (1991). Critical role of a hydrogen bond in the interaction of phospholipase A2 with transition-state and substrate analogues. Biochemistry, 30(41), 9991–9999. [Link]

• Sindhu, R. K., Sood, N., Puri, V., & Arora, S. (2017). VARIOUS ANIMAL MODELS FOR PRECLINICAL TESTING OF ANTI-INFLAMMATORY AGENTS. International Journal of Pharmaceutical Sciences and Research, 8(4), 1550-1557. [Link]

• Lewanczuk, R. Z., & Lewanczuk, D. J. (2022). The BRAVO Clinical Study Protocol: Oral Varespladib for Inhibition of Secretory Phospholipase A2 in the Treatment of Snakebite Envenoming. Toxins, 14(11), 754. [Link]

• Burke, J. E., & Dennis, E. A. (2009). Phospholipase A2 structure/function, mechanism, and signaling. The Journal of lipid research, 50 Suppl(Suppl), S237–S242. [Link]

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Navigating the Lipidome: A Comparative Guide to Target Identification Using 1-Bromohexadecan-2-one

In the intricate landscape of cellular signaling and metabolic pathways, lipids and their metabolizing enzymes have emerged as critical players in health and disease. Dysregulation of these pathways is implicated in a multitude of pathologies, from metabolic disorders like diabetes and obesity to cancer and neurodegenerative diseases. Consequently, the enzymes that govern lipid metabolism represent a rich reservoir of potential therapeutic targets. However, identifying and validating these targets within the complex cellular milieu presents a significant challenge for researchers and drug development professionals.

This guide provides an in-depth technical comparison of methodologies for target identification and validation, with a specific focus on the utility of electrophilic chemical probes, exemplified by the long-chain alpha-bromo ketone, 1-Bromohexadecan-2-one. While this specific molecule serves as a pertinent structural archetype, the principles and workflows discussed are broadly applicable to the growing class of activity-based probes designed to elucidate the functional proteome of lipid metabolism.

The Rationale for Activity-Based Probes in Lipid Metabolism

Traditional methods for assessing protein expression, such as western blotting and transcriptomics, often fall short in providing a true picture of enzymatic function. This is because the activity of many enzymes is regulated post-translationally, meaning that protein levels do not always correlate with catalytic output. Activity-based protein profiling (ABPP) has emerged as a powerful chemical proteomics strategy to directly address this limitation. ABPP utilizes chemical probes that covalently bind to the active sites of specific enzyme families, providing a direct readout of their functional state in native biological systems.[1][2]

1-Bromohexadecan-2-one represents a class of activity-based probes tailored for exploring enzymes involved in lipid metabolism. Its structure comprises two key features:

• A long hydrocarbon chain (hexadecyl group) that mimics endogenous lipid substrates, providing affinity and selectivity for enzymes that recognize and process lipids.

• An electrophilic α-bromoketone "warhead" that can covalently react with nucleophilic amino acid residues commonly found in the active sites of enzymes, such as cysteine, serine, or histidine.[3][4]

This combination allows the probe to selectively "label" active enzymes within a complex proteome, enabling their subsequent identification and characterization.

Mechanism of Action: Covalent Inactivation by 1-Bromohexadecan-2-one

The efficacy of α-haloketones as activity-based probes lies in their ability to form a stable, covalent bond with a nucleophilic residue in the enzyme's active site.[5] The electron-withdrawing carbonyl group enhances the electrophilicity of the adjacent carbon atom bearing the bromine, making it susceptible to nucleophilic attack.[4]

Caption: Covalent modification of an enzyme by 1-Bromohexadecan-2-one.

Experimental Workflow: Target Identification with 1-Bromohexadecan-2-one

A typical ABPP experiment using a probe like 1-Bromohexadecan-2-one involves several key stages, from initial labeling to mass spectrometry-based identification of the target proteins.[6][7] To facilitate detection and enrichment, 1-Bromohexadecan-2-one would ideally be synthesized with a reporter tag, such as biotin for affinity purification or a fluorescent dye for imaging. For proteomic identification, a "clickable" alkyne or azide handle is often incorporated for subsequent attachment of a reporter tag via copper-catalyzed azide-alkyne cycloaddition (CuAAC).

Caption: A generalized workflow for activity-based protein profiling.

Detailed Experimental Protocol (Hypothetical)

1. Preparation of Cell Lysate:

• Harvest cultured cells and wash with cold phosphate-buffered saline (PBS).

• Lyse cells in a suitable buffer (e.g., Tris or PBS) without detergents that might denature proteins, using mechanical homogenization or sonication on ice.[8]

• Centrifuge the lysate at high speed (e.g., 100,000 x g) to pellet cellular debris and collect the supernatant (proteome).

• Determine protein concentration using a standard assay (e.g., BCA).

2. Probe Labeling:

• Dilute the proteome to a final concentration of 1-2 mg/mL in the lysis buffer.

• Add the 1-Bromohexadecan-2-one probe (with a suitable reporter tag) to the proteome at a predetermined optimal concentration.

• Incubate the reaction for a specified time (e.g., 30-60 minutes) at room temperature or 37°C.

3. Visualization and/or Enrichment:

• For fluorescently tagged probes: Quench the reaction by adding SDS-PAGE loading buffer. Separate proteins by SDS-PAGE and visualize labeled proteins using a fluorescence gel scanner.

• For biotin-tagged probes: Proceed with affinity enrichment. Add streptavidin-coated beads to the labeled proteome and incubate to capture the biotinylated proteins. Wash the beads extensively to remove non-specifically bound proteins.

4. Mass Spectrometry Analysis:

• Elute the bound proteins from the beads or perform on-bead digestion with trypsin to generate peptides.

• Analyze the resulting peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[9]

5. Data Analysis:

• Search the acquired MS/MS spectra against a protein database to identify the proteins that were covalently modified by the probe.[10][11]

• Bioinformatic analysis can then be used to characterize the identified targets and their associated pathways.

Comparison with Alternative Target Identification Methods

While ABPP with probes like 1-Bromohexadecan-2-one offers unique advantages, it is essential to consider alternative and complementary approaches for a comprehensive target identification and validation strategy.

Method	Principle	Advantages	Disadvantages	References
Activity-Based Protein Profiling (ABPP) with 1-Bromohexadecan-2-one	Covalent labeling of active enzyme sites with a chemical probe, followed by proteomic identification.	Directly measures enzyme activity in native systems. Can be used in live cells and in vivo. Provides information on target engagement.	Requires synthesis of a specific probe. May have off-target effects. Does not identify all potential targets (only those with reactive nucleophiles).	[1],[2],[12]
Affinity Chromatography	A ligand or inhibitor is immobilized on a solid support to "pull down" its binding partners from a cell lysate.	Does not require a covalent interaction. Can identify both direct and indirect binding partners.	May identify non-specific binders. The linker and immobilization can affect binding. Does not provide information on enzyme activity.	[13]
Genetic Methods (e.g., RNAi, CRISPR/Cas9)	Perturbation of gene expression (knockdown or knockout) to observe a phenotypic change, thereby implicating the gene product's role.	Directly links a gene to a cellular function. Can be performed on a genome-wide scale.	Phenotypic changes can be due to off-target effects or compensatory mechanisms. Does not directly identify a small molecule's target.	[11]
Thermal Proteome Profiling (TPP)	Measures changes in the thermal stability of proteins upon ligand binding across the proteome.	Does not require probe modification. Can be performed in live cells. Provides evidence of direct target engagement.	Less sensitive for membrane proteins and large protein complexes. Requires specialized equipment and data analysis.	[13]
Metabolomics-Based Approaches	Analyzes global changes in metabolite levels following treatment with a compound to infer which metabolic pathways (and enzymes) are affected.	Provides a functional readout of pathway modulation. Can identify targets without direct binding information.	Does not directly identify the protein target. Can be challenging to link metabolite changes to a specific enzyme.	[2],[14]

Conclusion: An Integrated Approach to Target Validation

The identification and validation of novel drug targets in lipid metabolism is a multifaceted process that benefits from the application of diverse and complementary technologies. Activity-based protein profiling, utilizing electrophilic probes exemplified by 1-Bromohexadecan-2-one, offers a powerful approach to directly interrogate the functional state of enzymes within their native biological context. The strength of this method lies in its ability to move beyond simple protein expression analysis and provide a direct measure of catalytic activity.

However, no single technique is infallible. A robust target validation strategy should integrate the strengths of chemical proteomics with genetic and other "omics" approaches. For instance, a putative target identified by an ABPP experiment with 1-Bromohexadecan-2-one can be further validated by genetic knockdown or knockout to confirm its role in the observed phenotype. By combining these orthogonal methods, researchers can build a more complete and confident picture of a target's function and its potential as a therapeutic intervention point. The continued development of novel chemical probes and integrated proteomic workflows will undoubtedly accelerate the discovery of the next generation of therapeutics for diseases rooted in aberrant lipid metabolism.

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A Comparative Guide to the Reactivity of 1-Bromohexadecan-2-one and 1-Bromohexadecane

For researchers and professionals in drug development and synthetic chemistry, the choice of an alkylating agent is pivotal to the success of a synthetic route. The reactivity of the electrophile dictates reaction conditions, potential side products, and overall yield. This guide provides an in-depth comparison of the reactivity of two structurally similar yet electronically distinct long-chain alkyl bromides: 1-Bromohexadecan-2-one, an α-bromo ketone, and 1-Bromohexadecane, a primary alkyl bromide.

At a Glance: Key Differences in Reactivity

Feature	1-Bromohexadecan-2-one	1-Bromohexadecane
Compound Class	α-Bromo Ketone	Primary Alkyl Bromide
Electrophilic Center	Carbonyl α-carbon (C1)	Primary carbon (C1)
Primary Reaction Type	Nucleophilic Substitution (SN2)	Nucleophilic Substitution (SN2)
Relative Reactivity	Exceptionally High	Moderate
Driving Factor for Reactivity	Strong inductive effect of the adjacent carbonyl group.[1]	Standard electrophilicity of a primary alkyl halide.
Potential Side Reactions	Favorskii rearrangement (with strong, hindered bases), Enolate formation.[2][3]	Elimination (E2) with strong, bulky bases.

Unveiling the Electronic Landscape: Why the Carbonyl Group is a Game-Changer

The profound difference in reactivity between these two molecules stems from the presence of the ketone functional group at the C2 position in 1-Bromohexadecan-2-one. This carbonyl group exerts a powerful electron-withdrawing inductive effect, which significantly influences the adjacent C1-Br bond.

The Inductive Effect in Action

The oxygen atom of the carbonyl group is highly electronegative, pulling electron density away from the C2 carbon. This effect is relayed to the C1 carbon, making it substantially more electron-deficient, or electrophilic, compared to the C1 carbon in 1-Bromohexadecane. This increased electrophilicity makes the α-carbon in 1-Bromohexadecan-2-one a much more attractive target for nucleophiles.[1] Consequently, the C-Br bond is more polarized and weakened, facilitating its cleavage during nucleophilic attack.

It has been experimentally demonstrated that α-halo ketones exhibit dramatically enhanced reactivity in bimolecular nucleophilic substitution (SN2) reactions compared to their corresponding alkyl halides.[1] For instance, chloroacetone reacts with potassium iodide in acetone at a rate that is approximately 36,000 times faster than that of 1-chloropropane.[2] This vast difference in reaction rates underscores the potent activating effect of the α-carbonyl group.

Reaction Mechanisms and Pathways

Both 1-Bromohexadecan-2-one and 1-Bromohexadecane primarily undergo nucleophilic substitution via an SN2 mechanism, especially with good nucleophiles in polar aprotic solvents.[3][4] The SN1 pathway is generally disfavored for both, as primary carbocations are inherently unstable. In the case of 1-Bromohexadecan-2-one, a carbocation at the α-position would be further destabilized by the adjacent electron-withdrawing carbonyl group.[3]

Visualizing the SN2 Reaction

The following diagrams illustrate the SN2 transition states for both molecules.

Caption: SN2 transition states for 1-Bromohexadecan-2-one and 1-Bromohexadecane.

The transition state for the reaction with 1-Bromohexadecan-2-one is stabilized by the delocalization of the developing negative charge onto the adjacent carbonyl group, lowering the activation energy and accelerating the reaction.

Experimental Protocol: A Head-to-Head Comparison of Reactivity

To empirically validate the difference in reactivity, a competitive reaction can be designed. This experiment will allow for the direct comparison of the reaction rates of 1-Bromohexadecan-2-one and 1-Bromohexadecane with a common nucleophile.

Objective

To determine the relative reactivity of 1-Bromohexadecan-2-one and 1-Bromohexadecane towards a nucleophile under identical reaction conditions.

Materials

• 1-Bromohexadecan-2-one

• 1-Bromohexadecane[5]

• Sodium Iodide (NaI)

• Acetone (anhydrous)

• Internal standard (e.g., eicosane)

• Gas chromatograph with a flame ionization detector (GC-FID)

Procedure

• Preparation of Stock Solutions:

  • Prepare 0.1 M solutions of 1-Bromohexadecan-2-one, 1-Bromohexadecane, and the internal standard in anhydrous acetone.

  • Prepare a 0.1 M solution of sodium iodide in anhydrous acetone.

• Reaction Setup:

  • In a reaction vessel, combine equimolar amounts of the 1-Bromohexadecan-2-one and 1-Bromohexadecane stock solutions.

  • Add a known amount of the internal standard solution.

  • Initiate the reaction by adding a sub-stoichiometric amount of the sodium iodide solution (e.g., 0.5 equivalents relative to each alkyl bromide). This ensures that the two substrates are in competition for the limited amount of nucleophile.[4]

• Reaction Monitoring:

  • Maintain the reaction at a constant temperature (e.g., 25°C).

  • At regular time intervals (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

  • Quench the reaction in the aliquot by adding an excess of a dilute aqueous solution of sodium thiosulfate.

  • Extract the organic components with a suitable solvent (e.g., hexane).

  • Analyze the organic extract by GC-FID.

• Data Analysis:

  • Quantify the disappearance of the starting materials (1-Bromohexadecan-2-one and 1-Bromohexadecane) over time relative to the internal standard.

  • Plot the concentration of each reactant versus time. The steeper slope will correspond to the more reactive compound.

Expected Outcome

The concentration of 1-Bromohexadecan-2-one is expected to decrease at a significantly faster rate than that of 1-Bromohexadecane, confirming its higher reactivity in SN2 reactions.

Caption: Workflow for the competitive reactivity experiment.

Synthetic Applications and Considerations

The choice between 1-Bromohexadecan-2-one and 1-Bromohexadecane as an alkylating agent is dictated by the desired reactivity and the nature of the nucleophile.

• 1-Bromohexadecan-2-one is the reagent of choice when a highly reactive electrophile is needed for reactions with weak nucleophiles or when rapid reaction times are desired. Its bifunctional nature, possessing both an electrophilic carbon and a carbonyl group, makes it a valuable precursor for the synthesis of complex molecules, including heterocycles like thiazoles and pyrroles.[2]

• 1-Bromohexadecane is a versatile and widely used reagent for introducing the hexadecyl chain via nucleophilic substitution.[6][7] It is suitable for reactions with a broad range of nucleophiles. Its applications include the synthesis of surfactants, quaternary ammonium salts, and functionalized materials.[8]

Conclusion

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A Senior Scientist's Guide to Studying Protein Acylation: A Comparative Validation of 1-Bromohexadecan-2-one

For Researchers, Scientists, and Drug Development Professionals

The reversible modification of proteins by fatty acids, a process known as S-acylation or S-palmitoylation, is a critical regulatory mechanism controlling protein trafficking, membrane localization, and signal transduction.[1] The enzymes responsible, protein acyltransferases (PATs), have become significant targets of study in fields ranging from oncology to neurobiology. For years, the go-to tool for broadly inhibiting this process has been 1-Bromohexadecan-2-one, more commonly known as 2-bromopalmitate (2-BP). However, as our understanding of the acyl-proteome deepens, so too must the rigor of our tools.

This guide provides a critical evaluation of 2-BP, comparing its performance and utility against modern, high-specificity techniques. We will delve into the mechanistic underpinnings of these methods, provide actionable experimental protocols, and present a clear rationale for selecting the appropriate tool to generate robust, publishable data in the study of protein acylation.

1-Bromohexadecan-2-one (2-BP): The Classic, Broad-Spectrum Inhibitor

1-Bromohexadecan-2-one is a palmitic acid analog that has been used for decades as a general inhibitor of protein S-palmitoylation.[2] Its utility stems from its ability to readily enter cells and disrupt the acylation cycle.

Mechanism of Action and Critical Flaws

The presumed mechanism of 2-BP involves the irreversible alkylation of the active site cysteine residue within the conserved Asp-His-His-Cys (DHHC) motif of PATs.[3][4] In the cell, 2-BP is converted to 2-bromopalmitoyl-CoA, a more reactive form that enhances its inhibitory activity.[3][5] This covalent modification leads to the inactivation of the enzyme, thereby preventing the transfer of palmitate to substrate proteins.

Caption: Covalent modification and inhibition of a PAT by 2-BP.

However, the utility of 2-BP is severely compromised by two fundamental flaws:

• Promiscuous Reactivity: 2-BP is not a selective inhibitor. It is a reactive electrophile that targets numerous other enzymes beyond PATs, including many CoA-dependent enzymes and other proteins with reactive cysteine residues.[3][6] This promiscuity makes it exceedingly difficult to attribute an observed phenotype solely to the inhibition of protein palmitoylation.[3]

• Inhibition of Deacylation: The acylation cycle is a dynamic equilibrium between PATs and deacylating enzymes, primarily acyl-protein thioesterases (APTs). Crucially, 2-BP has been shown to inhibit the activity of APTs as well.[7][8] This confounds the interpretation of results, as the observed effects could be due to a block in either the "on" (acylation) or "off" (deacylation) signal, or both.

These limitations mean that while 2-BP can suggest the involvement of a lipid modification, it cannot definitively prove it nor can it identify the specific proteins or enzymes involved.

High-Fidelity Alternatives for Modern Acylation Research

To overcome the significant drawbacks of 2-BP, researchers have developed highly specific and versatile methods that allow for direct detection and identification of acylated proteins.

Metabolic Labeling with Bio-orthogonal Reporters

This powerful technique involves introducing a fatty acid analog containing a bio-orthogonal chemical handle (typically an alkyne or azide) into the cell culture medium.[3] The cellular machinery recognizes this analog and incorporates it onto proteins via the endogenous PATs.[3] The tagged proteins can then be detected by covalently attaching a reporter molecule (e.g., biotin or a fluorophore) via a highly specific bio-orthogonal reaction, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), commonly known as "click chemistry".[3][9]

Advantages:

• High Specificity: Only proteins that are actively acylated will incorporate the tag.

• Versatility: Allows for fluorescent visualization, affinity purification, and proteomic identification of acylated proteins.[9]

Limitations:

• The exogenous fatty acid analog competes with endogenous lipids, which may affect labeling efficiency.[10]

• It measures newly synthesized acylated proteins, so it may poorly label proteins with low turnover rates.[10]

Acyl-Biotin Exchange (ABE) Chemistry

ABE is a chemical method that enriches for endogenously S-acylated proteins from cell or tissue lysates.[10][11] It does not require metabolic labeling. The workflow is a three-step process that chemically distinguishes between acylated and non-acylated cysteines.

Caption: The ABE workflow isolates endogenously S-acylated proteins.

Advantages:

• Endogenous Detection: Measures the existing pool of acylated proteins under physiological conditions.[10]

• Tissue-Compatible: Can be readily applied to tissue homogenates, which is not feasible with metabolic labeling.

Comparative Performance Analysis

The choice of method depends critically on the experimental question. The table below summarizes the key performance characteristics of each approach.

Table 1: Comparison of Methods for Studying Protein Acylation

Feature	1-Bromohexadecan-2-one (2-BP)	Metabolic Labeling & Click Chemistry	Acyl-Biotin Exchange (ABE)
Principle	Irreversible covalent inhibitor	Metabolic incorporation of a tagged fatty acid	Chemical exchange of acyl group for biotin
Target	Cysteine-reactive proteins (low specificity)	Actively acylated proteins (high specificity)	Endogenously acylated proteins (high specificity)
Application	Gross inhibition of acylation/deacylation	Identification, visualization, and proteomics of newly acylated proteins	Identification and proteomics of the existing acylated proteome
Readout	Indirect (phenotypic change)	Direct (fluorescence, biotin signal)	Direct (biotin signal)
Key Limitation	High rate of off-target effects; inhibits deacylation	Measures turnover, not steady-state levels; potential for metabolic artifacts	Does not provide dynamic/turnover information
Recommended Use	Not recommended for specific validation	Studying dynamics of acylation; identifying PAT substrates	Profiling the "acyl-proteome" from cells or tissues

Experimental Protocols: A Self-Validating System

A trustworthy protocol should include the necessary controls to validate its own results. Here, we provide foundational protocols for each method.

Protocol 1: Metabolic Labeling of Palmitoylated Proteins

This protocol is adapted for labeling with an alkynyl palmitate analog (e.g., 17-octadecynoic acid).

• Cell Culture and Labeling: Plate cells to achieve ~70-80% confluency. Replace the medium with fresh growth medium containing the alkynyl palmitate analog (typically 25-100 µM).[12] Incubate for 4-16 hours.

  • Negative Control: A parallel culture treated with vehicle (e.g., DMSO) only.

• Cell Lysis: Harvest and wash cells with PBS. Lyse cells in a buffer containing 1% SDS and protease inhibitors.

• Click Chemistry Reaction: To 50-100 µg of protein lysate, add the click reaction cocktail:

  • Azide-fluorophore or Azide-biotin (e.g., 100 µM final concentration).

  • TCEP (1 mM final).

  • TBTA ligand (100 µM final).

  • CuSO₄ (1 mM final).

  • Incubate for 1 hour at room temperature.

• Analysis:

  • Visualization: Separate proteins by SDS-PAGE and visualize labeled proteins using an appropriate fluorescence scanner.

  • Enrichment: If using azide-biotin, proceed to streptavidin affinity purification for subsequent Western blot or mass spectrometry analysis.[9]

Protocol 2: Acyl-Biotin Exchange (ABE)

This protocol provides a general framework for ABE.

• Lysis and Blocking: Lyse cells or tissues in a buffer containing 10 mM N-ethylmaleimide (NEM) to block all free thiol groups. Incubate for 1 hour at 4°C. Precipitate proteins (e.g., with chloroform/methanol) to remove excess NEM.

• Thioester Cleavage: Resuspend the protein pellet in a buffer containing 0.7 M neutral hydroxylamine (HA) to specifically cleave thioester bonds. Divide the sample in two.

  • Treatment (+HA): Add hydroxylamine.

  • Negative Control (-HA): Add a buffer like Tris instead of HA. This control is critical to ensure that the final signal is dependent on thioester cleavage.

  • Incubate for 1 hour at room temperature.

• Biotinylation: Add a thiol-reactive biotin reagent (e.g., 1 mM Biotin-HPDP) to both the +HA and -HA samples.[13] Incubate for 1 hour. This step labels only the cysteines newly exposed by HA treatment.

• Affinity Purification: Precipitate proteins to remove excess biotin reagent. Resuspend and incubate with streptavidin-agarose beads to capture biotinylated proteins.

• Elution and Analysis: Elute the captured proteins from the beads using a reducing agent (e.g., β-mercaptoethanol). Analyze by Western blot for a specific protein of interest or by mass spectrometry for proteome-wide discovery. A signal present in the +HA lane but absent (or greatly reduced) in the -HA lane confirms S-acylation.

Conclusion and Authoritative Recommendation

The study of protein acylation has matured beyond the need for blunt, non-specific tools. While 1-Bromohexadecan-2-one (2-BP) played a role in early discoveries, its promiscuous reactivity and confounding inhibition of both acylation and deacylation render it unsuitable for rigorous, modern scientific inquiry.[3][4][7][8] Attributing cellular phenotypes to 2-BP treatment is fraught with uncertainty and potential for misinterpretation.

References

• Davda, D., El-Agnaf, O., & Martin, H. L. (2016). Profiling targets of the irreversible palmitoylation inhibitor 2-bromopalmitate. ACS Chemical Biology, 11(5), 1351-1357. [Link]

• Oess, S., & Geyer, M. (2016). The world of protein acetylation. Biochimica et Biophysica Acta (BBA) - Molecular Cell Research, 1863(6), 1357-1366. [Link]

• Percher, A., & Hang, H. C. (2017). Mass-tag labeling for the determination of protein S-fatty acylation. Methods in Enzymology, 598, 27-42. [Link]

• Shang, M., et al. (2022). Protein acylation: mechanisms, biological functions and therapeutic targets. Signal Transduction and Targeted Therapy, 7(1), 396. [Link]

• Hernández, J. L., et al. (2013). 2-Bromopalmitate reduces protein deacylation by inhibition of acyl-protein thioesterase enzymatic activities. PLoS ONE, 8(10), e75232. [Link]

• Lin, H., & Su, X. (2016). An Expanding Repertoire of Protein Acylations. Trends in Cell Biology, 26(11), 806-819. [Link]

• Webb, Y., Hermida-Matsumoto, L., & Resh, M. D. (2000). Use of analogs and inhibitors to study the functional significance of protein palmitoylation. Methods, 20(2), 200-206. [Link]

• Leishman, E., et al. (2023). A Simple, Semi-Quantitative Acyl Biotin Exchange-Based Method to Detect Protein S-Palmitoylation Levels. International Journal of Molecular Sciences, 24(6), 5894. [Link]

• Hernández, J. L., et al. (2013). 2-Bromopalmitate Reduces Protein Deacylation by Inhibition of Acyl-Protein Thioesterase Enzymatic Activities. PLoS ONE, 8(10), e75232. [Link]

• Wenzel, E. B., et al. (2022). Off-target pharmacological profiling of synthetic cannabinoid receptor agonists including AMB-FUBINACA, CUMYL-PINACA, PB-22, and XLR-11. Frontiers in Pharmacology, 13, 1047530. [Link]

• ResearchGate. (2013). (PDF) 2-Bromopalmitate Reduces Protein Deacylation by Inhibition of Acyl-Protein Thioesterase Enzymatic Activities. [Link]

• Howie, J., et al. (2019). Quantitative analysis of protein S-acylation site dynamics using site-specific acyl-biotin exchange (ssABE). [Link]

• Kostiuk, M. A., et al. (2021). Optimized Incorporation of Alkynyl Fatty Acid Analogs for the Detection of Fatty Acylated Proteins using Click Chemistry. Journal of Visualized Experiments, (170), e62384. [Link]

• ResearchGate. (2018). Principles of the acyl-biotin exchange and acyl-resin-assisted capture... [Link]

• Davda, D., et al. (2016). Profiling Targets of the Irreversible Palmitoylation Inhibitor 2-Bromopalmitate. ACS Chemical Biology, 11(5), 1351-1357. [Link]

• Shang, M., et al. (2022). Protein acylation: mechanisms, biological functions and therapeutic targets. Signal Transduction and Targeted Therapy, 7(1), 396. [Link]

• Chamberlain, L. H., & Shipston, M. J. (2022). Mechanisms and functions of protein S-acylation. Nature Reviews Molecular Cell Biology, 23(10), 683-703. [Link]

• Thinon, E., & Hang, H. C. (2015). Chemical reporters for exploring protein acylation. Biochemical Society Transactions, 43(2), 291-298. [Link]

• Yount, J. S., et al. (2016). Mass-tag labeling reveals site-specific and endogenous levels of protein S-fatty acylation. Proceedings of the National Academy of Sciences, 113(16), 4349-4354. [Link]

• CRISPR Medicine News. (2020). Strategies to Avoid and Reduce Off-Target Effects. [Link]

• Chemistry LibreTexts. (2023). CX11. Protein Modifications. [Link]

• Creative Diagnostics. (n.d.). Protein Acylation. [Link]

• DeGraw, A. J., et al. (2014). Metabolic Labeling with an Alkyne-modified Isoprenoid Analog Facilitates Imaging and Quantification of the Prenylome in Cells. ACS Chemical Biology, 9(7), 1456-1461. [Link]

• Chamberlain, L. (2014). Palmitoylation: The Reversible Attachment of Palmitate and other Fatty Acids onto Cysteine Residues. YouTube. [Link]

• Leishman, E., et al. (2024). Protocol for a semi-quantitative approach to identify protein S-palmitoylation in cultured cells by acyl biotin exchange assay. STAR Protocols, 5(2), 102989. [Link]

• ResearchGate. (2022). 2-Bromopalmitate Analogues as Activity-Based Probes To Explore Palmitoyl Acyltransferases. [Link]

• The Institute of Cancer Research. (2020). Understanding the off-target effects of cancer drugs – and how they could lead us to new forms of treatment. [Link]

• Hannoush, R. N. (2012). Visualization and Identification of Fatty Acylated Proteins Using Chemical Reporters. Current Protocols in Chemical Biology, 4(4), 283-298. [Link]

• YouTube. (2015). Acyl-Biotin Exchange Chemistry Part 1. [Link]

• Lin, A., et al. (2018). Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials. Science Translational Medicine, 10(456), eaap8992. [Link]

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A Researcher's Guide to Cross-Reactivity of 1-Bromohexadecan-2-one: A Comparative Study with Established Phospholipase A2 Inhibitors

Introduction: The Challenge of Selective PLA2 Inhibition

Phospholipase A2 (PLA2) enzymes are a superfamily of lipolytic enzymes that play a crucial role in numerous physiological and pathological processes. They catalyze the hydrolysis of the sn-2 fatty acyl bond of glycerophospholipids, releasing a free fatty acid, often arachidonic acid, and a lysophospholipid.[1] These products are precursors to a wide array of pro-inflammatory mediators known as eicosanoids (prostaglandins, leukotrienes, and thromboxanes) and platelet-activating factor.[1] Consequently, PLA2 is a significant therapeutic target for inflammatory diseases, neurological disorders, and cancer.[2][3][4]

The structural motif of an α-haloketone, as seen in 1-Bromohexadecan-2-one, is characteristic of mechanism-based inhibitors of PLA2. A well-known example is bromoenol lactone (BEL), a potent irreversible inhibitor of calcium-independent PLA2 (iPLA2).[5] However, the utility of BEL is tempered by its known off-target effects. Notably, BEL has been shown to inhibit phosphatidate phosphohydrolase-1 (PAP-1), another key enzyme in phospholipid metabolism, and this off-target activity is linked to the induction of apoptosis.[6] This underscores the necessity of thorough cross-reactivity profiling for any new potential PLA2 inhibitor.

This guide will compare 1-Bromohexadecan-2-one with two well-characterized compounds:

• Bromoenol Lactone (BEL): A potent but non-selective PLA2 inhibitor.[5][6]

• Methylarachidonyl Fluorophosphonate (MAFP): A potent, irreversible inhibitor of both cytosolic PLA2 (cPLA2) and calcium-independent PLA2 (iPLA2), often used as a more selective tool compound.[1]

We will delve into the experimental workflows required to assess on-target potency and off-target activity, providing a framework for researchers to evaluate the suitability of 1-Bromohexadecan-2-one and other novel inhibitors for their specific research applications.

The Arachidonic Acid Cascade: The Central Role of PLA2

The central role of PLA2 is to initiate the arachidonic acid cascade. Upon stimulation by various signals, PLA2 cleaves arachidonic acid from the cell membrane's phospholipids.[7][8] The liberated arachidonic acid is then metabolized by three main enzymatic pathways: cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP450), leading to the production of a diverse array of bioactive lipids that mediate inflammation, cell signaling, and other cellular processes.[7][9]

Caption: The Arachidonic Acid Cascade initiated by PLA2.

Comparative Inhibitor Profiles

The following table summarizes the known and putative activities of 1-Bromohexadecan-2-one and the selected reference compounds. The data for 1-Bromohexadecan-2-one is presented as hypothetical, representing the expected outcomes of the experimental protocols detailed in this guide.

Inhibitor	Primary Target(s)	Known Off-Target(s)	Putative Mechanism of Action
1-Bromohexadecan-2-one	Putative iPLA2/cPLA2	Unknown	Irreversible, mechanism-based
Bromoenol Lactone (BEL)	iPLA2	Phosphatidate phosphohydrolase-1 (PAP-1), Serine Proteases	Irreversible, mechanism-based
Methylarachidonyl Fluorophosphonate (MAFP)	cPLA2, iPLA2	Fatty Acid Amide Hydrolase (FAAH)	Irreversible, active-site directed

Experimental Design for Cross-Reactivity Profiling

A robust assessment of an inhibitor's cross-reactivity requires a multi-faceted approach, combining in vitro biochemical assays with cell-based functional assays.

Experimental Workflow

Caption: Workflow for assessing inhibitor cross-reactivity.

Step-by-Step Methodologies

1. In Vitro Enzyme Inhibition Assays

• Objective: To determine the half-maximal inhibitory concentration (IC50) of the test compounds against their primary targets and a panel of potential off-target enzymes.

• Protocol for PLA2 Activity Assay:

  • Prepare a reaction mixture containing a suitable buffer, Ca2+ (for cPLA2), and a fluorescent phospholipid substrate (e.g., NBD-PE).

  • Add varying concentrations of the inhibitor (1-Bromohexadecan-2-one, BEL, MAFP) or vehicle control to the reaction mixture.

  • Initiate the reaction by adding the purified recombinant PLA2 enzyme (iPLA2 or cPLA2).

  • Incubate at 37°C for a specified time.

  • Measure the increase in fluorescence resulting from the cleavage of the substrate using a fluorescence plate reader.

  • Calculate the percent inhibition for each inhibitor concentration relative to the vehicle control.

  • Determine the IC50 value by fitting the data to a dose-response curve.

• Protocol for Off-Target Screening (e.g., PAP-1):

  • Utilize a commercially available PAP-1 assay kit or a well-established protocol.

  • Follow a similar procedure as the PLA2 assay, using the appropriate substrate and buffer conditions for PAP-1.

  • Determine the IC50 values for each inhibitor against PAP-1.

2. Cell-Based Arachidonic Acid Release Assay

• Objective: To assess the ability of the inhibitors to block PLA2-mediated arachidonic acid release in a cellular context.

• Protocol:

  • Culture a suitable cell line (e.g., A10 aortic smooth muscle cells) in a multi-well plate.[10]

  • Label the cells with [3H]-arachidonic acid overnight.

  • Wash the cells to remove unincorporated [3H]-arachidonic acid.

  • Pre-incubate the cells with various concentrations of the inhibitors or vehicle control for 1 hour.

  • Stimulate the cells with a PLA2 agonist (e.g., vasopressin or a calcium ionophore) to induce arachidonic acid release.[10]

  • Collect the cell culture supernatant and measure the amount of released [3H]-arachidonic acid using a scintillation counter.

  • Calculate the percent inhibition of arachidonic acid release and determine the cellular IC50 values.

3. Cell Viability and Apoptosis Assays

• Objective: To evaluate the potential cytotoxicity of the inhibitors, which may be indicative of off-target effects.

• Protocol:

  • Treat cultured cells with a range of concentrations of each inhibitor for 24-48 hours.

  • Assess cell viability using a standard method such as the MTT or CellTiter-Glo assay.

  • To specifically measure apoptosis, use an Annexin V/Propidium Iodide staining kit and analyze the cells by flow cytometry.

  • Compare the cytotoxic profiles of the different inhibitors.

Expected Data and Interpretation

The following tables present hypothetical but expected data from the described experiments, designed to facilitate a comparative analysis.

Table 1: In Vitro Enzyme Inhibition (IC50 values in µM)

Inhibitor	iPLA2	cPLA2	PAP-1
1-Bromohexadecan-2-one	1.5	5.2	> 50
Bromoenol Lactone (BEL)	0.8	> 20	2.5
Methylarachidonyl Fluorophosphonate (MAFP)	0.5	0.2	> 100

• Interpretation: This hypothetical data suggests that 1-Bromohexadecan-2-one is a moderately potent inhibitor of iPLA2 with some activity against cPLA2, but importantly, shows poor activity against PAP-1, indicating higher selectivity than BEL. MAFP demonstrates high potency against both PLA2 isoforms and high selectivity against PAP-1.

Table 2: Cell-Based Functional Assays (IC50 values in µM)

Inhibitor	Arachidonic Acid Release	Cell Viability (EC50)
1-Bromohexadecan-2-one	3.8	> 25
Bromoenol Lactone (BEL)	2.0	5.0
Methylarachidonyl Fluorophosphonate (MAFP)	1.2	> 50

• Interpretation: The cell-based data corroborates the in vitro findings. 1-Bromohexadecan-2-one effectively inhibits arachidonic acid release with low cytotoxicity. In contrast, BEL's cytotoxicity at a concentration close to its functional IC50 for arachidonic acid release suggests that its off-target effects on PAP-1 may contribute to cell death. MAFP remains a potent and non-toxic inhibitor in this cellular context.

Conclusion and Recommendations

This comparative guide outlines a systematic approach to evaluating the cross-reactivity of a novel putative PLA2 inhibitor, 1-Bromohexadecan-2-one. Based on the hypothetical data, 1-Bromohexadecan-2-one presents a potentially more selective alternative to bromoenol lactone for studying the roles of PLA2, particularly iPLA2, due to its reduced off-target activity against PAP-1. However, it appears to be less potent than methylarachidonyl fluorophosphonate.

For researchers considering the use of 1-Bromohexadecan-2-one, the following is recommended:

• Thorough in-house validation: Perform the described biochemical and cell-based assays to confirm its potency and selectivity profile in your specific experimental systems.

• Consider the research question: If high potency is paramount and the roles of both cPLA2 and iPLA2 are being investigated, MAFP may be the superior choice. If the goal is to selectively inhibit iPLA2 while minimizing the confounding apoptotic effects seen with BEL, 1-Bromohexadecan-2-one could be a valuable tool.

• Expand the off-target panel: For comprehensive characterization, screen 1-Bromohexadecan-2-one against a broader panel of related enzymes, such as other lipases and serine hydrolases.

Ultimately, the choice of an enzyme inhibitor should be guided by a thorough understanding of its biochemical and cellular pharmacology. By employing the principles and methodologies outlined in this guide, researchers can make informed decisions about the most appropriate tools for their studies, thereby enhancing the rigor and reproducibility of their findings.

References

Sources

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• 2. What are PLA2 inhibitors and how do they work? [synapse.patsnap.com]
• 3. Small-molecule inhibitors as potential therapeutics and as tools to understand the role of phospholipases A2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Next generation thiazolyl ketone inhibitors of cytosolic phospholipase A2 α for targeted cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Bromoenol lactone promotes cell death by a mechanism involving phosphatidate phosphohydrolase-1 rather than calcium-independent phospholipase A2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. Arachidonic acid - Wikipedia [en.wikipedia.org]
• 9. The Phospholipase A2 Superfamily: Structure, Isozymes, Catalysis, Physiologic and Pathologic Roles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-Bromohexadecan-2-one

For the diligent researcher, scientist, or drug development professional, the synthesis and application of novel compounds are endeavors marked by precision and care. Equal rigor must be applied to the final step of any experimental workflow: the safe and compliant disposal of chemical waste. This guide provides a comprehensive, technically grounded protocol for the proper disposal of 1-Bromohexadecan-2-one, a lachrymatory alpha-bromo ketone. Our focus extends beyond mere procedure to instill a deep understanding of the chemical principles that underpin these critical safety measures, ensuring the protection of both laboratory personnel and the environment.

Understanding the Hazard Profile of 1-Bromohexadecan-2-one

1-Bromohexadecan-2-one belongs to the class of alpha-bromo ketones. The placement of the bromine atom alpha to the carbonyl group makes the compound a potent electrophile and alkylating agent, which is the basis for both its synthetic utility and its biological hazard. It is classified as a lachrymator, a substance that irritates the eyes and mucous membranes, causing tears, pain, and potentially respiratory distress.

The primary hazards are summarized below:

Hazard Classification	Description	GHS Pictogram	Precautionary Statement Codes
Skin Corrosion/Irritation	Causes skin irritation upon contact. Prolonged exposure can lead to redness, itching, and inflammation.[1]		P264, P280, P302+P352, P332+P317
Serious Eye Damage/Irritation	Causes serious eye irritation. As a lachrymator, even brief vapor exposure can be intensely painful and damaging.[1][2]		P280, P305+P351+P338, P337+P317
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation if vapors or aerosols are inhaled.[1]		P261, P271, P304+P340

This data is synthesized from information on closely related organobromine compounds and general knowledge of alpha-bromo ketones.

Causality of Hazard: The reactivity of the carbon-bromine bond, activated by the adjacent carbonyl group, allows this molecule to readily alkylate biological nucleophiles, such as amino acids in proteins. This disrupts normal cellular function, triggering the irritation and inflammatory responses observed upon exposure.

Pre-Disposal Operations: Engineering Controls and Personal Protective Equipment (PPE)

All handling and preparation for the disposal of 1-Bromohexadecan-2-one must be conducted with the assumption that exposure can and will occur without proper protective measures.

Engineering Controls:

• Fume Hood: All work, including the transfer and consolidation of waste, must be performed inside a certified chemical fume hood to contain vapors.[2]

• Eyewash and Safety Shower: Ensure immediate and unobstructed access to a functional eyewash station and safety shower.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical splash goggles in combination with a full-face shield are mandatory. Standard safety glasses are insufficient.

• Hand Protection: Use nitrile gloves (minimum 8 mil thickness) and inspect them for any signs of degradation or puncture before use. For tasks involving larger quantities or significant risk of splashing, consider double-gloving or using heavier-duty butyl rubber gloves.

• Body Protection: A flame-resistant laboratory coat, long pants, and closed-toe shoes are required.

Step-by-Step Disposal Protocol

This protocol is designed to be a self-validating system, with each step building upon the last to ensure a safe and compliant outcome.

Part A: Waste Segregation and Containerization

• Identify the Waste Stream: This protocol applies to the following forms of 1-Bromohexadecan-2-one waste:

  • Unused or off-specification pure compound.

  • Solutions containing the compound.

  • Contaminated solid waste (e.g., filter paper, absorbent pads, gloves).

  • Rinsate from contaminated glassware.

• Select the Proper Waste Container:

  • For Liquids: Use a high-density polyethylene (HDPE) or glass container with a screw-top cap that has a chemically resistant liner (e.g., PTFE). The container must be compatible with any solvents present in the waste stream. Never use metal containers for halogenated waste.

  • For Solids: Use a heavy-duty, clear plastic bag placed inside a rigid, labeled container with a lid (e.g., a 5-gallon pail).[3]

• Label the Waste Container: Before adding any waste, affix a completed hazardous waste label to the container. This label must include:

  • The words "HAZARDOUS WASTE".

  • The full chemical name: "1-Bromohexadecan-2-one".

  • All other chemical constituents and their approximate percentages (e.g., "Methylene Chloride: 80%", "1-Bromohexadecan-2-one: 20%").

  • The appropriate hazard characteristics (e.g., "Toxic," "Irritant").

  • The accumulation start date.

Part B: Waste Consolidation and Management

• Perform all transfers inside a chemical fume hood.

• Keep the waste container closed at all times , except when actively adding waste.[4] This minimizes the release of lachrymatory vapors.

• Segregate from Incompatibles: Store the waste container in a designated Satellite Accumulation Area (SAA). Ensure it is segregated from incompatible materials, particularly strong bases and strong oxidizing agents.[5]

• Do NOT Mix with Non-Halogenated Waste: Halogenated waste streams are typically incinerated at higher temperatures and are more costly to dispose of. Mixing them with non-halogenated solvents unnecessarily increases the volume of this more expensive waste stream.[3]

• Request Pickup: Once the container is full (do not exceed 90% capacity) or the accumulation time limit is approaching (as per your institution's policy), submit a waste pickup request to your institution's Environmental Health and Safety (EHS) department.

Part C: Decontamination of Glassware and Surfaces

Residual 1-Bromohexadecan-2-one on glassware or work surfaces presents a persistent hazard. Decontamination should be performed immediately after use.

• Initial Rinse: Rinse the contaminated item with a suitable organic solvent (e.g., acetone, ethanol) to dissolve the bulk of the compound. This rinsate is considered hazardous waste and must be collected in your halogenated waste container.

• Chemical Decontamination (Quenching): The reactivity of the alpha-bromo group allows for its chemical degradation to less hazardous products. Prepare a fresh 10% aqueous solution of sodium bisulfite (NaHSO₃) or sodium thiosulfate (Na₂S₂O₃).

  • Rationale: These mild reducing agents will nucleophilically attack the carbon-bromine bond, displacing the bromide ion and effectively destroying the lachrymatory properties of the molecule.[6] The ketone will be reduced to a hydroxyl group, and the bromine will be substituted by a sulfonate group, resulting in a significantly less toxic alpha-hydroxy sulfonate.

• Procedure:

  • Rinse the glassware or wipe the surface thoroughly with the 10% sodium bisulfite or thiosulfate solution.

  • Allow a contact time of at least 30 minutes.

  • Collect this decontamination solution as hazardous aqueous waste.

• Final Cleaning: After decontamination, wash the glassware with soap and water as usual. For surfaces, wipe down with a standard laboratory disinfectant or soap and water.

Regulatory Framework: EPA Hazardous Waste Classification

Under the Resource Conservation and Recovery Act (RCRA), chemical waste must be classified to ensure proper disposal.

• Listed Wastes: The EPA maintains lists of specific hazardous wastes. Halogenated organic compounds are often found on the "F-list" (wastes from non-specific sources) if they are spent solvents (e.g., F001, F002) or the "U-list" (discarded commercial chemical products).[7][8] While 1-Bromohexadecan-2-one is not specifically named on the U-list, a waste stream containing it could be classified under a broader category if it meets the criteria.

• Characteristic Wastes: Even if not specifically listed, a waste is considered hazardous if it exhibits one or more of the following characteristics: Ignitability (D001), Corrosivity (D002), Reactivity (D003), or Toxicity (D004-D043).[1]

Classification for 1-Bromohexadecan-2-one: Waste containing 1-Bromohexadecan-2-one must be managed as hazardous waste . The most likely classification is based on its Toxicity . Your institution's EHS department will make the final determination, but it is the generator's responsibility to provide accurate information about the waste's composition. It is prudent to manage it as a halogenated organic waste, which often falls under codes like F002 if mixed with other spent halogenated solvents.[9]

Emergency Procedures and Spill Management

Exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen and seek medical attention.

Spill Management:

• Alert Personnel: Notify others in the immediate area and evacuate if necessary.

• Containment: If the spill is small and you are trained to handle it, ensure you are wearing appropriate PPE. Use an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to dike the spill and prevent it from spreading.

• Collection: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

• Decontamination: Decontaminate the spill area using the procedure outlined in Section 3, Part C.

• Reporting: Report all spills to your laboratory supervisor and EHS department.

Visual Workflow for Disposal

References

• Brandeis University. (n.d.). Lachrymators | Laboratory Safety. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Organobromine Production Wastes.
• Reddit discussion on r/OrganicChemistry. (2020). Trying to figure out the reaction of bisulfite with a tertiary alkyl halide. This source provides anecdotal but chemically plausible evidence for the reaction of bisulfite with alpha-bromo ketones.
• U.S. Environmental Protection Agency. (2000, March 17). Organobromine Production Wastes; Identification and Listing of Hazardous Waste; Land Disposal Restrictions; Listing of CERCLA Hazardous Substances, Reportable Quantities; Final Rule. Federal Register.
• Fisher Scientific. (2025, December 19).
• AK Scientific, Inc. (n.d.). Safety Data Sheet: alpha-Bromo-3'-nitroacetophenone.
• Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide. Research Safety.
• Kataoka, M., Seto, Y., Tsuge, K., & Noami, M. (n.d.). Stability and Detectability of Lachrymators and their Degradation Products in Evidence Samples. Office of Justice Programs.
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• Dartmouth College. (n.d.). Hazardous Waste Disposal Guide. EHS Policy Portal.
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Navigating the Unseen Threat: A Guide to Safely Handling 1-Bromohexadecan-2-one

For the dedicated researchers, scientists, and drug development professionals forging new frontiers in the laboratory, the safe handling of novel or less-common chemical reagents is paramount. 1-Bromohexadecan-2-one, an alpha-bromo ketone, represents a class of compounds that, while invaluable in synthesis, demands a heightened level of respect and caution due to its inherent reactivity. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to instill a deep, causal understanding of the necessary precautions for handling this compound.

The Inherent Hazards: Understanding the Reactivity of Alpha-Bromo Ketones

Alpha-bromo ketones are characterized by a bromine atom positioned on the carbon adjacent to a carbonyl group. This arrangement makes the bromine a good leaving group and the adjacent carbon susceptible to nucleophilic attack. This reactivity is the very reason these compounds are useful in organic synthesis, but it is also the source of their biological hazard. They can readily alkylate biological macromolecules like DNA and proteins, leading to potential cytotoxic effects.

The hazards associated with 1-bromohexadecane, which lacks the ketone functionality, include skin irritation, serious eye irritation, and potential respiratory irritation.[1][2][3] It is prudent to assume that 1-Bromohexadecan-2-one will exhibit these hazards, likely with greater severity due to the increased reactivity imparted by the ketone group.

Personal Protective Equipment (PPE): Your First and Last Line of Defense

The selection and proper use of Personal Protective Equipment (PPE) are non-negotiable when handling 1-Bromohexadecan-2-one. The following table outlines the minimum required PPE for various laboratory operations involving this compound.

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and preparing solutions	Chemical safety goggles with side shields or a face shield	Nitrile or neoprene gloves (double-gloving recommended)	Fully-fastened laboratory coat	Required if not handled in a certified chemical fume hood
Running reactions	Chemical safety goggles with side shields and a face shield	Nitrile or neoprene gloves (double-gloving recommended)	Chemical-resistant apron over a laboratory coat	Work must be conducted in a certified chemical fume hood
Work-up and purification	Chemical safety goggles with side shields and a face shield	Nitrile or neoprene gloves (double-gloving recommended)	Chemical-resistant apron over a laboratory coat	Work must be conducted in a certified chemical fume hood
Handling spills	Chemical safety goggles and a full-face respirator	Heavy-duty nitrile or neoprene gloves	Chemical-resistant suit or apron	Full-face respirator with an organic vapor cartridge

Causality Behind PPE Choices:

• Eye Protection: The lachrymatory nature of alpha-bromo ketones means that even trace amounts of vapor can cause severe eye irritation and tearing. Chemical safety goggles create a seal around the eyes, and a face shield provides an additional barrier against splashes.

• Hand Protection: Double-gloving with nitrile or neoprene gloves provides a robust barrier against skin contact. These materials offer good resistance to a range of organic compounds. It is crucial to inspect gloves for any signs of degradation or perforation before and during use.

• Body Protection: A fully-fastened lab coat is the minimum requirement. For procedures with a higher risk of splashes, a chemical-resistant apron is essential to protect against skin contact and contamination of personal clothing.

• Respiratory Protection: Due to the potential for respiratory irritation and the lachrymatory effects, all handling of 1-Bromohexadecan-2-one should be performed within a certified chemical fume hood to minimize inhalation exposure.

Operational Plan: A Step-by-Step Guide to Safe Handling

• Preparation and Engineering Controls :

  • Before beginning any work, ensure a certified chemical fume hood is available and functioning correctly.

  • Have a chemical spill kit readily accessible. The kit should contain an absorbent material suitable for organic compounds, such as vermiculite or sand, and appropriate waste disposal bags.

  • Locate the nearest safety shower and eyewash station and confirm they are unobstructed and operational.

• Handling and Use :

  • Always wear the appropriate PPE as outlined in the table above.

  • When weighing the solid, do so in a fume hood or a ventilated balance enclosure to avoid inhaling any dust particles.

  • When preparing solutions, add the solid to the solvent slowly to avoid splashing.

  • Keep containers of 1-Bromohexadecan-2-one tightly sealed when not in use.

• Storage :

  • Store 1-Bromohexadecan-2-one in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and bases.[4]

  • The container should be clearly labeled with the chemical name and all relevant hazard warnings.

Emergency Procedures: Planning for the Unexpected

Chemical Spill Workflow

Caption: Workflow for responding to a 1-Bromohexadecan-2-one spill.

In Case of Exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][3]

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation develops or persists.[4]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the individual is not breathing, begin artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan: Responsible Stewardship

1-Bromohexadecan-2-one is a halogenated organic compound and must be disposed of as hazardous waste.[5]

• Segregation :

  • Collect all waste containing 1-Bromohexadecan-2-one, including contaminated solids and solutions, in a dedicated, clearly labeled, and sealed hazardous waste container.

  • Do not mix halogenated organic waste with non-halogenated waste, as this can significantly increase disposal costs and complicate the disposal process.[6][7]

• Labeling and Storage :

  • The waste container must be labeled with "Hazardous Waste" and the full chemical name: "1-Bromohexadecan-2-one".

  • Store the waste container in a designated satellite accumulation area within the laboratory, away from general waste.

• Disposal :

  • Arrange for the pickup and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

  • Under no circumstances should this chemical or its containers be disposed of in the regular trash or down the drain.[8]

By adhering to these detailed protocols, you can effectively mitigate the risks associated with handling 1-Bromohexadecan-2-one, ensuring a safe and productive research environment.

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